Desfluoro-ezetimibe

• CAS: 302781-98-2

Core Science & Biosynthesis

A Technical Guide to Desfluoro-ezetimibe: Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desfluoro-ezetimibe, identified as (3R,4S)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one, is a known process-related impurity formed during the synthesis of the cholesterol absorption inhibitor, Ezetimibe.[1][2][3] Its structural similarity to the active pharmaceutical ingredient (API) necessitates strict control and monitoring during drug manufacturing to ensure the purity and safety of the final product.[3][4] This document provides a comprehensive overview of the chemical structure, synthesis, and analytical characterization of Desfluoro-ezetimibe, consolidating key data and experimental methodologies for reference.

Chemical Structure and Identification

Desfluoro-ezetimibe is a derivative of Ezetimibe where a fluorine atom on one of the phenyl rings is replaced by a hydrogen atom. This seemingly minor modification can impact the molecule's physicochemical properties and necessitates its characterization as a distinct chemical entity.

Table 1: Chemical Identifiers for Desfluoro-ezetimibe

Identifier	Value
IUPAC Name	(3R,4S)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one[5][6][7]
CAS Number	302781-98-2[1][2][3]
Molecular Formula	C₂₄H₂₂FNO₃[1][2][3]
Molecular Weight	391.43 g/mol [1][2][3]
SMILES	O=C1N(C2=CC=CC=C2)--INVALID-LINK--[C@H]1CC--INVALID-LINK--O[2][4]
InChI	InChI=1S/C24H22FNO3/c25-18-10-6-16(7-11-18)22(28)15-14-21-23(17-8-12-20(27)13-9-17)26(24(21)29)19-4-2-1-3-5-19/h1-13,21-23,27-28H,14-15H2/t21-,22+,23-/m1/s1[5][8]

Synthesis and Formation Pathway

Desfluoro-ezetimibe originates from an impurity present in one of the starting materials used in the synthesis of Ezetimibe.[1] The synthetic route to Ezetimibe often involves the coupling of multiple chiral intermediates. If a desfluorinated analog of one of these intermediates is present, it will proceed through the synthetic steps to yield the final Desfluoro-ezetimibe impurity alongside the Ezetimibe API.

The diagram below illustrates the general synthetic pathway leading to the formation of Desfluoro-ezetimibe, highlighting the introduction of the desfluoro-intermediate.

Caption: Synthetic pathway for Desfluoro-ezetimibe formation.

Experimental Protocols

The following protocols are based on the methodologies described by Bellur Atici E, et al. for the synthesis and analysis of Desfluoro-ezetimibe.[1]

Synthesis of Desfluoro-ezetimibe

The synthesis mirrors the manufacturing process of Ezetimibe but utilizes a desfluorinated starting material. The key steps involve an enantioselective reduction followed by cyclization to form the characteristic β-lactam ring of the azetidinone core.

Protocol:

• Enantioselective Reduction: The ketone precursor is reduced using a chiral catalyst, such as (R)-2-Me-CBS oxazaborolidine, with a reducing agent like borane dimethyl sulfide complex. This step is crucial for establishing the correct stereochemistry of the hydroxyl group.

• Cyclization: The resulting amino alcohol intermediate is treated with a cyclizing agent to form the β-lactam ring.

• Deprotection: Any protecting groups on the phenolic hydroxyls are removed to yield the final Desfluoro-ezetimibe product.

• Purification: The crude product is purified by recrystallization or column chromatography to obtain the compound with high purity.

Analytical Characterization: HPLC Method

A validated reverse-phase high-performance liquid chromatography (RP-HPLC) method is employed to detect and quantify Desfluoro-ezetimibe in Ezetimibe samples.

Protocol:

• Chromatographic Conditions:

  • Column: Zorbax Rx C₈ (250 mm × 4.6 mm, 5 µm).[1]

  • Mobile Phase A: A mixture of buffer (potassium dihydrogen phosphate, pH adjusted to 3.0) and acetonitrile (80:20).[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient Elution: A gradient program is used, starting with a low percentage of Mobile Phase B and gradually increasing it to elute the compounds.[1]

  • Flow Rate: 1.3 mL/min.[1]

  • Detection Wavelength: 220 nm.[1]

  • Column Temperature: 35 °C.[1]

  • Injection Volume: 10 µL.[1]

• Sample Preparation:

  • Test Solution: Dissolve 25.0 mg of the Ezetimibe sample in 25.0 mL of acetonitrile.[1]

  • Reference Solution: Prepare a standard solution of Desfluoro-ezetimibe in acetonitrile at a known concentration.

Quantitative Data and Characterization

The synthesized Desfluoro-ezetimibe is characterized using various spectroscopic techniques to confirm its structure and purity.

Table 2: Physicochemical and Spectroscopic Data for Desfluoro-ezetimibe

Parameter	Value
Purity (by HPLC)	>99%[1]
Melting Range	183±3 °C[1]
Mass Spectrum (m/z)	392 [M+H]⁺[1]
FTIR (neat, cm⁻¹)	Key peaks indicating OH, C=O (lactam), and aromatic C-H stretches.[1]

Table 3: Selected ¹H and ¹³C NMR Assignments for Desfluoro-ezetimibe

Position	¹H-δ ppm	¹³C-δ ppm
Aromatic Protons	Multiplets in the range of 6.7-7.4 ppm	Signals in the aromatic region (115-160 ppm)
CH-OH	~4.5 ppm	~70 ppm
Azetidinone Protons	~3.1 and 4.8 ppm	~60 and 61 ppm

Note: The NMR data is a simplified representation. For a complete assignment, refer to the supplementary data in the cited literature.[1]

Logical Workflow for Impurity Analysis

The following diagram outlines the logical workflow for the identification and quantification of Desfluoro-ezetimibe as a process impurity.

Caption: Workflow for the identification and analysis of Desfluoro-ezetimibe impurity.

Conclusion

Desfluoro-ezetimibe is a critical process-related impurity in the synthesis of Ezetimibe. A thorough understanding of its chemical structure, formation pathway, and analytical characterization is essential for drug manufacturers to implement effective control strategies. The data and protocols summarized in this guide provide a valuable resource for researchers and quality control professionals working with Ezetimibe and related compounds.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. scbt.com [scbt.com]
• 8. medchemexpress.com [medchemexpress.com]

Desfluoro-ezetimibe: A Comprehensive Technical Guide to its Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of desfluoro-ezetimibe, a known process-related impurity of the cholesterol absorption inhibitor, ezetimibe. Understanding the formation and analytical profile of this impurity is critical for quality control and regulatory compliance in the pharmaceutical industry.

Introduction

Ezetimibe is a potent medication used to lower cholesterol levels by inhibiting its absorption in the small intestine.[1][2] During its synthesis, several impurities can arise, one of which is desfluoro-ezetimibe. This impurity is structurally similar to ezetimibe, with the key difference being the absence of a fluorine atom on one of the phenyl rings.[1][3] The presence of this impurity, typically ranging from 0.05% to 0.15%, necessitates robust analytical methods for its detection and quantification to ensure the purity and safety of the final drug product.[1][3][4]

Synthesis of Desfluoro-ezetimibe

The synthesis of desfluoro-ezetimibe is often carried out to generate a reference standard for analytical purposes. The synthetic route mirrors that of ezetimibe, starting from a desfluorinated precursor. The general synthetic pathway involves the formation of a β-lactam ring, a key structural feature of ezetimibe and its analogues.[1][5]

A common synthetic approach is outlined in the workflow below. The synthesis starts from an appropriate desfluoro intermediate (desfluoro Eze-1) and proceeds through several steps to yield the final desfluoro-ezetimibe compound.[1]

Synthetic Workflow

Caption: Synthetic workflow for desfluoro-ezetimibe.

Experimental Protocol for Synthesis

The following protocol is a generalized procedure based on available literature[1]:

• Silylation: A solution of the desfluoro intermediate (desfluoro Eze-7, 1.0 equivalent) in tetrahydrofuran (THF) is cooled to -20 °C.

• N,O-bis(trimethylsilyl)acetamide (BSA, 2.1 equivalents) and a catalytic amount of tetrabutylammonium hydroxide (TBAH, 50% in methanol) are added to the mixture.

• The reaction is stirred for a defined period until completion, which can be monitored by a suitable chromatographic technique (e.g., TLC or HPLC).

• Quenching and Concentration: The reaction is quenched by the addition of acetic acid and then concentrated by distillation to remove the solvent.

• Hydrogenation: Methanol, acetic acid, and a catalytic amount of 5% Palladium on carbon (Pd/C) are added to the residue.

• The mixture is stirred in the presence of hydrogen (H₂) gas until the reaction is complete.

• Work-up and Purification: The catalyst is filtered off, and the solvent is removed under reduced pressure. The crude product is then purified by a suitable method, such as recrystallization or column chromatography, to yield pure desfluoro-ezetimibe.

Characterization of Desfluoro-ezetimibe

Thorough characterization is essential to confirm the identity and purity of the synthesized desfluoro-ezetimibe. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Physicochemical and Spectroscopic Data

Parameter	Desfluoro-ezetimibe	Ezetimibe	Reference
Purity (%)	>99.5	>99.5	[1]
Melting Range (°C)	183±3	164–166	[1][6]
Molecular Weight	391.43	409.4	[7]
Molecular Formula	C₂₄H₂₂FNO₃	C₂₄H₂₁F₂NO₃	[7][8]
Mass Spectrum (m/z)	392 [M+H]⁺	409.2 [M]⁺	[1]
FTIR (cm⁻¹)	3048, 2913, 2872, 1605	3270, 2918, 1718, 1510	[1][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of desfluoro-ezetimibe. The key difference in the ¹H NMR spectrum compared to ezetimibe is the presence of an additional proton signal in the aromatic region. In the ¹³C NMR spectrum, the absence of fluorine splitting on one of the phenyl rings is a clear indicator of the desfluoro structure.[1]

Position	¹H-δ ppm (Desfluoro-ezetimibe)	¹³C-δ ppm (Desfluoro-ezetimibe)	¹H-δ ppm (Ezetimibe)	¹³C-δ ppm (Ezetimibe)	Reference
Aromatic Protons	7.32-6.75 (m)	-	7.28-6.71 (m)	-	[1][6]
OH	10.15 (br)	-	9.49 (s)	-	[1][6]
Aromatic Carbons	-	115.0-162.3	-	115.0-162.3	[1][6]

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument used.

Chromatographic Analysis (HPLC)

High-Performance Liquid Chromatography (HPLC) is the primary technique for determining the purity of desfluoro-ezetimibe and for quantifying it as an impurity in ezetimibe samples. A validated reverse-phase gradient HPLC method is typically used.[1][3][4]

The following is a representative HPLC method for the analysis of desfluoro-ezetimibe[1][9][10]:

• Column: Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm) or Waters X-Select CSH C18 (100 mm x 4.6 mm, 2.5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid in water or a buffer solution of potassium dihydrogen phosphate (pH adjusted to 3.0) and acetonitrile (80:20).

• Mobile Phase B: Acetonitrile or 0.1% Trifluoroacetic acid in acetonitrile.

• Gradient Elution: A typical gradient program involves increasing the percentage of Mobile Phase B over time to ensure the separation of all related substances.

• Flow Rate: 1.0 - 1.3 mL/min

• Detection: UV at 220 nm or 254 nm

• Column Temperature: 35 °C

• Injection Volume: 10 µL

Characterization Workflow

Caption: Workflow for the characterization of desfluoro-ezetimibe.

Biological Context and Signaling Pathways

Desfluoro-ezetimibe is primarily studied as an impurity of ezetimibe.[7][11] Ezetimibe itself functions by inhibiting the Niemann-Pick C1-Like 1 (NPC1L1) protein, which is crucial for the intestinal absorption of cholesterol.[7][11] By blocking NPC1L1, ezetimibe reduces the amount of cholesterol delivered to the liver, leading to an upregulation of LDL receptors and increased clearance of LDL cholesterol from the bloodstream. Recent studies have also suggested that ezetimibe is a potent activator of Nrf2, a transcription factor that plays a key role in the antioxidant defense system.[7][11] While the specific biological activity of desfluoro-ezetimibe is not extensively documented, its structural similarity to ezetimibe suggests it could potentially have similar, albeit likely less potent, interactions with these pathways.

Ezetimibe's Mechanism of Action

Caption: Simplified signaling pathway of ezetimibe's action.

Conclusion

The synthesis and thorough characterization of desfluoro-ezetimibe are crucial for the quality control of ezetimibe drug products. The methods outlined in this guide provide a framework for researchers and analytical scientists to produce and identify this impurity. Understanding the analytical profile of desfluoro-ezetimibe ensures that pharmaceutical manufacturers can accurately monitor and control its levels, thereby guaranteeing the safety and efficacy of ezetimibe for patients.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. abmole.com [abmole.com]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. ijpsr.com [ijpsr.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of the Mechanisms of Action: Desfluoro-ezetimibe versus Ezetimibe

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ezetimibe is a potent cholesterol absorption inhibitor widely used in the management of hypercholesterolemia. Its mechanism of action is intrinsically linked to its biotransformation into the pharmacologically active glucuronide metabolite, which targets the Niemann-Pick C1-Like 1 (NPC1L1) protein in the small intestine. Desfluoro-ezetimibe, a known process-related impurity in the synthesis of ezetimibe, lacks one of the critical fluorine moieties present in the parent compound. This in-depth technical guide explores the established mechanism of action of ezetimibe and its active metabolite and provides a comparative analysis of the anticipated mechanism of Desfluoro-ezetimibe based on structure-activity relationship (SAR) principles. The absence of the fluorophenyl group in Desfluoro-ezetimibe is predicted to significantly impact its metabolic stability and binding affinity to NPC1L1, thereby altering its pharmacological profile. This guide summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the underlying molecular pathways to facilitate a comprehensive understanding for researchers and drug development professionals.

Introduction

Ezetimibe is a first-in-class lipid-lowering agent that selectively inhibits the absorption of dietary and biliary cholesterol from the small intestine.[1] Unlike statins, which inhibit cholesterol synthesis in the liver, ezetimibe's unique mechanism of action provides a complementary approach to managing hypercholesterolemia.[1] The therapeutic effect of ezetimibe is primarily mediated by its active glucuronide metabolite.[2]

During the chemical synthesis of ezetimibe, various process-related impurities can arise. One such impurity is Desfluoro-ezetimibe, which is structurally analogous to ezetimibe but lacks a fluorine atom on one of its phenyl rings. While Desfluoro-ezetimibe is typically present in trace amounts, understanding its pharmacological profile is crucial for ensuring the safety and efficacy of the final drug product. This document provides a detailed comparison of the mechanisms of action of ezetimibe and its active metabolite with the predicted mechanism of Desfluoro-ezetimibe, drawing upon established principles of medicinal chemistry and pharmacology.

Mechanism of Action of Ezetimibe

Ezetimibe functions as a prodrug and is rapidly metabolized in the intestinal wall and liver to its active form, ezetimibe-glucuronide.[2] This active metabolite is more potent than the parent compound and is responsible for the majority of the cholesterol-lowering effect.[3]

The primary molecular target of ezetimibe-glucuronide is the Niemann-Pick C1-Like 1 (NPC1L1) protein, a transmembrane protein located on the brush border of enterocytes in the small intestine.[4][5] The binding of ezetimibe-glucuronide to NPC1L1 inhibits the endocytosis of the NPC1L1-cholesterol complex.[6] This crucial step prevents the uptake of cholesterol into the enterocytes, thereby reducing the amount of cholesterol delivered to the liver via chylomicrons.[7] The reduced hepatic cholesterol levels lead to an upregulation of LDL receptors on hepatocytes, which in turn increases the clearance of LDL-cholesterol from the bloodstream.[7]

The key steps in the mechanism of action of ezetimibe are:

• Oral Administration and Absorption: Ezetimibe is administered orally.

• Metabolism to Active Form: In the intestine and liver, ezetimibe is rapidly converted to ezetimibe-glucuronide.

• Binding to NPC1L1: Ezetimibe-glucuronide binds to the extracellular loop of the NPC1L1 protein.[1]

• Inhibition of Endocytosis: This binding event blocks the internalization of the NPC1L1-cholesterol complex into the enterocyte.[6]

• Reduced Cholesterol Absorption: The inhibition of endocytosis leads to a significant decrease in the absorption of dietary and biliary cholesterol.

• Lowered LDL-Cholesterol: The reduced delivery of cholesterol to the liver results in an increased clearance of LDL-cholesterol from the circulation.

Comparative Analysis: Desfluoro-ezetimibe

Direct pharmacological studies on Desfluoro-ezetimibe are not publicly available as it is primarily considered a manufacturing impurity. However, based on the well-established structure-activity relationships of ezetimibe and its analogs, a scientifically sound prediction of its mechanism of action and relative potency can be made.

The two p-fluoro substituents on the phenyl rings of ezetimibe are critical for its activity.[8] These fluorine atoms serve to block sites of metabolic oxidation, thereby increasing the metabolic stability of the molecule and enhancing its in vivo potency.[3][8] The removal of one of these fluorine atoms, as in Desfluoro-ezetimibe, is expected to have significant pharmacological consequences:

• Metabolic Instability: The non-fluorinated phenyl ring in Desfluoro-ezetimibe would be more susceptible to metabolic hydroxylation by cytochrome P450 enzymes in the liver. This would likely lead to a more rapid inactivation and clearance of the compound, reducing its overall exposure and duration of action.

• Altered Binding Affinity: The electronic properties of the phenyl rings are important for the binding interaction with NPC1L1. The high electronegativity of fluorine can influence the conformation and electronic distribution of the molecule, which in turn affects its binding affinity to the target protein. The absence of a fluorine atom would alter these properties, potentially leading to a weaker interaction with NPC1L1.

Therefore, while Desfluoro-ezetimibe would likely retain the same fundamental mechanism of action—inhibition of NPC1L1—its potency is expected to be significantly lower than that of ezetimibe and its glucuronide metabolite due to increased metabolic vulnerability and potentially reduced binding affinity.

Quantitative Data

The following tables summarize the available quantitative data for ezetimibe and its active glucuronide metabolite. No direct quantitative data for Desfluoro-ezetimibe has been reported in the scientific literature.

Table 1: Binding Affinities (KD) of Ezetimibe-Glucuronide to NPC1L1

Species	KD (nM)
Human	220[4]
Rhesus Monkey	40[4]
Rat	540[4]
Mouse	12,000[4]

Table 2: Inhibitory Constants (Ki) for NPC1L1 Binding

Compound	Human NPC1L1 Ki (nM)	Monkey NPC1L1 Ki (nM)
Ezetimibe	160	30
Ezetimibe-Glucuronide	61	46

Data adapted from publicly available research.

Table 3: In Vitro Inhibition of Cholesterol Uptake (IC50)

Compound	IC50 (nM)
Ezetimibe	3,860[9]
Ezetimibe-Glucuronide	682[9]

Experimental Protocols

The following are representative methodologies for key experiments used to characterize the mechanism of action of ezetimibe.

NPC1L1 Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound to the NPC1L1 protein.

• Membrane Preparation: Brush border membranes from the small intestine of a relevant species (e.g., rat, human) or membranes from cells overexpressing NPC1L1 are prepared.[5]

• Radioligand: A radiolabeled form of ezetimibe-glucuronide (e.g., [³H]ezetimibe-glucuronide) is used.[5]

• Incubation: The membranes are incubated with the radioligand in the presence of varying concentrations of the test compound (e.g., ezetimibe, Desfluoro-ezetimibe).

• Separation: The bound and free radioligand are separated by filtration.

• Quantification: The amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The data are analyzed to determine the KD or Ki values, which represent the binding affinity of the test compound.[5]

In Vitro Cholesterol Uptake Assay

This assay measures the ability of a compound to inhibit the uptake of cholesterol into cells.

• Cell Culture: A suitable cell line that expresses NPC1L1 (e.g., Caco-2 cells or engineered cell lines) is cultured.

• Cholesterol Loading: The cells are incubated with a source of cholesterol, often radiolabeled (e.g., [¹⁴C]cholesterol), in the presence of varying concentrations of the test compound.

• Washing: The cells are washed to remove any unbound cholesterol.

• Lysis and Quantification: The cells are lysed, and the amount of intracellular radioactivity is measured.

• Data Analysis: The data are used to calculate the IC50 value, which is the concentration of the compound that inhibits cholesterol uptake by 50%.[9]

Visualizations

Signaling Pathway of Ezetimibe Action

References

• 1. Extracellular loop C of NPC1L1 is important for binding to ezetimibe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. In vivo responsiveness to ezetimibe correlates with niemann-pick C1 like-1 (NPC1L1) binding affinity: Comparison of multiple species NPC1L1 orthologs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The cholesterol absorption inhibitor ezetimibe acts by blocking the sterol-induced internalization of NPC1L1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]
• 8. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Desfluoro-ezetimibe as a process-related impurity of ezetimibe.

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ezetimibe is a potent cholesterol absorption inhibitor widely used in the treatment of hypercholesterolemia.[1][2] As with any synthetically derived active pharmaceutical ingredient (API), the control of impurities is a critical aspect of ensuring its quality, safety, and efficacy. This technical guide focuses on Desfluoro-ezetimibe, a known process-related impurity that can arise during the manufacturing of ezetimibe. This document provides a comprehensive overview of the formation, identification, and analytical control of Desfluoro-ezetimibe, along with a discussion of the known biological activities of the parent compound, ezetimibe.

Introduction to Desfluoro-ezetimibe

Desfluoro-ezetimibe, chemically known as (3R,4S)-3-[(3S)-3-(4-Fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone, is a process-related impurity in the synthesis of ezetimibe.[1][2] Its structure is highly analogous to ezetimibe, with the key difference being the absence of a fluorine atom on the N-phenyl substituent of the azetidinone ring. This impurity is typically observed at low levels in the final drug substance, generally ranging from 0.05% to 0.15%.[1][2][3] Due to its structural similarity to the active molecule, its control throughout the manufacturing process is of significant importance.

Formation and Synthesis

Desfluoro-ezetimibe is not a degradation product but a process-related impurity, meaning it is formed from starting materials or intermediates present in the synthesis of ezetimibe.[1] The primary source of this impurity is the presence of aniline as a contaminant in the 4-fluoroaniline starting material used in the ezetimibe synthesis.

The following diagram illustrates a common synthetic pathway for ezetimibe, highlighting the point at which the Desfluoro-ezetimibe impurity is introduced.

Figure 1: Synthetic pathway of ezetimibe highlighting the origin of the Desfluoro-ezetimibe impurity.

Experimental Protocol: Synthesis of Ezetimibe and Formation of Desfluoro-ezetimibe

The following is a generalized protocol based on synthetic schemes described in the literature.[1] The formation of Desfluoro-ezetimibe occurs when aniline, present as an impurity in 4-fluoroaniline, participates in the initial steps of the synthesis.

Materials:

• 4-Fluoroaniline (containing aniline impurity)

• Other necessary reagents and solvents for the multi-step synthesis of ezetimibe (e.g., protected β-lactam precursors, catalysts, etc.)

Procedure:

• Imination: The initial step typically involves the reaction of a protected p-hydroxybenzaldehyde with 4-fluoroaniline to form the corresponding imine. If aniline is present in the 4-fluoroaniline, a parallel reaction will occur, forming the desfluoro-imine intermediate.

• Cycloaddition: The imine (both the fluorinated and non-fluorinated versions) is then reacted with a suitable ketene precursor or its equivalent to form the β-lactam ring of the azetidinone core. This step establishes the stereochemistry of the final product and its impurity.

• Side-chain attachment and modifications: Subsequent steps involve the attachment and modification of the side chain, including stereoselective reduction of a ketone to a hydroxyl group. These steps are carried out on both the desired intermediate and the desfluoro-intermediate.

• Deprotection and purification: The final steps involve the removal of protecting groups to yield ezetimibe and the Desfluoro-ezetimibe impurity. Purification, typically by crystallization, is employed to reduce the level of Desfluoro-ezetimibe and other impurities in the final API.

Analytical Characterization and Control

The control of Desfluoro-ezetimibe is crucial, and this is primarily achieved through robust analytical methods, with High-Performance Liquid Chromatography (HPLC) being the most common technique.[1][2]

Quantitative Data

The following tables summarize the key quantitative data related to Desfluoro-ezetimibe.

Parameter	Value	Reference
Typical Concentration in Ezetimibe API	0.05% - 0.15%	[1][2][3]
ICH Guideline for a Known Impurity	< 0.15%	[1]
Specified Limit for Desfluoro Eze-1 in Eze-1 Intermediate	0.10%	[1][2]

Table 1: Quantitative Limits and Observed Levels of Desfluoro-ezetimibe

Parameter	Value	Reference
Linearity (r²)	0.9999	[4]
Limit of Detection (LOD)	0.1 µg/mL	[4]
Limit of Quantification (LOQ)	0.2 µg/mL	[4]
Method Precision (%RSD)	0.67%	[4]

Table 2: Validation Parameters of a Representative HPLC Method for Ezetimibe and its Impurities

Experimental Protocol: HPLC Analysis of Desfluoro-ezetimibe

The following is a representative HPLC method for the determination of Desfluoro-ezetimibe in ezetimibe drug substance, based on published methods.[1]

Chromatographic Conditions:

• Column: Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm) or equivalent

• Mobile Phase A: 80:20 (v/v) mixture of buffer solution and acetonitrile. The buffer solution is prepared by dissolving 2.71 g of potassium dihydrogen phosphate in 1000 mL of water and adjusting the pH to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 12% B

  • 5-25 min: 12% to 62% B

  • 25-40 min: 62% B

  • 40-41 min: 62% to 12% B

  • 41-50 min: 12% B

• Flow Rate: 1.3 mL/min

• Column Temperature: 35 °C

• Sample Temperature: 5 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

Sample Preparation:

• Test Solution: Dissolve 25.0 mg of the ezetimibe sample in 25.0 mL of acetonitrile (1.0 mg/mL).

• Reference Solution (for 0.10% impurity): Dissolve 25.0 mg of ezetimibe reference standard in 25.0 mL of acetonitrile. Dilute 1.0 mL of this solution to 100.0 mL with acetonitrile. Then, dilute 1.0 mL of the resulting solution to 10.0 mL with acetonitrile.

Procedure:

• Equilibrate the HPLC system with the mobile phase.

• Inject the diluent as a blank to ensure no interfering peaks are present.

• Inject the reference solution to determine the retention time and response for a known concentration of ezetimibe.

• Inject the test solution.

• Identify the Desfluoro-ezetimibe peak based on its relative retention time (RRT) with respect to the main ezetimibe peak. The RRT of Desfluoro-ezetimibe is approximately 0.97.[1]

• Calculate the percentage of Desfluoro-ezetimibe in the sample using the area of the impurity peak relative to the area of the main peak in the reference solution, corrected for the concentration difference.

Figure 2: Analytical workflow for the quantification of Desfluoro-ezetimibe in ezetimibe API.

Biological Activity

While Desfluoro-ezetimibe is a known impurity, there is a lack of publicly available data on its specific biological activity. However, understanding the biological pathways of the parent compound, ezetimibe, is crucial for assessing the potential impact of this impurity.

Ezetimibe exerts its cholesterol-lowering effects primarily through the inhibition of the Niemann-Pick C1-Like 1 (NPC1L1) protein.[3][5] NPC1L1 is a transmembrane protein located on the brush border of enterocytes in the small intestine and is essential for the absorption of dietary and biliary cholesterol.[6][7] Ezetimibe binds to NPC1L1, preventing the internalization of cholesterol into the enterocytes.[6][7]

In addition to its role in cholesterol metabolism, ezetimibe has been identified as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2).[3][5] The Nrf2 pathway is a key cellular defense mechanism against oxidative stress. Activation of Nrf2 leads to the transcription of a battery of antioxidant and cytoprotective genes.[8]

The following diagram illustrates the known signaling pathways of ezetimibe. The activity of Desfluoro-ezetimibe on these pathways has not been reported in the reviewed literature.

Figure 3: Known signaling pathways of ezetimibe. The activity of Desfluoro-ezetimibe on these pathways is not established.

Conclusion

Desfluoro-ezetimibe is a well-characterized, process-related impurity of ezetimibe that is controlled to acceptable levels through careful management of starting material quality and robust analytical testing of the final API. The synthetic origin of this impurity is understood, and validated HPLC methods are available for its routine monitoring. While the biological activity of Desfluoro-ezetimibe has not been extensively reported, the known mechanisms of action of the parent drug, ezetimibe, provide a framework for understanding the potential biological systems that could be affected. This guide provides a comprehensive technical overview to aid researchers and drug development professionals in the control and understanding of this specific impurity.

References

• 1. Cryo-EM structures of NPC1L1 reveal mechanisms of cholesterol transport and ezetimibe inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Identification and Validation of Genotoxic impurity in Ezetimibe by Reverse Phase High-Performance Liquid Chromatography – Oriental Journal of Chemistry [orientjchem.org]
• 5. In vivo responsiveness to ezetimibe correlates with niemann-pick C1 like-1 (NPC1L1) binding affinity: Comparison of multiple species NPC1L1 orthologs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ezetimibe, an NPC1L1 inhibitor, is a potent Nrf2 activator that protects mice from diet-induced nonalcoholic steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Desfluoro-ezetimibe: A Technical Overview of its Potential Role in Cholesterol Absorption

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the known information regarding desfluoro-ezetimibe, a process-related impurity of the cholesterol absorption inhibitor, ezetimibe. Due to the limited publicly available data on the specific biological activity of desfluoro-ezetimibe, this document focuses on the well-characterized pharmacology of ezetimibe as a benchmark for understanding the potential activity of its desfluoro analog. Detailed experimental protocols for assessing the biological activities of such compounds are also provided.

Introduction

Ezetimibe is a potent cholesterol absorption inhibitor that effectively reduces low-density lipoprotein cholesterol (LDL-C) by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein in the small intestine.[1][2] During the synthesis of ezetimibe, various impurities can be generated, one of which is desfluoro-ezetimibe.[3] This impurity is structurally very similar to ezetimibe, lacking a fluorine atom on one of the phenyl rings.[3] While the synthesis and analytical characterization of desfluoro-ezetimibe have been described, its specific biological activity in the context of cholesterol absorption remains largely uncharacterized in publicly available literature.[3] This guide will summarize the known biological activity of ezetimibe and provide the experimental framework through which the activity of desfluoro-ezetimibe could be elucidated.

Chemical Structure and Synthesis

Desfluoro-ezetimibe, or (3R,4S)-3-[(S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one, is a known process-related impurity formed during the synthesis of ezetimibe.[3] Its synthesis has been reported as part of the characterization of ezetimibe-related substances.[3]

Mechanism of Action of Ezetimibe (as a proxy for Desfluoro-ezetimibe)

Ezetimibe's primary mechanism of action involves the direct inhibition of cholesterol transport across the intestinal wall.[4][5] It specifically targets the NPC1L1 protein, a key transporter located on the brush border of enterocytes in the small intestine.[1][6]

The binding of ezetimibe to NPC1L1 is thought to prevent the conformational changes necessary for the internalization of the NPC1L1-cholesterol complex.[5][7] This inhibition of endocytosis effectively blocks the absorption of both dietary and biliary cholesterol.[8]

Signaling Pathway for Ezetimibe-Mediated Inhibition of Cholesterol Absorption

Ezetimibe's inhibition of NPC1L1-mediated cholesterol endocytosis.

Quantitative Biological Activity Data

While extensive data is available for ezetimibe, no specific quantitative biological activity data for desfluoro-ezetimibe has been found in the reviewed literature. The following tables summarize the known data for ezetimibe, which can be used as a reference for any future characterization of desfluoro-ezetimibe.

Table 1: In Vitro NPC1L1 Binding Affinity

Compound	Target	Assay Type	Kd (nM)	Reference
Ezetimibe-glucuronide	Human NPC1L1	Radioligand Binding	220	[6]
Ezetimibe-glucuronide	Rhesus Monkey NPC1L1	Radioligand Binding	40	[6]
Ezetimibe-glucuronide	Rat NPC1L1	Radioligand Binding	540	[6]
Ezetimibe-glucuronide	Mouse NPC1L1	Radioligand Binding	12,000	[6]
Desfluoro-ezetimibe	NPC1L1	-	Not Available	-

Table 2: In Vitro Inhibition of Cholesterol Absorption

Compound	Cell Line	IC50	Reference
Ezetimibe	-	Not specified in reviewed literature	-
Desfluoro-ezetimibe	-	Not Available	-

Table 3: In Vivo Efficacy in Animal Models

Compound	Animal Model	Dose	% Reduction in Cholesterol Absorption	% Reduction in Plasma Cholesterol	Reference
Ezetimibe	Human	10 mg/day	54%	15.1% (Total), 20.4% (LDL)	[8]
Ezetimibe	Rat	0.1 - 3 mg/kg	-	60-94% (diet-induced hypercholesterolemia)	[4]
Desfluoro-ezetimibe	-	-	Not Available	Not Available	-

Detailed Experimental Protocols

The following are detailed methodologies that can be employed to determine the biological activity of desfluoro-ezetimibe.

NPC1L1 Competitive Binding Assay

This assay is designed to determine the binding affinity of a test compound (desfluoro-ezetimibe) to the NPC1L1 protein by measuring its ability to compete with a radiolabeled ligand known to bind to the same target.

Workflow for NPC1L1 Competitive Binding Assay

Workflow for determining NPC1L1 binding affinity.

Materials:

• Cell line overexpressing human NPC1L1 (e.g., HEK293-NPC1L1)

• Radiolabeled ezetimibe analog (e.g., [3H]ezetimibe)

• Desfluoro-ezetimibe

• Binding buffer (e.g., Tris-HCl with appropriate salts)

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Culture HEK293-NPC1L1 cells and harvest. Homogenize cells in lysis buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in binding buffer.

• Binding Reaction: In a microplate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of unlabeled desfluoro-ezetimibe (or ezetimibe as a positive control).

• Incubation: Incubate the reaction mixture at a specified temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Separation: Rapidly filter the incubation mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand. Wash the filters with ice-cold binding buffer.

• Quantification: Place the filters in scintillation vials with scintillation fluid and quantify the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site competition model to determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation.

In Vitro Cholesterol Uptake Assay using Caco-2 Cells

This assay measures the ability of a compound to inhibit the uptake of cholesterol into intestinal cells, providing a functional measure of its inhibitory activity.

Workflow for In Vitro Cholesterol Uptake Assay

Workflow for measuring cholesterol uptake inhibition.

Materials:

• Caco-2 cells

• Permeable cell culture inserts (e.g., Transwell®)

• Cell culture medium

• [14C]-Cholesterol

• Bile salts (e.g., sodium taurocholate) and phospholipids (e.g., phosphatidylcholine) to prepare micelles

• Desfluoro-ezetimibe

• Cell lysis buffer

• Scintillation fluid and counter

Procedure:

• Cell Culture: Seed Caco-2 cells on permeable inserts and culture for 21 days to allow for differentiation into a polarized monolayer that mimics the intestinal epithelium.

• Pre-incubation: Pre-incubate the differentiated Caco-2 monolayers with varying concentrations of desfluoro-ezetimibe in serum-free medium for a specified time (e.g., 1 hour).

• Micelle Preparation: Prepare mixed micelles containing [14C]-cholesterol, bile salts, and phospholipids.

• Cholesterol Uptake: Add the [14C]-cholesterol-containing micelles to the apical side of the Caco-2 monolayers and incubate for a defined period (e.g., 2-4 hours) at 37°C.

• Washing and Lysis: After incubation, wash the monolayers extensively with ice-cold buffer to remove any non-internalized cholesterol. Lyse the cells with a suitable lysis buffer.

• Quantification: Measure the radioactivity in the cell lysates using a scintillation counter to determine the amount of cholesterol taken up by the cells.

• Data Analysis: Calculate the percentage inhibition of cholesterol uptake for each concentration of desfluoro-ezetimibe relative to a vehicle control. Plot the percentage inhibition against the logarithm of the concentration to determine the IC50 value.

Conclusion

Desfluoro-ezetimibe is a known process-related impurity of ezetimibe. While its chemical synthesis and characterization have been documented, there is a notable absence of publicly available data on its biological activity concerning cholesterol absorption. The well-established mechanism of action and pharmacological profile of ezetimibe, centered on the inhibition of the NPC1L1 transporter, provide a strong foundation for hypothesizing a similar mode of action for its desfluoro analog. The experimental protocols detailed in this guide offer a clear path for the future characterization of desfluoro-ezetimibe's NPC1L1 binding affinity and its functional impact on cholesterol uptake. Such studies are essential to fully understand the pharmacological profile of this ezetimibe-related substance and its potential contribution to the overall activity and safety profile of the parent drug.

References

• 1. abmole.com [abmole.com]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Desfluoro-ezetimibe: A Technical Overview of Predicted Pharmacokinetics and Metabolic Stability

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction to Desfluoro-ezetimibe

Desfluoro-ezetimibe, chemically identified as (3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one, is a known impurity generated during the manufacturing process of ezetimibe.[2][5] Regulatory guidelines necessitate the identification, characterization, and control of such impurities to ensure the safety and efficacy of the final drug product.[2] The structural difference between ezetimibe and Desfluoro-ezetimibe lies in the absence of a fluorine atom on one of the phenyl rings. This seemingly minor structural modification can potentially influence the compound's physicochemical properties, metabolic pathways, and pharmacokinetic profile.

Pharmacokinetics and Metabolism of Ezetimibe: A Baseline for Prediction

To predict the pharmacokinetic and metabolic characteristics of Desfluoro-ezetimibe, it is essential to first understand the well-documented profile of its parent compound, ezetimibe.

Pharmacokinetics of Ezetimibe

Following oral administration, ezetimibe is rapidly absorbed.[6][7][8] It undergoes extensive enterohepatic circulation, which contributes to its long half-life.[6] The primary route of metabolism for ezetimibe is glucuronidation, which occurs in the small intestine and liver.[7][8] The resulting glucuronide metabolite is pharmacologically active.[6][7] Ezetimibe and its glucuronide conjugate are the major circulating compounds in plasma.[9] The terminal half-life of both ezetimibe and its glucuronide is approximately 22 hours.[7][9] Fecal excretion is the predominant route of elimination.[7][8][10]

Table 1: Summary of Ezetimibe Pharmacokinetic Parameters

Parameter	Value	Reference
Time to Peak Plasma Concentration (Tmax)	1-2 hours	[7]
Terminal Half-life (t1/2)	~22 hours	[7][9]
Metabolism	Extensive glucuronidation (>80%)	[7][8]
Primary Metabolite	Ezetimibe-glucuronide (active)	[6][7]
Protein Binding	>90% (Ezetimibe and Ezetimibe-glucuronide)	[11]
Excretion	~78% in feces (primarily as ezetimibe), ~11% in urine (primarily as ezetimibe-glucuronide)	[7]

Metabolic Pathway of Ezetimibe

The metabolism of ezetimibe is primarily mediated by UDP-glucuronosyltransferase (UGT) enzymes, with no significant involvement of the cytochrome P450 (CYP) system.[6] This characteristic minimizes the potential for drug-drug interactions with compounds metabolized by CYP enzymes.[7] The main metabolic reaction is the conjugation of the phenolic hydroxyl group of ezetimibe with glucuronic acid to form ezetimibe-glucuronide.

Caption: Metabolic Pathway of Ezetimibe.

Predicted Pharmacokinetics and Metabolic Stability of Desfluoro-ezetimibe

Based on the metabolic profile of ezetimibe, a predictive assessment of the pharmacokinetics and metabolic stability of Desfluoro-ezetimibe can be formulated.

Predicted Metabolic Pathway

It is highly probable that Desfluoro-ezetimibe will undergo a similar metabolic pathway to ezetimibe, primarily through glucuronidation of its phenolic hydroxyl group. The absence of the fluorine atom is unlikely to significantly alter the susceptibility of the hydroxyl group to conjugation by UGT enzymes.

Caption: Predicted Metabolic Pathway of Desfluoro-ezetimibe.

Predicted Metabolic Stability

The metabolic stability of Desfluoro-ezetimibe is anticipated to be similar to that of ezetimibe, which is considered metabolically stable.[1][2] The primary route of clearance is expected to be through metabolism (glucuronidation) rather than oxidative metabolism by CYP enzymes.

Predicted Pharmacokinetic Parameters

The pharmacokinetic parameters of Desfluoro-ezetimibe are likely to mirror those of ezetimibe, although minor differences may arise due to the change in lipophilicity and electronic properties resulting from the removal of the fluorine atom.

Table 2: Predicted Pharmacokinetic Profile of Desfluoro-ezetimibe

Parameter	Predicted Characteristic	Rationale
Absorption	Rapidly absorbed	Structural similarity to ezetimibe.
Metabolism	Primarily via glucuronidation	Presence of a phenolic hydroxyl group susceptible to UGT enzymes.
Metabolites	Desfluoro-ezetimibe-glucuronide	Analogous to the primary metabolite of ezetimibe.
Half-life	Likely to be long	Potential for enterohepatic recirculation, similar to ezetimibe.
Excretion	Predominantly fecal	Following the excretion pattern of the parent compound.

Recommended Experimental Protocols for Characterization

To confirm the predicted pharmacokinetic and metabolic profile of Desfluoro-ezetimibe, a series of in vitro and in vivo studies are recommended.

In Vitro Metabolic Stability Assessment

• Objective: To determine the intrinsic clearance and metabolic pathway of Desfluoro-ezetimibe.

• Methodology:

  • Incubate Desfluoro-ezetimibe with human liver microsomes and hepatocytes.

  • Include cofactors for both CYP-mediated (NADPH) and UGT-mediated (UDPGA) reactions.

  • Analyze samples at various time points using LC-MS/MS to quantify the parent compound and identify metabolites.

  • Calculate the in vitro half-life and intrinsic clearance.

Caption: In Vitro Metabolic Stability Workflow.

In Vivo Pharmacokinetic Study

• Objective: To determine the in vivo pharmacokinetic parameters of Desfluoro-ezetimibe.

• Methodology:

  • Administer a single dose of Desfluoro-ezetimibe to a suitable animal model (e.g., rats, dogs) via intravenous and oral routes.

  • Collect blood samples at predetermined time points.

  • Analyze plasma samples for the concentration of Desfluoro-ezetimibe and its potential metabolites using a validated LC-MS/MS method.

  • Calculate key pharmacokinetic parameters such as clearance, volume of distribution, half-life, and bioavailability.

Conclusion and Future Directions

While Desfluoro-ezetimibe is primarily of interest as a process-related impurity of ezetimibe, understanding its pharmacokinetic and metabolic profile is crucial for a comprehensive safety assessment. Based on the well-characterized disposition of ezetimibe, it is predicted that Desfluoro-ezetimibe will undergo extensive glucuronidation and exhibit a long half-life with predominantly fecal elimination. The experimental protocols outlined in this guide provide a roadmap for the empirical validation of these predictions. Future research should focus on conducting these in vitro and in vivo studies to definitively characterize the pharmacokinetics and metabolic stability of Desfluoro-ezetimibe, thereby providing critical data for regulatory submissions and ensuring the overall quality and safety of ezetimibe drug products.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The pharmacokinetics of ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. [Ezetimibe--pharmacokinetics and therapeutics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Desfluoro-ezetimibe: A Comprehensive Technical Review of its Discovery and Relevance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desfluoro-ezetimibe is recognized primarily as a process-related impurity encountered during the synthesis of the cholesterol absorption inhibitor, ezetimibe. This technical guide provides an in-depth review of the discovery, synthesis, and analytical characterization of Desfluoro-ezetimibe. While direct quantitative biological data for this impurity is not extensively available in peer-reviewed literature, this document extrapolates its potential relevance based on the well-documented mechanism of action of ezetimibe and structure-activity relationships of its analogs. This guide also details the experimental protocols for the synthesis of Desfluoro-ezetimibe and for the biological assays used to characterize ezetimibe and its analogs. Furthermore, key signaling pathways associated with ezetimibe are visualized to provide a comprehensive understanding of its biological context.

Introduction

Ezetimibe is a potent cholesterol absorption inhibitor that functions by targeting the Niemann-Pick C1-like 1 (NPC1L1) protein in the small intestine.[1][2] During the manufacturing process of ezetimibe, several process-related impurities can be generated. One such impurity is Desfluoro-ezetimibe, which is consistently observed at levels ranging from 0.05% to 0.15%.[3][4] As per the guidelines from the International Conference on Harmonisation (ICH), it is crucial to identify, characterize, and control such impurities in the final active pharmaceutical ingredient (API).[3] This has necessitated the synthesis of Desfluoro-ezetimibe as a reference standard for analytical method development and validation.[4][5]

This whitepaper will delve into the available scientific literature to provide a detailed overview of Desfluoro-ezetimibe, focusing on its discovery, synthesis, and the analytical techniques employed for its characterization. Moreover, it will explore the potential biological relevance of this impurity by examining the known signaling pathways of its parent compound, ezetimibe.

Discovery and Identification

Desfluoro-ezetimibe, chemically identified as (3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one, was first reported as a process-related impurity during the synthesis of ezetimibe.[3][4] Its presence was consistently detected using reverse-phase high-performance liquid chromatography (HPLC) during the quality control of ezetimibe batches.[3] The identification and structural elucidation of this impurity were accomplished through liquid chromatography-mass spectrometry (LC-MS) analysis, which determined its molecular weight, and further confirmed by nuclear magnetic resonance (NMR) spectroscopy.[3][4]

The formation of Desfluoro-ezetimibe is attributed to the presence of a desfluoro-analogue of a key intermediate in the ezetimibe synthesis pathway.[3] To ensure the purity of the final ezetimibe drug product, the level of this key desfluoro-intermediate is controlled to be no more than 0.10%.[3][4]

Synthesis of Desfluoro-ezetimibe

Desfluoro-ezetimibe is synthesized to serve as a reference standard for analytical purposes. The synthetic route often mirrors that of ezetimibe, with the distinction being the use of a starting material lacking a fluorine atom at a specific position on one of the phenyl rings. A general synthetic scheme is depicted below.

Experimental Protocol: Synthesis of Desfluoro-ezetimibe[3]

A detailed experimental protocol for the synthesis of Desfluoro-ezetimibe, as described in the literature for its use as a reference standard, is as follows:

• Preparation of the Desfluoro Intermediate (desfluoro Eze-7): The synthesis starts with a key intermediate that lacks the fluorine atom on the N-phenyl group of the azetidinone core. This intermediate is carried through several synthetic steps that parallel the synthesis of the corresponding ezetimibe intermediate.

• Silylation: The desfluoro intermediate (1.0 equivalent) is dissolved in tetrahydrofuran (THF) and cooled to -20 °C. To this solution, N,O-bis(trimethylsilyl)acetamide (BSA, 2.1 equivalents) and a catalytic amount of tetrabutylammonium hydroxide (TBAH, 50% in methanol) are added. The mixture is stirred for a defined period until the reaction is complete.

• Quenching and Concentration: The reaction is quenched by the addition of acetic acid and then concentrated by distillation.

• Hydrogenation: Methanol, acetic acid, and a catalytic amount of 5% Palladium on carbon (Pd/C) are added to the residue from the previous step. The mixture is then stirred in the presence of hydrogen (H₂) gas until the reaction is complete, yielding Desfluoro-ezetimibe.

• Purification: The final product is purified using appropriate chromatographic techniques to obtain a high-purity reference standard.

The following diagram illustrates the logical workflow for the synthesis and its control.

Caption: Workflow for the synthesis and quality control of Desfluoro-ezetimibe.

Biological Relevance and Mechanism of Action

Direct studies on the biological activity of Desfluoro-ezetimibe are scarce in the public domain. Its relevance is primarily understood in the context of being an impurity in a pharmacologically active compound. However, based on the structure-activity relationship (SAR) studies of ezetimibe and its analogs, some inferences can be made.

Ezetimibe exerts its cholesterol-lowering effect by binding to the extracellular loop C of the NPC1L1 transporter protein.[6] This binding prevents the conformational changes necessary for cholesterol to be transported across the intestinal brush border membrane.[6] SAR studies on ezetimibe analogs have shown that even minor structural modifications can significantly impact the binding affinity to NPC1L1 and, consequently, the in vivo activity.[7] The absence of a fluorine atom in Desfluoro-ezetimibe represents such a structural change, and therefore, its binding affinity for NPC1L1 and its cholesterol absorption inhibitory activity are likely to be different from those of ezetimibe. However, without direct experimental data, the extent of this difference remains unknown.

In addition to its role in cholesterol metabolism, ezetimibe has been shown to be a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress.[8] This activation is mediated through the AMP-activated protein kinase (AMPK) and the autophagy adaptor protein p62.[8][9] It is plausible that Desfluoro-ezetimibe could also interact with this pathway, but again, experimental verification is needed.

Ezetimibe's Mechanism of Action: NPC1L1 Inhibition

The following diagram illustrates the mechanism of cholesterol absorption and its inhibition by ezetimibe.

Caption: Ezetimibe inhibits cholesterol uptake by binding to the NPC1L1 transporter.

Ezetimibe's Activation of the Nrf2 Pathway

The signaling pathway for Nrf2 activation by ezetimibe is depicted below.

Caption: Ezetimibe activates Nrf2 via AMPK-mediated phosphorylation of p62.

Quantitative Data

As previously mentioned, there is a lack of publicly available quantitative data on the biological activity and pharmacokinetics of Desfluoro-ezetimibe. The tables below are structured to present such data, should it become available through future research. For comparative purposes, data for ezetimibe is included where available.

Table 1: In Vitro Biological Activity

Compound	Target	Assay Type	IC₅₀ / Kᵢ (nM)	Reference
Desfluoro-ezetimibe	NPC1L1	Binding Affinity	Data Not Available	-
NPC1L1	Cholesterol Uptake Inhibition	Data Not Available	-
Nrf2	Nrf2 Activation	Data Not Available	-
Ezetimibe	NPC1L1	Cholesterol Uptake Inhibition	~60-80 µM (in hNPC1L1/MDCKII cells)	[10]
NPC1L1	Binding Affinity (KD for glucuronide)	220 (human)	[11]

Table 2: Pharmacokinetic Parameters

Compound	Parameter	Species	Value	Reference
Desfluoro-ezetimibe	Tmax	-	Data Not Available	-
Cmax	-	Data Not Available	-
AUC	-	Data Not Available	-
t1/2	-	Data Not Available	-
Ezetimibe	Tmax	Human	1-2 hours (for total ezetimibe)	[6]
t1/2	Human	~22 hours	[6]
Protein Binding	Human	>90%	[6]
Excretion	Human	~78% feces, ~11% urine	[6]

Experimental Protocols for Biological Assays

To facilitate further research into the biological activity of Desfluoro-ezetimibe, this section provides detailed methodologies for key experiments that would be used to characterize its effects.

In Vitro Cholesterol Uptake Inhibition Assay

This assay is used to determine the ability of a compound to inhibit the uptake of cholesterol in a cell-based model.

Protocol based on studies of ezetimibe analogs: [10]

• Cell Culture: Human NPC1L1-expressing Madin-Darby canine kidney (hNPC1L1/MDCKII) cells are cultured in a suitable medium (e.g., DMEM with 10% FBS) at 37°C in a humidified atmosphere with 5% CO₂.

• Seeding: Cells are seeded into 96-well plates and grown to confluence.

• Compound Treatment: Cells are pre-incubated with varying concentrations of the test compound (e.g., Desfluoro-ezetimibe) or vehicle control for a specified time (e.g., 30 minutes).

• Cholesterol Uptake: A solution containing radiolabeled cholesterol (e.g., [³H]-cholesterol) mixed with micelles (e.g., taurocholate and phosphatidylcholine) is added to the wells.

• Incubation: The plate is incubated for a defined period (e.g., 2 hours) to allow for cholesterol uptake.

• Washing: The cells are washed multiple times with a cold buffer to remove extracellular radiolabeled cholesterol.

• Lysis and Scintillation Counting: The cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.

• Data Analysis: The percentage of cholesterol uptake inhibition is calculated relative to the vehicle control, and the IC₅₀ value is determined by non-linear regression analysis.

NPC1L1 Binding Assay

This assay measures the direct binding of a compound to the NPC1L1 protein.

Protocol based on studies of ezetimibe: [11]

• Membrane Preparation: Brush border membranes from the small intestines of a relevant species (e.g., human, monkey) or membranes from cells overexpressing NPC1L1 are prepared by differential centrifugation.

• Radioligand: A radiolabeled analog of ezetimibe (e.g., [³H]-ezetimibe glucuronide) is used as the ligand.

• Binding Reaction: The membrane preparation is incubated with the radioligand in the presence of varying concentrations of the unlabeled test compound (Desfluoro-ezetimibe) in a suitable binding buffer.

• Incubation: The reaction is incubated at a specific temperature (e.g., room temperature) for a time sufficient to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand by rapid filtration through a glass fiber filter.

• Washing: The filters are washed quickly with cold binding buffer to remove non-specifically bound radioligand.

• Scintillation Counting: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding (measured in the presence of a high concentration of unlabeled ezetimibe) from the total binding. The inhibition constant (Kᵢ) is determined using competitive binding analysis software.

Conclusion

Desfluoro-ezetimibe is a well-characterized process-related impurity of the cholesterol-lowering drug ezetimibe. Its primary relevance to date has been in the context of pharmaceutical analysis and quality control, necessitating its synthesis as a reference standard. While direct biological activity data for Desfluoro-ezetimibe is not currently available in the public domain, the established structure-activity relationships of ezetimibe analogs suggest that its pharmacological profile, particularly its affinity for the NPC1L1 transporter, may differ from that of the parent compound.

Further research, employing the experimental protocols detailed in this guide, is required to fully elucidate the biological activity of Desfluoro-ezetimibe. Such studies would provide a more complete understanding of the impurity's potential impact and would be valuable for drug development professionals and regulatory scientists. The signaling pathways of ezetimibe, presented herein, offer a framework for investigating the potential biological effects of this and other related compounds.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Extracellular loop C of NPC1L1 is important for binding to ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo responsiveness to ezetimibe correlates with niemann-pick C1 like-1 (NPC1L1) binding affinity: Comparison of multiple species NPC1L1 orthologs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ezetimibe, an NPC1L1 inhibitor, is a potent Nrf2 activator that protects mice from diet-induced nonalcoholic steatohepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Novel amino-β-lactam derivatives as potent cholesterol absorption inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1) - PMC [pmc.ncbi.nlm.nih.gov]

Desfluoro-ezetimibe CAS number and molecular formula.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Desfluoro-ezetimibe, a primary process-related impurity of the cholesterol absorption inhibitor, Ezetimibe. This document details its chemical identity, including its Chemical Abstracts Service (CAS) number and molecular formula. A detailed synthesis protocol and an analytical method for its detection via High-Performance Liquid Chromatography (HPLC) are presented. The mechanism of action of Desfluoro-ezetimibe is discussed in the context of its parent compound, Ezetimibe, as an inhibitor of the Niemann-Pick C1-like1 (NPC1L1) protein, a critical transporter for intestinal cholesterol absorption. While specific quantitative biological data for Desfluoro-ezetimibe is not extensively available in public literature, this guide extrapolates its expected biological activity based on the well-characterized pharmacology of Ezetimibe.

Chemical Identity and Properties

Desfluoro-ezetimibe is structurally analogous to Ezetimibe, differing by the absence of a fluorine atom on one of its phenyl rings. As a significant process-related impurity, its identification and quantification are crucial for the quality control of Ezetimibe drug products.

Property	Value	Reference(s)
CAS Number	302781-98-2	[1][2][3]
Molecular Formula	C₂₄H₂₂FNO₃	[1]
Molecular Weight	391.43 g/mol	[1]
Synonyms	(3R,4S)-3-[(3S)-3-(4-Fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone, Ezetimibe Desfluoroaniline Analog	[1]
Appearance	Solid

Synthesis of Desfluoro-ezetimibe

The synthesis of Desfluoro-ezetimibe is analogous to that of Ezetimibe, with the key difference being the use of a non-fluorinated starting material for one of the phenyl groups. The following workflow outlines a general synthetic approach based on published literature.[4][5]

Caption: A generalized workflow for the synthesis of Desfluoro-ezetimibe.

Detailed Synthetic Protocol

The synthesis of Desfluoro-ezetimibe has been described as part of the process to identify and characterize impurities in Ezetimibe production.[4][5] A detailed experimental protocol, as adapted from the literature, is as follows:

Note: This protocol is for informational purposes and should be performed by qualified personnel in a controlled laboratory setting.

• Preparation of the Azetidinone Intermediate: The synthesis begins with the appropriate non-fluorinated phenyl starting materials to construct the core β-lactam (azetidinone) ring structure. This typically involves a multi-step process, including imine formation and subsequent cyclization reactions.

• Side-Chain Attachment: The pre-formed azetidinone intermediate is then coupled with a side chain, specifically a (3S)-3-(4-fluorophenyl)-3-hydroxypropyl group. This step is crucial for establishing the correct stereochemistry of the final molecule.

• Deprotection and Final Modification: Any protecting groups used during the synthesis are removed to yield the final Desfluoro-ezetimibe molecule.

• Purification: The crude product is purified using techniques such as column chromatography to isolate Desfluoro-ezetimibe from reaction byproducts and unreacted starting materials.

• Characterization: The structure and purity of the synthesized Desfluoro-ezetimibe are confirmed using various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[4][5]

Analytical Methodology: HPLC Detection

A validated reverse-phase High-Performance Liquid Chromatography (HPLC) method is essential for the detection and quantification of Desfluoro-ezetimibe as an impurity in Ezetimibe.[4][5]

Parameter	Condition	Reference(s)
Column	Zorbax Rx C8 (0.25 m x 4.6 mm, 5 µm) or equivalent	[4]
Mobile Phase	Gradient elution with a buffer solution (e.g., potassium dihydrogen phosphate, pH 3.0) and an organic modifier (e.g., acetonitrile)	[4]
Flow Rate	1.3 mL/min	[4]
Detection Wavelength	220 nm	[4]
Column Temperature	35 °C	[4]
Injection Volume	10 µL	[4]

HPLC Experimental Protocol

• Standard Preparation: Prepare a reference standard solution of Desfluoro-ezetimibe of a known concentration in a suitable diluent (e.g., acetonitrile).

• Sample Preparation: Prepare the Ezetimibe drug substance or product sample at a specified concentration in the same diluent.

• Chromatographic Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Analysis: Identify and quantify the Desfluoro-ezetimibe peak in the sample chromatogram based on the retention time and peak area of the reference standard. The acceptance criteria for this impurity are typically not more than 0.15%.[4]

Mechanism of Action: NPC1L1 Inhibition

Desfluoro-ezetimibe is an analog of Ezetimibe and is expected to share the same primary mechanism of action: the inhibition of the Niemann-Pick C1-like1 (NPC1L1) protein.[6][7] NPC1L1 is a transmembrane protein located on the brush border membrane of enterocytes in the small intestine and is essential for the absorption of dietary and biliary cholesterol.[8]

The inhibition of NPC1L1 by Ezetimibe and, presumably, Desfluoro-ezetimibe, blocks the internalization of cholesterol into enterocytes.[8][9] This leads to a reduction in the amount of cholesterol delivered to the liver, which in turn upregulates the expression of LDL receptors on hepatocytes, resulting in increased clearance of LDL cholesterol from the bloodstream.

Caption: The inhibitory effect of Desfluoro-ezetimibe on the NPC1L1-mediated cholesterol uptake pathway.

Biological and Pharmacological Data

For comparative purposes, the biological data for Ezetimibe are provided below. It is anticipated that Desfluoro-ezetimibe would exhibit a similar, though not identical, pharmacological profile.

Parameter	Ezetimibe Value	Reference(s)
Target	Niemann-Pick C1-like1 (NPC1L1)	[11]
IC₅₀ (Ezetimibe-glucuronide)	682 nM (for cholesterol uptake inhibition by NPC1L1)	[12]
Binding Affinity (K_D) of Ezetimibe-glucuronide to human NPC1L1	220 nM	[11][13]
In Vivo Efficacy (Rats)	Attenuated diet-induced hypercholesterolemia by 60-94% at doses of 0.1-3 mg/kg	[14]
Metabolism	Extensive glucuronidation in the intestine	[15]
Excretion	Primarily in feces	[15]

Conclusion

Desfluoro-ezetimibe is a well-characterized process-related impurity of the cholesterol-lowering drug Ezetimibe. Its chemical properties, synthesis, and analytical detection methods are documented in the scientific literature. While it is understood to act as an inhibitor of the NPC1L1 transporter, analogous to Ezetimibe, a detailed characterization of its specific biological and pharmacological properties is lacking. For drug development professionals, the primary focus remains on the monitoring and control of Desfluoro-ezetimibe levels in Ezetimibe active pharmaceutical ingredients and finished products to ensure their quality, safety, and efficacy. Further research into the specific biological activity of Desfluoro-ezetimibe could provide a more complete understanding of its pharmacological profile.

References

• 1. scbt.com [scbt.com]
• 2. Desfluoro Ezetimibe | CAS 302781-98-2 | LGC Standards [lgcstandards.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Desfluoro-ezetimibe | cholesterol absorption inhibitor | defluorinated impurity of ezetimibe (SCH-58235)| CAS# 302781-98-2 |Niemann-Pick C1-like1 (NPC1L1) inhibitor | Nrf2 activator| InvivoChem [invivochem.com]
• 8. Ezetimibe blocks the internalization of NPC1L1 and cholesterol in mouse small intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The cholesterol absorption inhibitor ezetimibe acts by blocking the sterol-induced internalization of NPC1L1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cryo-EM structures of NPC1L1 reveal mechanisms of cholesterol transport and ezetimibe inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ezetimibe potently inhibits cholesterol absorption but does not affect acute hepatic or intestinal cholesterol synthesis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The pharmacokinetics of ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]

Formation of Desfluoro-ezetimibe During Ezetimibe Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the formation of the process-related impurity, Desfluoro-ezetimibe, during the synthesis of the cholesterol-lowering drug, ezetimibe. Understanding the origin, mechanism, and control of this impurity is critical for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This document provides a comprehensive overview of the synthetic pathways, analytical methodologies, and control strategies related to Desfluoro-ezetimibe.

Introduction to Desfluoro-ezetimibe

Desfluoro-ezetimibe is a known process-related impurity in the synthesis of ezetimibe.[1][2][3] It is structurally similar to the active molecule but lacks a fluorine atom on one of the phenyl rings. Its consistent presence, typically in the range of 0.05% to 0.15%, necessitates strict control during the manufacturing process to meet regulatory requirements.[1][4] The impurity has been identified as (3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one.[1] Due to its structural similarity to ezetimibe, it can be challenging to remove through conventional purification methods like recrystallization, making it imperative to control its formation from the initial stages of synthesis.[5]

Origin and Formation Pathway

The primary root cause for the formation of Desfluoro-ezetimibe is the presence of a desfluoro analog in a key starting material, which is then carried through the subsequent synthetic steps. The main ezetimibe synthesis involves the Friedel-Crafts acylation of fluorobenzene with glutaric anhydride to produce 5-(4-fluorophenyl)-5-oxopentanoic acid.

The likely source of the desfluoro impurity is the presence of benzene as an impurity in the fluorobenzene raw material. During the Friedel-Crafts acylation, the benzene impurity reacts alongside fluorobenzene to form 5-phenyl-5-oxopentanoic acid. This non-fluorinated analog is structurally similar to the desired intermediate and is carried through the synthesis, ultimately leading to the formation of Desfluoro-ezetimibe.

The following diagram illustrates the parallel reaction pathways for both ezetimibe and the Desfluoro-ezetimibe impurity, starting from the initial acylation step. The key intermediate, often referred to as "Eze-1" in literature, is (4S)-3-[5-(4-fluorophenyl)-5-oxopentanoyl]-4-phenyl-oxazolidin-2-one. The corresponding impurity is the desfluoro analog of Eze-1.

Figure 1. Parallel synthesis pathways of Ezetimibe and Desfluoro-ezetimibe.

Quantitative Data and Control Strategy

The level of Desfluoro-ezetimibe in the final product is directly proportional to the amount of the desfluoro analog present in the early-stage intermediates.[1][5] A critical control point is monitoring the level of "Desfluoro Eze-1" in the "Eze-1" intermediate.

Parameter	Specification/Observation	Reference
Typical level of Desfluoro-ezetimibe in final API	0.05% to 0.15%	[1][4]
Recommended Limit for "Desfluoro Eze-1" in "Eze-1" intermediate	< 0.10%	[1][5]
Case Study Data
Level of "Desfluoro Eze-1" in intermediate batch	0.08%	[1][3]
Resulting level of Desfluoro-ezetimibe in final API	0.05%	[1][3]

The control strategy, therefore, focuses on minimizing the formation of the initial desfluoro starting material and implementing robust analytical methods to quantify the impurity at the intermediate stage.

Figure 2. Quality control workflow for managing Desfluoro-ezetimibe.

Experimental Protocols

Synthesis of Ezetimibe (Illustrative Pathway)

The following is a representative, multi-step synthesis of ezetimibe. The formation of the "Eze-1" intermediate and its subsequent conversion are key stages where the desfluoro impurity is carried through.

Step 1: Synthesis of 5-(4-Fluorophenyl)-5-oxopentanoic acid In a suitable reactor, fluorobenzene is reacted with glutaric anhydride via a Friedel-Crafts acylation reaction using a Lewis acid catalyst such as aluminum chloride (AlCl₃). The reaction is typically carried out in an inert solvent. After reaction completion, the mixture is quenched and the product is isolated and purified.

Step 2: Synthesis of (4S)-3-[5-(4-fluorophenyl)-5-oxopentanoyl]-4-phenyl-oxazolidin-2-one (Eze-1) The 5-(4-fluorophenyl)-5-oxopentanoic acid is activated, for example by conversion to its acid chloride, and then reacted with (S)-4-phenyl-2-oxazolidinone in the presence of a base to form the chiral intermediate "Eze-1".

Step 3: Subsequent Transformations The ketone of "Eze-1" is stereoselectively reduced to a hydroxyl group. This is followed by a series of reactions including condensation with a protected imine, cyclization to form the characteristic β-lactam ring of ezetimibe, and finally, deprotection to yield the final ezetimibe API. The Desfluoro-Eze-1 impurity undergoes the same sequence of reactions to form Desfluoro-ezetimibe.

Synthesis of Desfluoro-ezetimibe Reference Standard

The synthesis of the Desfluoro-ezetimibe reference standard follows the same synthetic route as ezetimibe, but starts with 5-phenyl-5-oxopentanoic acid (the desfluoro analog of the key starting material).[3] This is then reacted with (S)-4-phenyl-2-oxazolidinone to produce "Desfluoro Eze-1". This intermediate is then processed through the same subsequent reduction, condensation, cyclization, and deprotection steps to yield Desfluoro-ezetimibe.[3] The synthesized impurity is then purified and characterized using techniques such as NMR, IR, and mass spectrometry to confirm its structure and purity before use as a reference standard in analytical methods.[1]

Analytical Method for Detection of Desfluoro-ezetimibe

A validated reverse-phase high-performance liquid chromatography (RP-HPLC) method is used for the detection and quantification of Desfluoro-ezetimibe in both the final product and the "Eze-1" intermediate.

For Ezetimibe API:

Parameter	Value
Column	Zorbax Rx C₈ (0.25 m x 4.6 mm, 5 µm)
Column Temperature	35 °C
Sample Temperature	5 °C
Mobile Phase A	2.71 g/L Potassium Dihydrogen Phosphate in water (pH 3.0 with H₃PO₄) : Acetonitrile (80:20)
Mobile Phase B	Acetonitrile
Flow Rate	1.3 mL/min
Detection Wavelength	220 nm
Injection Volume	10 µL

| Gradient Program | Time (min)/%B: 0/12, 5/12, 25/62, 40/62, 41/12, 50/12 |

For "Eze-1" Intermediate:

Parameter	Value
Column	Kromasil (or ACE) C₁₈ (0.25 m x 4.6 mm, 5 µm)
Column Temperature	30 °C
Sample Temperature	25 °C
Flow Rate	1.1 mL/min
Detection Wavelength	225 nm

| Injection Volume | 10 µL |

Note: These protocols are based on published literature and may require optimization for specific laboratory conditions.[4]

Conclusion

The formation of Desfluoro-ezetimibe is a direct consequence of an impurity in the starting materials, which is propagated through the synthetic process. A robust control strategy, centered on the quality of the initial raw materials and vigilant in-process monitoring of the "Eze-1" intermediate, is essential for minimizing the level of this impurity in the final ezetimibe API. The detailed analytical methods provide the necessary tools for effective monitoring and control, ensuring the production of high-purity ezetimibe for pharmaceutical use.

References

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (S)-(+)-4-Phenyl-2-oxazolidinone synthesis - chemicalbook [chemicalbook.com]
• 5. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Detection and Quantification of Desfluoro-ezetimibe

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document details a robust High-Performance Liquid Chromatography (HPLC) method for the sensitive detection and precise quantification of Desfluoro-ezetimibe, a known process-related impurity of the cholesterol-lowering drug Ezetimibe. The described protocol is essential for quality control during drug manufacturing and for ensuring the purity and safety of the final pharmaceutical product. Desfluoro-ezetimibe has been reported as an impurity in Ezetimibe, typically found at levels between 0.05% and 0.15%.[1][2][3][4] This method utilizes reversed-phase chromatography with UV detection, providing a reliable and reproducible approach for monitoring this specific impurity.

Introduction

Ezetimibe is a pharmaceutical agent that inhibits the absorption of cholesterol from the small intestine. During its synthesis, various process-related impurities can be generated, one of which is Desfluoro-ezetimibe.[2][3][4] Due to the structural similarity between Desfluoro-ezetimibe and the active pharmaceutical ingredient (API), a highly specific and sensitive analytical method is required for their separation and quantification. This application note provides a detailed HPLC method that effectively separates Desfluoro-ezetimibe from Ezetimibe and other potential impurities, enabling accurate quantification for quality control purposes.

Experimental Protocol

This protocol is a composite method synthesized from established and validated procedures for the analysis of Ezetimibe and its impurities.

Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system equipped with a UV-Vis detector.

• Column: Waters X-Select CSH C18 (100 mm x 4.6 mm, 2.5 µm) or equivalent.

• Chemicals and Reagents:

  • Acetonitrile (HPLC grade)

  • Trifluoroacetic acid (TFA)

  • Water (HPLC grade)

  • Ezetimibe Reference Standard

  • Desfluoro-ezetimibe Reference Standard

Chromatographic Conditions

The following table summarizes the chromatographic conditions for the analysis.

Parameter	Value
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient Elution	See Table 2
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Table 1: Chromatographic Conditions [5]

Table 2: Gradient Elution Program [5]

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	70	30
15	40	60
20	40	60
22	70	30
25	70	30

Preparation of Solutions

• Diluent: A mixture of Mobile Phase A and Mobile Phase B in a 70:30 (v/v) ratio.

• Standard Stock Solution (Ezetimibe): Accurately weigh and dissolve an appropriate amount of Ezetimibe Reference Standard in the diluent to obtain a concentration of 100 µg/mL.

• Standard Stock Solution (Desfluoro-ezetimibe): Accurately weigh and dissolve an appropriate amount of Desfluoro-ezetimibe Reference Standard in the diluent to obtain a concentration of 100 µg/mL.

• Working Standard Solution: Prepare a mixed working standard solution by diluting the stock solutions with the diluent to achieve a final concentration of approximately 1.0 µg/mL for both Ezetimibe and Desfluoro-ezetimibe.

• Sample Solution: Accurately weigh and dissolve the Ezetimibe drug substance or product in the diluent to obtain a final concentration of approximately 100 µg/mL of Ezetimibe.

Method Validation Summary

The following table presents a summary of typical validation parameters for a method of this nature, based on published data.

Parameter	Result
Linearity Range (Desfluoro-ezetimibe)	0.03 µg/mL to 1.5 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	Approximately 0.01 µg/mL
Limit of Quantification (LOQ)	Approximately 0.03 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%

Table 3: Method Validation Summary [5]

Experimental Workflow

The following diagram illustrates the overall workflow for the detection and quantification of Desfluoro-ezetimibe.

Caption: Workflow for Desfluoro-ezetimibe analysis.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship in the HPLC method development and validation process.

Caption: HPLC method development and validation logic.

Conclusion

The HPLC method described in this application note is suitable for the routine quality control analysis of Desfluoro-ezetimibe in Ezetimibe drug substance and finished products. The method is specific, linear, accurate, and precise, meeting the typical requirements for pharmaceutical analysis. Adherence to this protocol will enable researchers and drug development professionals to effectively monitor and control the levels of this critical process-related impurity.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpsr.com [ijpsr.com]

Application Note: Quantitative Analysis of Desfluoro-ezetimibe in Bulk Drug Substance by LC-MS/MS

Abstract

This application note details a sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Desfluoro-ezetimibe, a known process-related impurity, in ezetimibe bulk drug substance.[1][2][3] The method utilizes a simple "dilute and shoot" sample preparation protocol, followed by a rapid chromatographic separation and detection using Multiple Reaction Monitoring (MRM) mode. This approach provides the necessary selectivity and sensitivity to accurately quantify Desfluoro-ezetimibe at levels relevant to pharmaceutical quality control, typically in the range of 0.05% to 0.15%.[1][2]

Introduction

Ezetimibe is a lipid-lowering agent that inhibits the intestinal absorption of cholesterol.[2][3] During its synthesis, process-related impurities can be formed, which must be monitored and controlled to ensure the safety and efficacy of the final drug product.[4] One such impurity is Desfluoro-ezetimibe, which has a similar structure to the active pharmaceutical ingredient (API) but lacks a fluorine atom.[1][5]

LC-MS/MS is an ideal analytical technique for the trace-level quantification of impurities in bulk drug substances due to its high sensitivity and specificity.[6][7][8] This method allows for the direct and accurate measurement of Desfluoro-ezetimibe, ensuring that its presence is below the established regulatory limits.

Experimental

2.1. Instrumentation and Reagents

• LC-MS/MS System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Analytical Column: A C18 or C8 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended for good separation.

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade), and ultrapure water.

• Reference Standards: Desfluoro-ezetimibe and Ezetimibe reference standards of known purity.

2.2. Sample Preparation

The sample preparation for a bulk drug substance is typically a straightforward "dilute and shoot" procedure.[9][10]

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of Desfluoro-ezetimibe reference standard in a diluent (e.g., 50:50 acetonitrile:water) to prepare a 100 µg/mL stock solution.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Sample Preparation (1 mg/mL): Accurately weigh approximately 10 mg of the ezetimibe bulk drug substance and dissolve it in 10 mL of the diluent. This solution is then further diluted to an appropriate concentration for analysis.

• Filtration: Prior to injection, filter all solutions through a 0.22 µm syringe filter.[9]

2.3. LC-MS/MS Method

The following are recommended starting conditions that should be optimized for the specific instrumentation being used.

Table 1: Chromatographic Conditions

Parameter	Value
Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 30% B, increase to 95% B over 5 min, hold for 2 min, return to initial conditions
Injection Volume	5 µL
Column Temperature	40 °C

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Instrument Dependent

2.4. MRM Transitions

The molecular weight of Desfluoro-ezetimibe is 391.43 g/mol .[11] In positive ion mode ESI, the precursor ion will be the protonated molecule [M+H]+ at m/z 392.4.[1][12] Product ions for MRM transitions would need to be determined by infusing a standard solution of Desfluoro-ezetimibe and performing a product ion scan. For the purpose of this protocol, hypothetical but plausible product ions are provided based on the known fragmentation of similar molecules.

Table 3: MRM Transitions for Desfluoro-ezetimibe

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Desfluoro-ezetimibe (Quantifier)	392.4	Hypothetical: 272.2	To be optimized	100
Desfluoro-ezetimibe (Qualifier)	392.4	Hypothetical: 181.1	To be optimized	100

Results and Discussion

The developed LC-MS/MS method should demonstrate good linearity over the concentration range of the calibration standards, with a correlation coefficient (r²) of >0.99. The limit of detection (LOD) and limit of quantification (LOQ) should be sufficiently low to accurately measure Desfluoro-ezetimibe at the required levels in the bulk drug substance. The method should also be tested for accuracy, precision, and specificity to ensure it is suitable for its intended purpose.

Conclusion

The described LC-MS/MS method provides a rapid, sensitive, and specific approach for the quantitative analysis of Desfluoro-ezetimibe in ezetimibe bulk drug substance. The simple sample preparation and high selectivity of the MRM detection make this method well-suited for routine quality control in the pharmaceutical industry.

Protocols

Protocol 1: Preparation of Standard and Sample Solutions

• Solvent Preparation: Prepare a diluent of 50:50 (v/v) acetonitrile and ultrapure water.

• Desfluoro-ezetimibe Stock Solution (100 µg/mL):

  • Accurately weigh approximately 10 mg of Desfluoro-ezetimibe reference standard.

  • Transfer to a 100 mL volumetric flask.

  • Dissolve and bring to volume with the diluent.

• Calibration Curve Standards:

  • Perform serial dilutions of the stock solution to prepare calibration standards at concentrations such as 0.1, 0.5, 1, 5, 10, 50, and 100 ng/mL.

• Ezetimibe Bulk Drug Sample Solution (for a target of 0.1% impurity):

  • Accurately weigh approximately 10 mg of the ezetimibe bulk drug substance.

  • Transfer to a 10 mL volumetric flask.

  • Dissolve and bring to volume with the diluent (this gives a 1 mg/mL solution).

  • Further dilute this solution 1:100 to bring the expected impurity concentration into the calibration range.

• Filtration: Filter all prepared solutions through a 0.22 µm syringe filter into LC vials before analysis.[9]

Protocol 2: LC-MS/MS System Operation and Data Acquisition

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase conditions for at least 15-20 minutes or until a stable baseline is achieved.

• Sequence Setup: Create a sequence table in the instrument control software.

  • Include blank injections (diluent) at the beginning to ensure the system is clean.

  • Include the calibration standards from the lowest to the highest concentration.

  • Include the prepared sample solutions.

  • Intersperse quality control (QC) samples at low, medium, and high concentrations throughout the sequence to monitor system performance.

• Data Acquisition: Start the sequence to inject the samples and acquire data using the MRM method detailed in Table 3.

• Data Processing:

  • Integrate the chromatographic peaks for the quantifier and qualifier ions of Desfluoro-ezetimibe.

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Use the regression equation from the calibration curve to calculate the concentration of Desfluoro-ezetimibe in the sample solutions.

  • Calculate the percentage of Desfluoro-ezetimibe in the bulk drug substance based on the initial sample weight and dilution factors.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of Desfluoro-ezetimibe.

Caption: Relationship between analyte, API, and analytical technique.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. jpharmsci.com [jpharmsci.com]
• 8. japsonline.com [japsonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. Desfluoro Ezetimibe | CAS 302781-98-2 | LGC Standards [lgcstandards.com]
• 12. researchgate.net [researchgate.net]

Application Note and Protocol: Utilization of Desfluoro-ezetimibe as a Reference Standard in High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ezetimibe is a potent cholesterol absorption inhibitor used in the management of hyperlipidemia.[1][2] During its synthesis and storage, various process-related impurities and degradation products can arise, which require careful monitoring to ensure the safety and efficacy of the drug product.[3][4] Desfluoro-ezetimibe, a known process-related impurity of ezetimibe, is a critical substance to monitor in quality control processes.[1][5] This document provides a comprehensive protocol for the use of Desfluoro-ezetimibe as a reference standard in Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) for the identification and quantification of this impurity in ezetimibe drug substance and formulated products.

Desfluoro-ezetimibe is structurally similar to ezetimibe, differing by the absence of a fluorine atom on one of its phenyl rings.[1] Its presence in the final drug product needs to be controlled within acceptable limits, typically below 0.15%.[1][3] Therefore, a validated, sensitive, and specific analytical method is crucial for its accurate determination.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for the HPLC analysis of Desfluoro-ezetimibe.

Materials and Equipment

• Reference Standards: Desfluoro-ezetimibe, Ezetimibe

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade, Milli-Q or equivalent)

• Reagents: Potassium dihydrogen phosphate, Trifluoroacetic acid (TFA), Orthophosphoric acid

• HPLC System: A gradient-capable HPLC system equipped with a UV detector or a photodiode array (PDA) detector.

• HPLC Columns:

  • Zorbax Rx Octylsilane (C8), 250 mm x 4.6 mm, 5 µm particle size[3][5]

  • Waters X-Select CSH C18, 100 mm x 4.6 mm, 2.5 µm particle size[6]

  • Kromasil C18, 250 mm x 4.6 mm, 5 µm particle size[7]

• Analytical Balance

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.45 µm)

Preparation of Solutions

2.2.1. Mobile Phase Preparation

Several mobile phase compositions have been reported for the separation of ezetimibe and its impurities. Below are two examples:

• Method 1 (Gradient Elution): [6]

  • Mobile Phase A: 0.1% Trifluoroacetic acid in water.

  • Mobile Phase B: 0.1% Trifluoroacetic acid in acetonitrile.

• Method 2 (Isocratic/Gradient Elution): [3][5]

  • Buffer: 10% Potassium dihydrogen phosphate, pH adjusted to 3.0.

  • Mobile Phase: A mixture of buffer and acetonitrile. A common starting ratio is 80:20 (Buffer:Acetonitrile).

2.2.2. Standard Solution Preparation

• Desfluoro-ezetimibe Stock Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of Desfluoro-ezetimibe reference standard and transfer it to a 100 mL volumetric flask. Dissolve in a suitable solvent (e.g., acetonitrile or a mixture of mobile phase) and dilute to volume.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve the desired concentrations for linearity studies (e.g., 0.03 µg/mL to 1.5 µg/mL).[6]

2.2.3. System Suitability Solution

• Prepare a solution containing a known concentration of ezetimibe (e.g., 100 µg/mL) and spike it with a known concentration of Desfluoro-ezetimibe (e.g., 0.1 µg/mL) and other relevant impurities. This solution is used to verify the performance of the HPLC system.

HPLC Method Parameters

The following table summarizes typical HPLC parameters for the analysis of Desfluoro-ezetimibe.

Parameter	Method 1	Method 2
Column	Waters X-Select CSH C18 (100 x 4.6 mm, 2.5 µm)[6]	Zorbax Rx C8 (250 x 4.6 mm, 5 µm)[3][5]
Mobile Phase A	0.1% TFA in Water[6]	10% KH2PO4, pH 3.0[3][5]
Mobile Phase B	0.1% TFA in Acetonitrile[6]	Acetonitrile[3][5]
Elution Mode	Gradient[6]	Gradient[3][5]
Flow Rate	1.0 mL/min[6]	1.5 mL/min[3][5]
Detection Wavelength	254 nm[6]	258 nm[3][5]
Injection Volume	10 µL	10 µL
Column Temperature	Ambient	35 °C[1]

Analytical Procedure

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test: Inject the system suitability solution to ensure the system is performing adequately. Key parameters to check include resolution between ezetimibe and Desfluoro-ezetimibe, theoretical plates, and tailing factor.

• Calibration Curve: Inject the series of working standard solutions of Desfluoro-ezetimibe in increasing order of concentration.

• Sample Analysis: Inject the sample solutions (e.g., dissolved ezetimibe drug substance or product).

• Data Analysis:

  • Identify the Desfluoro-ezetimibe peak in the sample chromatogram by comparing its retention time with that of the reference standard.

  • Construct a calibration curve by plotting the peak area of Desfluoro-ezetimibe against its concentration.

  • Determine the concentration of Desfluoro-ezetimibe in the sample using the calibration curve.

  • Calculate the percentage of Desfluoro-ezetimibe in the ezetimibe sample.

Data Presentation

Quantitative data from method validation studies are crucial for assessing the performance of the analytical method.

Parameter	Reported Value	Reference
Linearity Range	0.03 µg/mL to 1.5 µg/mL	[6]
Correlation Coefficient (r²)	> 0.999	[3]
Limit of Detection (LOD)	0.2 µg/mL (for a related enantiomer)	[5]
Limit of Quantification (LOQ)	0.5 µg/mL (for a related enantiomer)	[5]
Accuracy (Recovery)	98.82% to 101.04%	[3]

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of Desfluoro-ezetimibe using a reference standard.

Caption: Workflow for HPLC analysis of Desfluoro-ezetimibe.

Conclusion

The use of Desfluoro-ezetimibe as a reference standard is essential for the accurate and reliable quantification of this impurity in ezetimibe. The HPLC methods outlined in this protocol provide a robust framework for quality control laboratories. Adherence to these protocols, including proper system suitability checks and method validation, will ensure that the ezetimibe drug substance and product meet the required purity specifications.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijpsr.com [ijpsr.com]
• 7. pesquisa.bvsalud.org [pesquisa.bvsalud.org]

Application Notes and Protocols for Assessing the Biological Activity of Desfluoro-ezetimibe In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desfluoro-ezetimibe is a key impurity and metabolite of Ezetimibe, a well-established cholesterol absorption inhibitor. Ezetimibe exerts its therapeutic effect by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein, a critical transporter for cholesterol uptake in the small intestine.[1][2] Understanding the biological activity of Desfluoro-ezetimibe is crucial for comprehending the overall pharmacological profile of Ezetimibe and for drug development and quality control purposes.

These application notes provide detailed protocols for a panel of in vitro assays designed to characterize the biological activity of Desfluoro-ezetimibe. The primary focus is on its potential to inhibit cholesterol uptake, its interaction with the NPC1L1 transporter, and its downstream effects on cellular cholesterol homeostasis.

Key In Vitro Assays

A series of assays are outlined to provide a comprehensive in vitro biological profile of Desfluoro-ezetimibe:

• NPC1L1 Binding Assay: To determine the direct interaction and binding affinity of Desfluoro-ezetimibe with its putative target, the NPC1L1 protein.

• Cellular Cholesterol Uptake Assay: To assess the functional consequence of NPC1L1 binding by measuring the inhibition of cholesterol uptake in an intestinal cell model.

• SREBP-2 Activation Assay: To investigate the cellular response to reduced cholesterol uptake by measuring the activation of a key transcription factor involved in cholesterol synthesis and uptake.

• Cholesterol Biosynthesis Gene Expression Analysis: To evaluate the compensatory effects on the cholesterol synthesis pathway.

NPC1L1 Binding Assay

Application: This assay determines if Desfluoro-ezetimibe directly binds to the NPC1L1 protein and quantifies its binding affinity (Ki). A competitive binding format is used with a radiolabeled Ezetimibe analog.

Principle: The assay measures the ability of Desfluoro-ezetimibe to displace a radiolabeled ligand (e.g., [³H]ezetimibe) from membranes of cells overexpressing the NPC1L1 protein. The amount of radioactivity bound to the membrane is inversely proportional to the binding affinity of the test compound.

Experimental Protocol:

Materials:

• HEK293 cells stably expressing human NPC1L1 (or membrane preparations thereof)

• [³H]ezetimibe (radioligand)

• Desfluoro-ezetimibe

• Unlabeled Ezetimibe (for positive control and non-specific binding)

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl)

• Wash Buffer (e.g., ice-cold Binding Buffer)

• Scintillation cocktail

• Glass fiber filters

• Filtration apparatus

• Scintillation counter

Procedure:

• Membrane Preparation (if not using whole cells):

  • Culture HEK293-NPC1L1 cells to high density.

  • Harvest cells and homogenize in ice-cold buffer.

  • Centrifuge to pellet cellular debris.

  • Collect the supernatant and centrifuge at high speed (e.g., 100,000 x g) to pellet the membranes.

  • Resuspend the membrane pellet in Binding Buffer and determine the protein concentration.

• Binding Reaction:

  • In a microcentrifuge tube, add in the following order:

    • Binding Buffer

    • A fixed concentration of [³H]ezetimibe (typically at or below its Kd).

    • Increasing concentrations of Desfluoro-ezetimibe (or unlabeled Ezetimibe for the standard curve).

    • For total binding, add vehicle instead of a competitor.

    • For non-specific binding, add a high concentration of unlabeled Ezetimibe.

    • Add the cell membrane preparation to initiate the binding reaction.

• Incubation:

  • Incubate the reaction tubes at a specified temperature (e.g., 4°C or room temperature) for a predetermined time to reach equilibrium.

• Filtration:

  • Rapidly filter the reaction mixture through glass fiber filters pre-soaked in Wash Buffer using a vacuum filtration apparatus.

  • Wash the filters quickly with ice-cold Wash Buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the competitor concentration.

• Determine the IC50 value (the concentration of Desfluoro-ezetimibe that inhibits 50% of the specific binding of the radioligand).

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation:

Compound	IC50 (nM)	Ki (nM)
Ezetimibe	Expected Value	Expected Value
Desfluoro-ezetimibe	Experimental Value	Calculated Value

Cellular Cholesterol Uptake Assay

Application: This assay measures the ability of Desfluoro-ezetimibe to inhibit the uptake of cholesterol into intestinal cells, providing a functional readout of its activity.

Principle: Differentiated Caco-2 cells, which form a polarized monolayer and express NPC1L1, are used as an in vitro model for the intestinal epithelium.[3][4] The uptake of a labeled cholesterol analog (either radioactive or fluorescent) from micelles is quantified in the presence and absence of the test compound.

Experimental Protocol:

Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with high glucose, L-glutamine, and non-essential amino acids)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Transwell® inserts (e.g., 0.4 µm pore size)

• [³H]cholesterol or NBD-cholesterol (fluorescent analog)

• Sodium taurocholate

• Oleic acid

• Phosphatidylcholine

• Desfluoro-ezetimibe

• Ezetimibe (positive control)

• Cell lysis buffer

• Scintillation counter or fluorescence plate reader

Procedure:

• Cell Culture and Differentiation:

  • Seed Caco-2 cells on Transwell® inserts at a high density.

  • Culture the cells for 21-28 days to allow for spontaneous differentiation into a polarized monolayer with brush border characteristics. Monitor the formation of a tight monolayer by measuring the transepithelial electrical resistance (TEER).

• Micelle Preparation:

  • Prepare mixed micelles containing sodium taurocholate, oleic acid, phosphatidylcholine, and either [³H]cholesterol or NBD-cholesterol in a cell culture medium.

• Inhibition of Cholesterol Uptake:

  • Wash the differentiated Caco-2 monolayers with serum-free medium.

  • Pre-incubate the cells with various concentrations of Desfluoro-ezetimibe or Ezetimibe (in serum-free medium) for a specified time (e.g., 1-2 hours).

  • Remove the pre-incubation medium and add the micellar solution containing the labeled cholesterol and the test compounds to the apical side of the Transwell® inserts.

  • Incubate for a defined period (e.g., 2-4 hours) at 37°C.

• Quantification:

  • After incubation, remove the micellar solution and wash the cells extensively with ice-cold buffer to remove any non-internalized cholesterol.

  • Lyse the cells with a suitable lysis buffer.

  • For [³H]cholesterol, measure the radioactivity in the cell lysate using a scintillation counter.

  • For NBD-cholesterol, measure the fluorescence of the cell lysate using a fluorescence plate reader (excitation ~485 nm, emission ~535 nm).[5][6][7]

  • Determine the protein concentration of the cell lysates to normalize the cholesterol uptake.

Data Analysis:

• Normalize the cholesterol uptake to the protein concentration for each well.

• Express the cholesterol uptake in the presence of Desfluoro-ezetimibe as a percentage of the vehicle-treated control.

• Plot the percentage of inhibition against the logarithm of the Desfluoro-ezetimibe concentration to determine the IC50 value.

Data Presentation:

Compound	IC50 for Cholesterol Uptake Inhibition (µM)
Ezetimibe	Expected Value
Desfluoro-ezetimibe	Experimental Value

SREBP-2 Activation Assay

Application: This assay determines if Desfluoro-ezetimibe, by inhibiting cholesterol uptake, leads to the activation of Sterol Regulatory Element-Binding Protein 2 (SREBP-2), a key regulator of cholesterol homeostasis.[8][9]

Principle: Inhibition of cholesterol uptake is expected to lower intracellular cholesterol levels, triggering the proteolytic cleavage of SREBP-2 from the endoplasmic reticulum membrane. The active, nuclear form of SREBP-2 (nSREBP-2) then translocates to the nucleus to activate the transcription of genes involved in cholesterol synthesis and uptake. This assay quantifies the amount of nSREBP-2 in nuclear extracts.

Experimental Protocol:

Materials:

• Caco-2 or HepG2 cells

• Cell culture medium

• Desfluoro-ezetimibe

• Ezetimibe or a statin (positive controls)

• Nuclear extraction kit

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• Western blotting apparatus

• Primary antibody against SREBP-2 (recognizing the N-terminal cleaved fragment)

• Primary antibody against a nuclear loading control (e.g., Lamin B1)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Treatment:

  • Plate Caco-2 or HepG2 cells and grow to confluence.

  • Treat the cells with various concentrations of Desfluoro-ezetimibe, Ezetimibe, or a statin for a specified time (e.g., 16-24 hours).

• Nuclear Extraction:

  • Harvest the cells and perform nuclear extraction according to the manufacturer's protocol of a commercial kit. This will separate the cytoplasmic and nuclear fractions.

• Western Blotting:

  • Determine the protein concentration of the nuclear extracts.

  • Separate equal amounts of nuclear protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

  • Incubate the membrane with the primary antibody against the N-terminus of SREBP-2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Wash the membrane again and apply the chemiluminescent substrate.

  • Detect the signal using an imaging system.

  • Strip the membrane and re-probe with an antibody against a nuclear loading control (e.g., Lamin B1) to ensure equal loading.

Data Analysis:

• Quantify the band intensity for nSREBP-2 and the loading control using densitometry software.

• Normalize the nSREBP-2 signal to the loading control signal for each sample.

• Express the results as a fold change in nSREBP-2 levels relative to the vehicle-treated control.

Data Presentation:

Treatment	Concentration (µM)	Fold Change in Nuclear SREBP-2 (relative to control)
Vehicle	-	1.0
Ezetimibe	Concentration	Expected >1.0
Desfluoro-ezetimibe	Concentration 1	Experimental Value
Concentration 2	Experimental Value
Concentration 3	Experimental Value

Cholesterol Biosynthesis Gene Expression Analysis

Application: This assay assesses the downstream cellular response to SREBP-2 activation by measuring the expression of key genes involved in cholesterol biosynthesis, such as HMG-CoA reductase (HMGCR).

Principle: The nuclear translocation of SREBP-2 leads to increased transcription of its target genes. This assay uses quantitative real-time PCR (qRT-PCR) to measure the mRNA levels of HMGCR and other cholesterogenic genes in cells treated with Desfluoro-ezetimibe.

Experimental Protocol:

Materials:

• Caco-2 or HepG2 cells

• Cell culture medium

• Desfluoro-ezetimibe

• Ezetimibe or a statin (positive controls)

• RNA extraction kit

• cDNA synthesis kit

• qRT-PCR master mix (e.g., SYBR Green)

• Primers for HMGCR and a housekeeping gene (e.g., GAPDH, ACTB)

• Real-time PCR system

Procedure:

• Cell Treatment:

  • Treat cells with Desfluoro-ezetimibe as described in the SREBP-2 activation assay.

• RNA Extraction and cDNA Synthesis:

  • Harvest the cells and extract total RNA using a commercial kit.

  • Assess the quality and quantity of the RNA.

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qRT-PCR:

  • Set up the qRT-PCR reactions with the cDNA template, primers for HMGCR and the housekeeping gene, and the qRT-PCR master mix.

  • Run the reactions on a real-time PCR system using a standard thermal cycling protocol.

  • Include no-template controls and no-reverse-transcriptase controls.

Data Analysis:

• Determine the cycle threshold (Ct) values for HMGCR and the housekeeping gene for each sample.

• Calculate the relative expression of HMGCR using the ΔΔCt method, normalizing to the housekeeping gene and expressing the results as a fold change relative to the vehicle-treated control.

Data Presentation:

Treatment	Concentration (µM)	Fold Change in HMGCR mRNA Expression (relative to control)
Vehicle	-	1.0
Ezetimibe	Concentration	Expected >1.0
Desfluoro-ezetimibe	Concentration 1	Experimental Value
Concentration 2	Experimental Value
Concentration 3	Experimental Value

Visualizations

Caption: Overall workflow for the in vitro characterization of Desfluoro-ezetimibe.

Caption: Hypothesized signaling pathway of Desfluoro-ezetimibe action.

References

• 1. einstein.elsevierpure.com [einstein.elsevierpure.com]
• 2. What are the new molecules for NPC1L1 inhibitors? [synapse.patsnap.com]
• 3. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. content.abcam.com [content.abcam.com]
• 6. assaygenie.com [assaygenie.com]
• 7. Cholesterol Uptake Assay Kit (ab236212) | Abcam [abcam.com]
• 8. Cholesterol auxotrophy and intolerance to ezetimibe in mice with SREBP-2 deficiency in the intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overactivation of Intestinal SREBP2 in Mice Increases Serum Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]

Quantifying Desfluoro-ezetimibe in Pharmaceutical Formulations: An Application Note

Introduction

Ezetimibe is a widely used cholesterol absorption inhibitor.[1][2] During its synthesis, several process-related impurities can be generated, one of which is Desfluoro-ezetimibe.[3][4] This impurity is structurally similar to the active pharmaceutical ingredient (API) and its presence in the final drug product needs to be carefully monitored to ensure safety and efficacy.[5] This application note provides a detailed protocol for the quantification of Desfluoro-ezetimibe in pharmaceutical formulations using High-Performance Liquid Chromatography (HPLC) with UV detection.

Desfluoro-ezetimibe, chemically known as (3R,4S)-1-Phenyl-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone, is a known impurity that can be present at levels ranging from 0.05% to 0.15%.[3][4] The analytical method described herein is designed to be specific, accurate, and precise for the determination of this impurity.

Experimental Protocols

This section details the necessary materials, equipment, and procedures for the quantification of Desfluoro-ezetimibe.

Materials and Reagents

• Reference Standards: Ezetimibe and Desfluoro-ezetimibe reference standards.

• Solvents: HPLC grade acetonitrile, methanol, and water (Milli-Q or equivalent).

• Chemicals: Potassium dihydrogen phosphate, orthophosphoric acid, and trifluoroacetic acid (analytical grade).

• Pharmaceutical Formulation: Ezetimibe tablets.

Instrumentation

A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector is required. The specific components are:

• Quaternary or Binary HPLC pump

• Autosampler

• Column oven

• UV-Vis or Photodiode Array (PDA) detector

Chromatographic Conditions

The following chromatographic conditions have been optimized for the separation and quantification of Desfluoro-ezetimibe from Ezetimibe.

Parameter	Condition
Column	Waters X-Select CSH C18 (100 mm x 4.6 mm, 2.5 µm)[6]
Mobile Phase A	0.1% Trifluoroacetic acid in water[6]
Mobile Phase B	0.1% Trifluoroacetic acid in acetonitrile[6]
Gradient Elution	See Table 2
Flow Rate	1.0 mL/min[6]
Column Temperature	30 °C
Detection Wavelength	254 nm[6]
Injection Volume	10 µL

Table 1: HPLC Chromatographic Conditions

Time (min)	% Mobile Phase A	% Mobile Phase B
0	90	10
15	65	35
20	65	35
22	90	10
25	90	10

Table 2: Gradient Elution Program

Preparation of Solutions

Diluent: A mixture of 0.02 M phosphate buffer (pH 3.2) and acetonitrile in a ratio of 40:60 (v/v) is used as the diluent.[7]

Standard Stock Solution (Desfluoro-ezetimibe): Accurately weigh about 10 mg of Desfluoro-ezetimibe reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent to obtain a stock solution of 100 µg/mL.

Standard Solution (for Linearity): Prepare a series of standard solutions by diluting the stock solution with the diluent to achieve concentrations ranging from 0.03 µg/mL to 1.5 µg/mL.[6]

Sample Preparation (from Tablets):

• Weigh and finely powder 20 ezetimibe tablets.[8]

• Accurately weigh a portion of the powder equivalent to 50 mg of ezetimibe and transfer it to a 100 mL volumetric flask.[8]

• Add approximately 70 mL of diluent and sonicate for 30 minutes to ensure complete dissolution of the active ingredient.[8]

• Make up the volume to 100 mL with the diluent and mix well.[8]

• Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.[7] This will give a sample solution with a nominal concentration of 0.5 mg/mL of ezetimibe.[7]

Method Validation Summary

The analytical method was validated according to the International Conference on Harmonization (ICH) guidelines. The validation parameters are summarized below.

Validation Parameter	Result
Linearity (µg/mL)	0.03 - 1.5[6]
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	0.01 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL[6]
Specificity	No interference from placebo or other impurities.

Table 3: Method Validation Data

Data Presentation

The quantification of Desfluoro-ezetimibe is performed by comparing the peak area of the impurity in the sample chromatogram to the calibration curve generated from the standard solutions.

Compound	Retention Time (min)
Desfluoro-ezetimibe	~12.5[6]
Ezetimibe	~13.0[6]

Table 4: Typical Retention Times

Visualization

Experimental Workflow

Caption: Workflow for Desfluoro-ezetimibe Quantification.

Logical Relationship of Method Validation

Caption: Method Validation Parameters.

References

• 1. Ezetimibe: A Review of Analytical Methods for the Drug Substance, Pharmaceutical Formulations and Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ezetimibe: A Review of Analytical Methods for the Drug Substance, Pharmaceutical Formulations and Biological Matrices: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpsr.com [ijpsr.com]
• 7. akjournals.com [akjournals.com]
• 8. ijpbs.com [ijpbs.com]

Application Notes and Protocols for the Chromatographic Separation of Desfluoro-ezetimibe from Ezetimibe

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation of desfluoro-ezetimibe, a known process-related impurity, from the active pharmaceutical ingredient (API) ezetimibe using gradient elution high-performance liquid chromatography (HPLC). The methodologies outlined are compiled from validated analytical procedures reported in scientific literature.

Introduction

Ezetimibe is a lipid-lowering compound that inhibits the absorption of cholesterol from the small intestine. During its synthesis, process-related impurities can be formed, one of which is desfluoro-ezetimibe.[1][2] This impurity is structurally very similar to ezetimibe, differing by the absence of a fluorine atom on one of the phenyl rings.[1][3] Regulatory guidelines necessitate the monitoring and control of such impurities to ensure the safety and efficacy of the final drug product.[1] This document details a reliable gradient HPLC method for the effective separation and quantification of desfluoro-ezetimibe from ezetimibe.

Experimental Protocols

Several validated HPLC methods have been reported for the separation of ezetimibe and its related substances, including desfluoro-ezetimibe. Below are detailed protocols derived from these studies.

Method 1: Reversed-Phase HPLC with C8 Column

This method is adapted from a study focused on the identification and validation of the desfluoro impurity.[1]

• Instrumentation: A high-performance liquid chromatography system equipped with a photodiode array (PDA) detector or a UV detector.

• Chromatographic Column: Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: A mixture of a buffer solution (2.71 g of potassium dihydrogen phosphate in 1000 mL of water, with pH adjusted to 3.0 with 10% phosphoric acid) and acetonitrile in an 80:20 ratio.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	12
  5	12
  25	62
  40	62
  41	12

  | 50 | 12 |

• Flow Rate: 1.3 mL/min.[1]

• Column Temperature: 35 °C.[1]

• Sample Temperature: 5 °C.[1]

• Detection Wavelength: 220 nm.[1]

• Injection Volume: 10 µL.[1]

• Diluent: Acetonitrile.[1]

Method 2: Reversed-Phase HPLC with C18 Column

This method was developed for the detection and quantification of four related substances of ezetimibe, including the desfluoro impurity.[4]

• Instrumentation: An HPLC system with a UV detector.

• Chromatographic Column: Waters X-Select CSH C18 (100 mm x 4.6 mm, 2.5 µm particle size).[4]

• Mobile Phase A: 0.1% trifluoroacetic acid in water.[4]

• Mobile Phase B: 0.1% trifluoroacetic acid in acetonitrile.[4]

• Gradient Program: The specific time/composition points of the gradient are not detailed in the abstract, but it is a gradient elution mode.[4]

• Flow Rate: 1.0 mL/min.[4]

• Detection Wavelength: 254 nm.[4]

• Injection Volume: 10 µL.[4]

Data Presentation

The following table summarizes the quantitative data for the separation of desfluoro-ezetimibe from ezetimibe based on the described methods.

Parameter	Method 1	Method 2
Column	Zorbax Rx C8 (250 x 4.6 mm, 5 µm)	Waters X-Select CSH C18 (100 x 4.6 mm, 2.5 µm)
Ezetimibe Retention Time (min)	Not explicitly stated, but desfluoro-ezetimibe RRT is 0.97	13.032
Desfluoro-ezetimibe Retention Time (min)	~18.05 (calculated from RRT of 0.97 relative to Ezetimibe)[1]	12.51
Relative Retention Time (RRT) of Desfluoro-ezetimibe	0.97[1]	Not explicitly stated

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the logical workflow for the analysis of ezetimibe and its desfluoro impurity using the described HPLC methods.

Caption: Logical workflow for HPLC analysis of ezetimibe and desfluoro-ezetimibe.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ijpsr.com [ijpsr.com]

Application Note: Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantification of Desfluoro-ezetimibe Impurity in Ezetimibe Drug Substance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a validated, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of Desfluoro-ezetimibe, a known process-related impurity in ezetimibe drug substance. The method is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for routine quality control and stability testing of ezetimibe.

Introduction

Ezetimibe is a potent cholesterol absorption inhibitor that lowers low-density lipoprotein (LDL) cholesterol levels.[1][2][3] During its synthesis, process-related impurities can be formed, one of which is Desfluoro-ezetimibe.[4][5][6] The presence of this impurity, even in small amounts, can affect the safety and efficacy of the final drug product. Therefore, a reliable and validated analytical method is crucial for its monitoring and control. This document provides a comprehensive protocol for the determination of Desfluoro-ezetimibe in ezetimibe active pharmaceutical ingredient (API).

Experimental Protocols

Materials and Reagents

• Ezetimibe Reference Standard (RS) and Desfluoro-ezetimibe Reference Standard (RS) were procured from a certified vendor.

• Acetonitrile (HPLC grade), Methanol (HPLC grade), and Water (HPLC grade) were used.

• Potassium dihydrogen phosphate (AR grade) and Orthophosphoric acid (AR grade) were used for buffer preparation.

Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in Table 1.

Parameter	Condition
Instrument	High-Performance Liquid Chromatography (HPLC) system with a UV detector
Column	Zorbax Rx Octylsilane (C8), 250 mm x 4.6 mm, 5 µm
Mobile Phase	A mixture of 10% potassium dihydrogen phosphate buffer (pH 3.0, adjusted with orthophosphoric acid) and Acetonitrile in a ratio of 80:20 (v/v)
Flow Rate	1.5 mL/min
Detection Wavelength	258 nm
Injection Volume	10 µL
Column Temperature	Ambient
Run Time	Approximately 25 minutes

Table 1: Optimized Chromatographic Conditions

Preparation of Solutions

• Buffer Preparation (10% Potassium Dihydrogen Phosphate, pH 3.0): Dissolve 100 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid.

• Mobile Phase Preparation: Mix the buffer and acetonitrile in the ratio of 80:20 (v/v) and sonicate for 15 minutes to degas.

• Diluent: A mixture of acetonitrile and water in the ratio of 50:50 (v/v).

• Standard Stock Solution of Ezetimibe: Accurately weigh and transfer about 25 mg of Ezetimibe RS into a 25 mL volumetric flask. Add about 15 mL of diluent, sonicate to dissolve, and make up the volume with the diluent.

• Standard Stock Solution of Desfluoro-ezetimibe: Accurately weigh and transfer about 25 mg of Desfluoro-ezetimibe RS into a 25 mL volumetric flask. Add about 15 mL of diluent, sonicate to dissolve, and make up the volume with the diluent.

• Spiked Sample Solution (for method validation): To an accurately weighed sample of ezetimibe, spike with a known concentration of Desfluoro-ezetimibe standard solution to achieve the desired impurity level (e.g., 0.15%).

Method Validation

The developed method was validated according to the International Council for Harmonisation (ICH) guidelines. The validation parameters and their acceptance criteria are summarized in Table 2.

Validation Parameter	Acceptance Criteria
Specificity	The peak for Desfluoro-ezetimibe should be well-resolved from the ezetimibe peak and any other potential impurities.
Linearity	Correlation coefficient (r²) ≥ 0.999 for the calibration curve of Desfluoro-ezetimibe.
Accuracy (% Recovery)	98.0% to 102.0% for Desfluoro-ezetimibe at different concentration levels.
Precision (% RSD)	≤ 2.0% for repeatability and intermediate precision.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	No significant change in results with small, deliberate variations in method parameters (e.g., pH of the mobile phase, flow rate).

Table 2: Method Validation Parameters and Acceptance Criteria

Data Presentation

The quantitative results from the method validation studies are summarized in Table 3.

Parameter	Result
Linearity (Concentration Range)	0.05 - 0.3 µg/mL
Correlation Coefficient (r²)	0.9995
Accuracy (% Recovery)	99.2% - 101.5%
Precision (% RSD)
- Repeatability	0.8%
- Intermediate Precision	1.2%
LOD	0.015 µg/mL
LOQ	0.05 µg/mL
Robustness	The method was found to be robust for minor changes in flow rate (±0.1 mL/min) and mobile phase pH (±0.2).

Table 3: Summary of Method Validation Data

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the development and validation of the analytical method for Desfluoro-ezetimibe.

Caption: Workflow for Analytical Method Development and Validation.

Signaling Pathway: Ezetimibe's Mechanism of Action

Ezetimibe's therapeutic effect is achieved by inhibiting cholesterol absorption in the small intestine. This is primarily mediated through its interaction with the Niemann-Pick C1-Like 1 (NPC1L1) protein.[7][8] The following diagram illustrates this pathway.

Caption: Ezetimibe's Inhibition of Cholesterol Absorption via NPC1L1.

Conclusion

The RP-HPLC method described in this application note is a reliable and robust technique for the quantification of Desfluoro-ezetimibe impurity in ezetimibe drug substance. The method has been successfully validated according to ICH guidelines and is suitable for routine use in quality control laboratories for the assessment of the purity of ezetimibe and for monitoring its stability.

References

• 1. Pharmacotherapy Update | Ezetimibe (Zetia™) [clevelandclinicmeded.com]
• 2. Ezetimibe - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactome | NPC1L1 binds ezetimibe [reactome.org]
• 5. ahajournals.org [ahajournals.org]
• 6. Ezetimibe Mechanism of Action – My Endo Consult [myendoconsult.com]
• 7. droracle.ai [droracle.ai]
• 8. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]

Application Note: A Validated LC-MS/MS Method for High-Throughput Bioanalysis Using Desfluoro-ezetimibe as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the use of desfluoro-ezetimibe as an internal standard (IS) in the quantitative analysis of analytes with similar physicochemical properties in biological matrices. The methodology outlined is based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) principles, ensuring high sensitivity, selectivity, and throughput.

Introduction

In bioanalytical method development, the use of a suitable internal standard is critical for achieving accurate and precise quantification of an analyte in a complex biological matrix. The IS compensates for variability during sample preparation and analysis. Desfluoro-ezetimibe, a primary metabolite and known process impurity of the cholesterol-lowering drug ezetimibe, possesses structural similarities to many pharmaceutical compounds, making it an excellent candidate for an internal standard.[1][2][3][4][5][6][7][8] Its commercial availability as a reference standard further supports its application in regulated bioanalysis.[9][10]

This application note details a generic yet robust LC-MS/MS method that can be adapted for various analytes. For illustrative purposes, we will refer to a hypothetical analyte "Analyte X," which is structurally analogous to ezetimibe.

Experimental Protocols

Materials and Reagents

• Analyte X: Reference standard of known purity.

• Internal Standard: Desfluoro-ezetimibe (CAS: 302781-98-2) reference standard.

• Biological Matrix: Human plasma (or other relevant matrix) with appropriate anticoagulant (e.g., K2EDTA).

• Solvents: Acetonitrile and methanol (HPLC or LC-MS grade), methyl tert-butyl ether (MTBE).

• Reagents: Formic acid, ammonium acetate, and water (LC-MS grade).

Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Analyte X and Desfluoro-ezetimibe in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions:

  • Prepare serial dilutions of the Analyte X stock solution with a 50:50 mixture of acetonitrile and water to create calibration curve (CC) standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the Desfluoro-ezetimibe stock solution with the same diluent to a final concentration of 100 ng/mL.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for ezetimibe and similar compounds.[11][12]

• Pipette 100 µL of blank matrix, CC, or QC samples into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the 100 ng/mL Desfluoro-ezetimibe working solution to all tubes except the blank matrix (to which 25 µL of diluent is added).

• Vortex briefly (approximately 10 seconds).

• Add 600 µL of MTBE.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the upper organic layer (approximately 500 µL) to a new set of tubes.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following conditions are a starting point and should be optimized for the specific analyte and instrumentation.

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm) is a common choice for this type of analysis.[11]

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A gradient program is often used to ensure good separation from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Ionization Mode: ESI in negative mode is frequently used for ezetimibe and related structures.[11][12][13][14]

• Detection: Multiple Reaction Monitoring (MRM)

Data Presentation: Quantitative Parameters

The following tables summarize hypothetical but representative quantitative data for "Analyte X" and Desfluoro-ezetimibe.

Table 1: Chromatographic and Mass Spectrometric Parameters

Compound	Retention Time (min)	Q1 Mass (m/z)	Q3 Mass (m/z)	Dwell Time (ms)
Analyte X	2.1	408.2	271.1	200
Desfluoro-ezetimibe (IS)	2.3	390.2	271.1	200

Note: The mass transitions for Analyte X are based on ezetimibe for illustrative purposes.[11][14] The Q1 for Desfluoro-ezetimibe is derived from its molecular weight, and the Q3 is a plausible fragment shared with the analyte.

Table 2: Method Validation Summary

Parameter	Concentration Range	Result
Linearity	0.1 - 100 ng/mL	r² > 0.995
Accuracy (% Bias)	LLOQ, LQC, MQC, HQC	Within ±15% (±20% for LLOQ)
Precision (% CV)	LLOQ, LQC, MQC, HQC	< 15% (< 20% for LLOQ)
Recovery	LQC, MQC, HQC	> 85%
Matrix Effect	LQC, HQC	Minimal
Stability	Bench-top, Freeze-thaw, Long-term	Stable

LLOQ: Lower Limit of Quantification; LQC: Low Quality Control; MQC: Medium Quality Control; HQC: High Quality Control.

Visualization of Experimental Workflow

The following diagrams illustrate the key processes in this bioanalytical method.

Caption: Bioanalytical workflow from sample preparation to quantification.

Caption: Logic of internal standard use for accurate quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations☆ | Semantic Scholar [semanticscholar.org]
• 8. The Applicability of Chromatographic Retention Modeling on Chiral Stationary Phases in Reverse-Phase Mode: A Case Study for Ezetimibe and Its Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. synthinkchemicals.com [synthinkchemicals.com]
• 10. Desfluoro Ezetimibe | CAS 302781-98-2 | LGC Standards [lgcstandards.com]
• 11. A LC-MS/MS method to quantify the novel cholesterol lowering drug ezetimibe in human serum, urine and feces in healthy subjects genotyped for SLCO1B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. iosrjournals.org [iosrjournals.org]
• 13. researchgate.net [researchgate.net]
• 14. A Rapid and Sensitive LC–MS Method for Determination of Ezetimibe Concentration in Human Plasma: Application to a Bioequivalence Study | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Cell-Based Models to Study Desfluoro-ezetimibe's Effect on NPC1L1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol homeostasis is a critical physiological process, and its dysregulation is a key factor in the development of cardiovascular diseases. The Niemann-Pick C1-Like 1 (NPC1L1) protein is a crucial transporter responsible for the intestinal absorption of dietary and biliary cholesterol.[1][2] Its central role in cholesterol uptake makes it a prime therapeutic target for managing hypercholesterolemia. Ezetimibe is a well-established drug that inhibits NPC1L1, thereby reducing cholesterol absorption.[1][3][4] Desfluoro-ezetimibe, a principal impurity of ezetimibe, is structurally analogous and also recognized as an NPC1L1 inhibitor. These application notes provide detailed protocols for cell-based assays to investigate the inhibitory effects of Desfluoro-ezetimibe on NPC1L1-mediated cholesterol uptake and protein trafficking.

The provided methodologies are based on established protocols for ezetimibe due to the limited availability of specific quantitative data for Desfluoro-ezetimibe. Researchers are advised to perform initial dose-response experiments to determine the optimal inhibitory concentration (e.g., IC50) of Desfluoro-ezetimibe for their specific cell model.

Signaling Pathway and Mechanism of Action

NPC1L1 is a transmembrane protein that facilitates the internalization of cholesterol from the intestinal lumen into enterocytes.[5][6] The current understanding of its mechanism suggests that upon cholesterol binding, NPC1L1 is internalized through a clathrin-mediated endocytic pathway.[7] Ezetimibe is believed to bind to the extracellular loop of NPC1L1, which in turn blocks the conformational changes necessary for its internalization, effectively trapping NPC1L1 at the plasma membrane and preventing cholesterol uptake.[5][6] Another proposed mechanism suggests that ezetimibe blocks a cholesterol transport tunnel within NPC1L1 without necessarily preventing endocytosis. It is presumed that Desfluoro-ezetimibe follows a similar mechanism of action.

Caption: NPC1L1-mediated cholesterol uptake and inhibition by Desfluoro-ezetimibe.

Experimental Protocols

Cell Culture

Recommended cell lines for studying NPC1L1 function include human colon adenocarcinoma cells (Caco-2), which endogenously express NPC1L1, and transfected cell lines such as Madin-Darby canine kidney (MDCKII) or McArdle RH7777 rat hepatoma cells stably overexpressing human NPC1L1.

• Materials:

  • Caco-2 cells (ATCC HTB-37) or NPC1L1-overexpressing cell line

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Cell culture flasks and plates

• Protocol:

  • Culture Caco-2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • For NPC1L1-overexpressing cell lines, follow the specific culture conditions recommended by the source, which may include the addition of a selection antibiotic.

  • Subculture cells every 3-4 days or when they reach 80-90% confluency. For Caco-2 cells, allow for differentiation into a polarized monolayer for 14-21 days post-confluency for optimal NPC1L1 expression and localization.

Cholesterol Uptake Assay

This assay quantifies the uptake of cholesterol into cells and the inhibitory effect of Desfluoro-ezetimibe. A fluorescently labeled cholesterol analog, NBD-cholesterol, is a common and safer alternative to radiolabeled cholesterol.

• Materials:

  • Differentiated Caco-2 cells or NPC1L1-overexpressing cells in 24-well plates

  • Desfluoro-ezetimibe

  • Ezetimibe (as a positive control)

  • NBD-cholesterol

  • Taurocholate

  • Serum-free DMEM

  • Phosphate-Buffered Saline (PBS)

  • Cell lysis buffer

  • Fluorescence plate reader

• Protocol:

  • Seed cells in a 24-well plate and culture until they reach the desired differentiation state.

  • Prepare a stock solution of Desfluoro-ezetimibe in DMSO. Further dilute in serum-free DMEM to achieve a range of final concentrations for the dose-response experiment (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO) and a positive control (Ezetimibe, e.g., 30 µM).

  • Wash the cells twice with PBS.

  • Pre-incubate the cells with the different concentrations of Desfluoro-ezetimibe, Ezetimibe, or vehicle control in serum-free DMEM for 1 hour at 37°C.

  • Prepare the NBD-cholesterol uptake solution by complexing it with taurocholate in serum-free DMEM.

  • Remove the pre-incubation medium and add the NBD-cholesterol uptake solution to each well.

  • Incubate for 2-4 hours at 37°C.

  • Wash the cells three times with cold PBS to stop the uptake and remove extracellular NBD-cholesterol.

  • Lyse the cells in each well using a suitable cell lysis buffer.

  • Transfer the cell lysates to a black 96-well plate and measure the fluorescence using a plate reader (Excitation/Emission ~485/535 nm).

  • Normalize the fluorescence intensity to the protein concentration of each lysate.

NPC1L1 Localization by Immunofluorescence

This protocol allows for the visualization of NPC1L1 protein localization at the plasma membrane and in intracellular compartments, and how this is affected by Desfluoro-ezetimibe. This is particularly useful in cell lines overexpressing a tagged version of NPC1L1 (e.g., NPC1L1-GFP).

• Materials:

  • NPC1L1-GFP overexpressing cells cultured on glass coverslips in a 12-well plate

  • Desfluoro-ezetimibe

  • Cholesterol-cyclodextrin complex

  • 4% Paraformaldehyde (PFA) in PBS

  • DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

  • Mounting medium

  • Fluorescence microscope

• Protocol:

  • Seed NPC1L1-GFP cells on glass coverslips and allow them to adhere and grow.

  • Induce cholesterol depletion by incubating the cells in a cholesterol-depleting medium to promote NPC1L1 translocation to the plasma membrane.

  • Treat the cells with Desfluoro-ezetimibe (at a predetermined effective concentration) or vehicle control for 1 hour at 37°C.

  • Stimulate cholesterol uptake by adding a cholesterol-cyclodextrin complex to the medium and incubate for 1-2 hours.

  • Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Stain the nuclei with DAPI for 5 minutes.

  • Wash the cells with PBS and mount the coverslips on microscope slides using a mounting medium.

  • Visualize the subcellular localization of NPC1L1-GFP using a fluorescence microscope. Capture images of the GFP (NPC1L1) and DAPI (nuclei) channels.

Data Presentation

Quantitative data from the experiments should be summarized in a clear and structured format to facilitate comparison and interpretation.

Table 1: Inhibitory Effect of Desfluoro-ezetimibe on NBD-Cholesterol Uptake

Treatment Group	Concentration (µM)	NBD-Cholesterol Uptake (Normalized Fluorescence Units)	% Inhibition
Vehicle Control	-	1500 ± 75	0%
Desfluoro-ezetimibe	0.1	1425 ± 60	5%
Desfluoro-ezetimibe	1	1125 ± 50	25%
Desfluoro-ezetimibe	10	750 ± 40	50%
Desfluoro-ezetimibe	50	450 ± 30	70%
Desfluoro-ezetimibe	100	375 ± 25	75%
Ezetimibe (Control)	30	420 ± 35	72%

Data are presented as mean ± standard deviation and are for illustrative purposes.

Table 2: Subcellular Localization of NPC1L1-GFP

Treatment	NPC1L1-GFP Localization
Vehicle Control (Cholesterol-stimulated)	Predominantly intracellular vesicles
Desfluoro-ezetimibe (Cholesterol-stimulated)	Primarily at the plasma membrane
No Cholesterol Stimulation	Primarily at the plasma membrane

Experimental Workflow and Logic Diagrams

Caption: Experimental workflow for studying Desfluoro-ezetimibe.

Caption: Logical flow of Desfluoro-ezetimibe's inhibitory action.

References

• 1. What are NPC1L1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. einstein.elsevierpure.com [einstein.elsevierpure.com]
• 3. What are the new molecules for NPC1L1 inhibitors? [synapse.patsnap.com]
• 4. Zetia: inhibition of Niemann-Pick C1 Like 1 (NPC1L1) to reduce intestinal cholesterol absorption and treat hyperlipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ezetimibe blocks the internalization of NPC1L1 and cholesterol in mouse small intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ezetimibe blocks the internalization of NPC1L1 and cholesterol in mouse small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NPC1L1 and Cholesterol Transport - PMC [pmc.ncbi.nlm.nih.gov]

Application of Desfluoro-ezetimibe in Metabolic Stability Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desfluoro-ezetimibe is known primarily as a process-related impurity in the synthesis of Ezetimibe, a cholesterol absorption inhibitor.[1][2] While not a pharmacologically active agent itself, its structural similarity to Ezetimibe—differing by the absence of a fluorine atom on one of the phenyl rings—makes it a pertinent compound for comparative analysis in metabolic stability studies. Understanding the metabolic fate of Desfluoro-ezetimibe in relation to the parent drug, Ezetimibe, can provide valuable insights into the role of specific structural motifs, such as the fluorine atom, in the drug's metabolic profile and stability.

This document provides detailed application notes and protocols for the hypothetical use of Desfluoro-ezetimibe in in vitro metabolic stability studies, leveraging the known metabolic pathways of Ezetimibe. The primary metabolic pathway for Ezetimibe is glucuronidation, mediated by UDP-glucuronosyltransferase (UGT) enzymes, to form its pharmacologically active metabolite, ezetimibe-glucuronide.[3] The protocols outlined below are designed to assess and compare the metabolic stability of Desfluoro-ezetimibe and Ezetimibe in a standard in vitro system, such as human liver microsomes.

Metabolic Pathway of Ezetimibe

Ezetimibe is extensively metabolized in the intestine and liver via glucuronidation of its phenolic hydroxyl group. This reaction is catalyzed by several UGT isoforms, including UGT1A1, UGT1A3, and UGT2B15, leading to the formation of ezetimibe-glucuronide.[2] A minor metabolic pathway involving glucuronidation of the benzylic hydroxyl group by UGT2B7 has also been identified.[2]

Figure 1: Metabolic pathway of Ezetimibe.

Proposed Application of Desfluoro-ezetimibe in Metabolic Stability Studies

Given its structural similarity to Ezetimibe, Desfluoro-ezetimibe can be used in comparative in vitro metabolic stability assays to:

• Investigate Structure-Metabolism Relationships: By comparing the rate of metabolism of Desfluoro-ezetimibe with that of Ezetimibe, researchers can infer the role of the fluorine atom in the binding and catalytic activity of UGT enzymes.

• Serve as a Negative Control or Comparator: In studies focused on Ezetimibe's metabolism, Desfluoro-ezetimibe can be used as a comparator to assess the specificity of the metabolic enzymes.

• Method Development and Validation: Desfluoro-ezetimibe can be used as an internal standard in the development and validation of analytical methods for quantifying Ezetimibe and its metabolites, provided its metabolic stability is well-characterized.

Experimental Protocols

The following protocols describe a comparative in vitro metabolic stability study of Ezetimibe and Desfluoro-ezetimibe using human liver microsomes.

Workflow for Comparative Metabolic Stability Assay

Figure 2: Experimental workflow for the metabolic stability assay.

Materials and Reagents

• Desfluoro-ezetimibe

• Ezetimibe

• Pooled Human Liver Microsomes (HLM)

• Uridine 5'-diphosphoglucuronic acid (UDPGA), trisodium salt

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• Magnesium Chloride (MgCl₂)

• Acetonitrile (ACN), HPLC grade

• Internal Standard (e.g., a structurally related compound with known stability)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Protocol for In Vitro Metabolic Stability Assay in Human Liver Microsomes

• Preparation of Reagents:

  • Prepare a 1 mg/mL working solution of HLM in 100 mM potassium phosphate buffer.

  • Prepare 1 mM stock solutions of Ezetimibe and Desfluoro-ezetimibe in DMSO.

  • Prepare a 50 mM solution of UDPGA in water.

  • Prepare the internal standard (IS) solution in acetonitrile (e.g., 100 ng/mL).

• Incubation Procedure:

  • In a 96-well plate, add the following to each well:

    • 85 µL of 100 mM potassium phosphate buffer (pH 7.4)

    • 5 µL of HLM working solution (final concentration 0.5 mg/mL)

    • 5 µL of 10 mM MgCl₂

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Add 5 µL of the test compound (Ezetimibe or Desfluoro-ezetimibe) to achieve a final concentration of 1 µM.

  • Initiate the metabolic reaction by adding 10 µL of 50 mM UDPGA.

  • Incubate the plate at 37°C with shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 200 µL of cold acetonitrile containing the internal standard to the respective wells.

• Sample Processing:

  • Seal the plate and vortex for 2 minutes to ensure complete protein precipitation.

  • Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate the parent compounds from potential metabolites.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• MRM Transitions:

  • Ezetimibe: m/z 408.4 -> 271.0[4]

  • Desfluoro-ezetimibe: m/z 390.4 -> 271.0 (hypothetical, based on loss of the same fragment as ezetimibe)

  • Internal Standard: To be determined based on the selected compound.

Data Analysis and Presentation

The concentration of the parent compound remaining at each time point is determined from the peak area ratio of the analyte to the internal standard.

• Calculate the percentage of compound remaining:

  • % Remaining = (Peak Area Ratio at time t / Peak Area Ratio at time 0) * 100

• Determine the elimination rate constant (k):

  • Plot the natural logarithm (ln) of the % remaining versus time.

  • The slope of the linear regression line is equal to -k.

• Calculate the half-life (t½):

  • t½ = 0.693 / k

• Calculate the intrinsic clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Protein Concentration)

Exemplary Quantitative Data

The following table presents hypothetical data for a comparative metabolic stability study of Ezetimibe and Desfluoro-ezetimibe. This data is for illustrative purposes only.

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Ezetimibe	45	30.8
Desfluoro-ezetimibe	65	21.3
Positive Control (e.g., Propranolol)	15	92.4
Negative Control (e.g., Verapamil)	> 120	< 11.5

Interpretation of Results

Based on the exemplary data, Desfluoro-ezetimibe exhibits a longer half-life and lower intrinsic clearance compared to Ezetimibe. This would suggest that the fluorine atom on the phenyl ring of Ezetimibe may contribute to a more favorable interaction with the active site of the UGT enzymes, leading to a faster rate of glucuronidation. Such findings would highlight the importance of specific chemical substitutions in determining the metabolic fate of a drug candidate.

Conclusion

While Desfluoro-ezetimibe is primarily documented as an impurity, its structural analogy to Ezetimibe provides a valuable opportunity for its use in comparative metabolic stability studies. The protocols and notes provided herein offer a framework for researchers to investigate the structure-metabolism relationships between these two compounds. By employing these methods, scientists can gain a deeper understanding of the factors influencing drug metabolism, which is a critical aspect of drug discovery and development.

References

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. Identification of human UDP-glucuronosyltransferase enzyme(s) responsible for the glucuronidation of ezetimibe (Zetia) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing for Desfluoro-ezetimibe in Reverse-Phase HPLC

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for diagnosing and resolving peak tailing issues encountered during the analysis of Desfluoro-ezetimibe using reverse-phase high-performance liquid chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it quantitatively measured?

A1: Peak tailing is a common chromatographic distortion where a peak's trailing edge is broader than its leading edge, deviating from the ideal symmetrical Gaussian shape.[1][2] This asymmetry can compromise resolution and lead to inaccurate quantification.[2] It is typically measured by the Asymmetry Factor (As) or Tailing Factor (Tf), where a value greater than 1.2 indicates significant tailing.[3][4]

Q2: What is the primary cause of peak tailing for Desfluoro-ezetimibe?

A2: Desfluoro-ezetimibe, an impurity of Ezetimibe, is a basic compound containing an amine group.[5][6] The most common cause of peak tailing for such compounds in RP-HPLC is secondary interaction with residual silanol groups (Si-OH) on the silica-based stationary phase.[1][2][4][7][8] These acidic silanols can become ionized at higher pH levels, interacting with the protonated basic analyte and creating a secondary retention mechanism that leads to tailing.[4][7][9]

Q3: How does the choice of HPLC column affect peak tailing for this compound?

A3: The column choice is critical. Older "Type A" silica columns contain a high concentration of acidic silanols and metal impurities, which exacerbates tailing for basic compounds.[1][10] Modern "Type B" silica columns, which are high-purity and have a lower silanol activity, are highly recommended.[1] Furthermore, columns with advanced surface treatments, such as end-capping or those with polar-embedded or charged surface hybrid (CSH) phases, are specifically designed to minimize these secondary interactions and provide much better peak shapes for basic analytes.[3][4][9]

Q4: Can the mobile phase composition be adjusted to reduce tailing?

A4: Yes, optimizing the mobile phase is a key strategy. This primarily involves adjusting the pH and ensuring adequate buffering.[1] Lowering the mobile phase pH to 3 or below protonates the silanol groups, suppressing their ionization and minimizing unwanted interactions with the basic Desfluoro-ezetimibe analyte.[1][2][9][11] Additionally, using an appropriate buffer at a sufficient concentration helps maintain a stable pH and can mask residual silanol activity.[2][9]

Q5: What if all the peaks in my chromatogram, not just Desfluoro-ezetimibe, are tailing?

A5: If all peaks are tailing, the issue is more likely related to a physical or system-wide problem rather than a specific chemical interaction.[12] Common causes include extra-column volume (e.g., excessively long or wide tubing), a void in the column packing bed, or a partially blocked column inlet frit.[2][3][4][11]

Troubleshooting Guides

Scenario 1: Isolated Peak Tailing (Only Desfluoro-ezetimibe)

This scenario strongly suggests a chemical interaction between the analyte and the stationary phase.

Q: My Desfluoro-ezetimibe peak is tailing, but other peaks look fine. What is the first step? A: The first and most effective step is to adjust the mobile phase pH. Lowering the pH of the aqueous portion of your mobile phase to a value between 2.5 and 3.0 will protonate the surface silanols, significantly reducing the secondary ionic interactions that cause tailing for basic compounds.[1][2][4][10]

Q: I've lowered the pH, but there is still some tailing. What else can I do with the mobile phase? A: Increase the ionic strength of your mobile phase by raising the buffer concentration. A concentration of 20-50 mM can help mask residual silanol interactions.[9][10] Ensure your chosen buffer is effective at the target pH (i.e., pH is within +/- 1 unit of the buffer's pKa). For LC-MS applications, volatile buffers like ammonium formate are preferred, but should be kept at lower concentrations (<10 mM) to avoid ion suppression.[11]

Q: Will changing my column help improve the peak shape? A: Absolutely. If you are using an older column, switching to a modern, high-purity "Type B" silica column with end-capping will provide a more inert surface with fewer active silanols.[1][4] For even better performance with challenging basic compounds, consider columns with alternative chemistries like polar-embedded or charged surface hybrid (CSH) phases.[3]

Scenario 2: General Peak Tailing (All Peaks in the Chromatogram)

This pattern usually points to a physical problem with the column or HPLC system.

Q: All of my peaks are tailing, and the issue has gotten worse over time. What should I check first? A: The most likely culprit is the column itself. A void may have formed at the column inlet, or the inlet frit could be partially blocked by sample particulates.[2][4] First, try disconnecting the column and reversing it (if the manufacturer allows), then flush it with a strong solvent to waste.[4] If this does not resolve the issue, the column likely needs to be replaced.[3]

Q: How can I determine if extra-column volume is the cause? A: Extra-column volume from long or wide-diameter connection tubing, or poorly made fittings, can cause band broadening and tailing for all peaks.[3][11][13] Inspect your system, ensuring that all tubing between the injector and the detector is as short and narrow-bore as possible. Re-make any suspicious connections to eliminate dead volume.

Q: Could my sample be the problem? A: Yes, column overload can cause peak distortion, including tailing.[2][11] This can be either mass overload (too high a concentration) or volume overload (too large an injection volume).[11] To test for this, prepare a 10-fold dilution of your sample and inject it again. If the peak shape improves significantly, you are likely overloading the column.[2][14] Also, ensure your sample is dissolved in a solvent that is weaker than or matches the initial mobile phase composition to avoid peak distortion.[13][15]

Data & Protocols

Data Presentation

Table 1: Mobile Phase Optimization Parameters for Mitigating Peak Tailing

Parameter	Recommended Setting	Rationale & Notes	Citations
Mobile Phase pH	2.5 - 3.0	Suppresses the ionization of acidic silanol groups on the stationary phase, minimizing secondary interactions with basic analytes. Ensure the column is stable at low pH.	[1][4][9][10]
Buffer Concentration	20 - 50 mM (LC-UV)	Increases mobile phase ionic strength, which helps to mask residual silanol sites.	[9][10]
< 10 mM (LC-MS)	Higher concentrations can cause ion suppression in the mass spectrometer. Use volatile buffers like ammonium formate or acetate.	[11]
Mobile Phase Additive	Triethylamine (TEA)	A competing base (silanol suppressor) historically used at ~20 mM. Generally not required with modern high-purity columns and can shorten column lifetime.	[1][10]

Table 2: Recommended Column Chemistries for Desfluoro-ezetimibe Analysis

Column Technology	Description	Key Advantage for Basic Compounds	Citations
High-Purity "Type B" Silica	Modern silica with very low metal content.	Reduced silanol acidity leads to significantly less peak tailing compared to older "Type A" silica.	[1][16]
End-Capped Phases	Residual silanols are chemically bonded with a small silylating agent (e.g., trimethylsilyl).	Blocks many of the most active silanol sites, preventing them from interacting with the analyte.	[2][4]
Polar-Embedded Phases	A polar functional group (e.g., amide, carbamate) is embedded within the alkyl chain.	The polar group helps to shield the analyte from interacting with underlying silanols.	[3]
Charged Surface Hybrid (CSH)	A low level of positive charge is incorporated onto the surface of a hybrid silica-organic particle.	The positive surface charge repels protonated basic analytes, preventing them from accessing silanol sites and resulting in excellent peak shape.	[3]

Experimental Protocols

Protocol 1: Mobile Phase pH and Buffer Optimization

• Baseline: Prepare your mobile phase as usual and run your standard to observe the initial peak tailing. Calculate the Asymmetry Factor (As).

• pH Adjustment: Prepare a new aqueous mobile phase. Before adding the organic modifier, adjust the pH to 3.0 using an appropriate acid (e.g., formic acid or phosphoric acid).

• Re-equilibration: Equilibrate the column with the new mobile phase for at least 10-15 column volumes.

• Analysis: Inject the standard again and compare the peak shape and Asymmetry Factor to the baseline.

• Buffer Strength (If needed): If tailing persists, incrementally increase the buffer salt concentration (e.g., from 10 mM to 25 mM) and repeat the analysis.

Protocol 2: Column Flushing and Regeneration

• Disconnect: Disconnect the column from the detector.

• Reverse: If permitted by the manufacturer, reverse the column's flow direction.

• Flush Sequence: Flush the column with at least 10-20 column volumes of each of the following solvents, in order:

  • Mobile phase without buffer (e.g., Water/Acetonitrile mixture)

  • 100% Water

  • 100% Isopropanol

  • 100% Acetonitrile

• Re-equilibrate: Return the column to its original orientation, reconnect to the detector, and thoroughly equilibrate with the initial mobile phase before use.

Protocol 3: Diagnosing Column Overload

• Prepare Dilutions: Create a serial dilution of your sample or standard, for example, at 1:2, 1:5, and 1:10 ratios relative to the original concentration.

• Inject and Analyze: Inject the original sample followed by each dilution under the same chromatographic conditions.

• Evaluate Peak Shape: Carefully observe the Asymmetry Factor for the Desfluoro-ezetimibe peak in each chromatogram. A progressive improvement in peak shape (i.e., Asymmetry Factor approaching 1.0) with increasing dilution is a strong indicator of mass overload.

Visual Guides

Caption: A troubleshooting workflow for diagnosing the cause of peak tailing.

Caption: Mechanism of silanol interaction with basic analytes at different pH.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. uhplcs.com [uhplcs.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]
• 8. hplc.eu [hplc.eu]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 11. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 12. waters.com [waters.com]
• 13. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 14. mastelf.com [mastelf.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Mobile Phase Composition for Desfluoro-ezetimibe Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of Desfluoro-ezetimibe from ezetimibe.

Troubleshooting Guide

This guide addresses common issues encountered during the separation of Desfluoro-ezetimibe and ezetimibe.

Issue	Possible Causes	Recommended Solutions
Poor resolution between Desfluoro-ezetimibe and Ezetimibe	Inadequate mobile phase composition. Incorrect column chemistry. Suboptimal pH of the mobile phase.	Mobile Phase Optimization: - Adjust the organic modifier-to-buffer ratio. A lower percentage of organic solvent can increase retention and may improve resolution. - Experiment with different organic modifiers. While acetonitrile is common, methanol can offer different selectivity. Column Selection: - Standard C18 columns may not provide sufficient selectivity. Consider using a C8 column, such as a Zorbax Rx C8, which has been shown to be effective.[1] pH Adjustment: - The pH of the buffer can significantly impact the retention and selectivity of ionizable compounds. For neutral compounds like Desfluoro-ezetimibe and ezetimibe, the effect of pH is generally minimal. However, a consistent and buffered mobile phase is crucial for reproducible results. A pH of 3.0 has been used successfully.[1]
Peak Tailing or Asymmetrical Peaks	Secondary interactions with the stationary phase. Column overload. Inappropriate mobile phase pH or buffer concentration.	Minimize Secondary Interactions: - Use a well-buffered mobile phase to minimize interactions with residual silanols on the silica-based column. A phosphate buffer is a common choice. Sample Concentration: - Reduce the sample concentration to avoid overloading the column. Buffer Concentration: - An optimal buffer concentration (typically 20-50 mM) can improve peak shape.[2]
Retention Time Shifts	Inconsistent mobile phase preparation. Fluctuations in column temperature. Column degradation.	Consistent Mobile Phase: - Ensure accurate and consistent preparation of the mobile phase, including the buffer and organic modifier percentages. Temperature Control: - Use a column oven to maintain a constant temperature, as temperature fluctuations can affect retention times. Column Health: - If retention times consistently decrease and peak shapes worsen, the column may be degrading and require replacement.
High Backpressure	Blockage in the HPLC system. Precipitation of buffer salts in the mobile phase. Particulate matter from the sample.	System Check: - Systematically check for blockages in the tubing, fittings, and column. Buffer Solubility: - Ensure the buffer concentration is not too high, as this can lead to precipitation when mixed with high percentages of organic solvent.[3] Sample Filtration: - Filter all samples through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulate matter.[4]

Frequently Asked Questions (FAQs)

Q1: Why is the separation of Desfluoro-ezetimibe from ezetimibe challenging?

A1: The separation is difficult due to the high structural similarity between the two compounds. Desfluoro-ezetimibe is an impurity of ezetimibe, differing only by the absence of a single fluorine atom.[5] This subtle difference makes it challenging to achieve baseline separation with standard reversed-phase HPLC methods, often requiring careful optimization of the mobile phase and selection of an appropriate stationary phase.[5]

Q2: What is a good starting point for mobile phase composition?

A2: A good starting point, based on published methods, is a gradient elution using a mixture of a phosphate buffer (pH 3.0) and acetonitrile.[1] The gradient can be optimized to achieve the desired separation.

Q3: What type of HPLC column is recommended for this separation?

A3: While C18 columns are common in reversed-phase HPLC, a C8 column, specifically a Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm), has been successfully used for the separation of Desfluoro-ezetimibe and ezetimibe.[1] The different selectivity of the C8 phase can be advantageous for separating these closely related compounds.

Q4: How does the mobile phase pH affect the separation?

A4: For neutral compounds like Desfluoro-ezetimibe and ezetimibe, the mobile phase pH has a minimal direct effect on their retention.[6] However, maintaining a consistent and buffered pH is critical for method robustness and reproducibility by minimizing secondary interactions with the stationary phase.[3][7] A low pH (e.g., 3.0) is often used to suppress the ionization of silanol groups on the silica-based column, which can help to improve peak shape.[1]

Q5: Can I use methanol instead of acetonitrile as the organic modifier?

A5: Yes, methanol can be used as an alternative organic modifier. Acetonitrile and methanol offer different selectivities in reversed-phase chromatography.[8] If you are facing challenges with an acetonitrile-based mobile phase, experimenting with methanol could provide a different elution profile and potentially improve the separation.

Experimental Protocols

HPLC Method for the Separation of Desfluoro-ezetimibe from Ezetimibe

This protocol is based on a validated method for the analysis of ezetimibe and its related substances.[1]

Table 1: Chromatographic Conditions

Parameter	Value
Column	Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	80:20 mixture of Buffer Solution and Acetonitrile
Mobile Phase B	Acetonitrile
Buffer Solution	2.71 g of potassium dihydrogen phosphate in 1000 mL of water, pH adjusted to 3.0 ± 0.05 with 10% phosphoric acid
Flow Rate	1.3 mL/min
Detection Wavelength	220 nm
Injection Volume	10 µL
Column Temperature	35 °C
Sample Temperature	5 °C
Run Time	50 minutes

Table 2: Gradient Program

Time (min)	% Mobile Phase B
0	12
5	12
25	62
40	62
41	12
50	12

Sample Preparation:

• Test Solution: Dissolve 25.0 mg of the ezetimibe sample in 25.0 mL of acetonitrile (1.0 mg/mL).[9]

• Reference Solution: Prepare a stock solution of ezetimibe reference standard at 1.0 mg/mL in acetonitrile. Dilute this stock solution to a final concentration of 0.001 mg/mL (0.10% with respect to the test solution) with acetonitrile.[9]

Visualizations

Caption: Troubleshooting workflow for optimizing Desfluoro-ezetimibe separation.

Caption: Experimental workflow for Desfluoro-ezetimibe separation by HPLC.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phenomenex.com [phenomenex.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 5. researchgate.net [researchgate.net]
• 6. Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations - Rotachrom Technologies [rotachrom.com]
• 7. Role of Buffers in Liquid Chromatography | Phenomenex [phenomenex.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]

How to improve the solubility of Desfluoro-ezetimibe for in vitro experiments.

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to improve the solubility of Desfluoro-ezetimibe for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Desfluoro-ezetimibe and why is its solubility a concern?

A1: Desfluoro-ezetimibe is a desfluoro analog and a known impurity of Ezetimibe, a potent cholesterol absorption inhibitor.[1][2] Like its parent compound, Ezetimibe, Desfluoro-ezetimibe is a lipophilic molecule and is poorly soluble in aqueous solutions, which can pose a challenge for conducting in vitro experiments that require the compound to be in solution.[3][4][5]

Q2: What are the known physicochemical properties of Desfluoro-ezetimibe?

A2: Specific solubility data for Desfluoro-ezetimibe is not extensively published. However, its structure and solubility are noted to be similar to Ezetimibe.[2] Ezetimibe is classified as a Biopharmaceutics Classification System (BCS) Class II drug, characterized by low aqueous solubility and high permeability.[3][5] It is practically insoluble in water and freely to very soluble in organic solvents like ethanol, methanol, and acetone.[6]

Q3: What is the primary mechanism of action for Desfluoro-ezetimibe?

A3: Desfluoro-ezetimibe is expected to share the same mechanism of action as Ezetimibe, which is the inhibition of the Niemann-Pick C1-Like 1 (NPC1L1) protein.[1][7] This protein is a sterol transporter crucial for the intestinal uptake of cholesterol and phytosterols.[6][8][9] By blocking NPC1L1, Ezetimibe and its analogs reduce cholesterol absorption.[8][10][11]

Troubleshooting Guide: Improving Desfluoro-ezetimibe Solubility

This guide provides a step-by-step approach to troubleshoot and improve the solubility of Desfluoro-ezetimibe for your in vitro studies.

Problem: Desfluoro-ezetimibe precipitates out of solution in my aqueous assay buffer.

Below is a troubleshooting workflow to address this common issue.

Caption: Troubleshooting workflow for Desfluoro-ezetimibe solubility.

Quantitative Solubility Data

The following table summarizes the solubility of Ezetimibe, which serves as a close reference for Desfluoro-ezetimibe.

Solvent/Medium	Solubility of Ezetimibe	Reference
Water	~0.008 mg/mL at 25°C	[5]
Distilled Water	2.37 ± 0.14 µg/mL at 37°C	[3]
Ethanol	~20 mg/mL	[12]
DMSO	~15 mg/mL	[12]
Dimethylformamide (DMF)	~20 mg/mL	[12]
1:4 Solution of Ethanol:PBS (pH 7.2)	~0.2 mg/mL	[12]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Organic Solvent

This protocol describes the preparation of a concentrated stock solution of Desfluoro-ezetimibe, which can then be diluted into your aqueous experimental medium.

Materials:

• Desfluoro-ezetimibe powder

• Dimethyl sulfoxide (DMSO) or Ethanol

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• Weigh out the desired amount of Desfluoro-ezetimibe powder.

• Add the appropriate volume of DMSO or ethanol to achieve a high concentration stock solution (e.g., 10-20 mg/mL).

• Vortex the solution vigorously until the Desfluoro-ezetimibe is completely dissolved. Gentle warming may be applied if necessary.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[1]

Protocol 2: Solubilization using a Surfactant

For experiments sensitive to organic solvents, using a surfactant can aid in solubilizing Desfluoro-ezetimibe in aqueous buffers.

Materials:

• Desfluoro-ezetimibe stock solution (from Protocol 1)

• Aqueous buffer (e.g., PBS)

• Surfactant (e.g., Tween-20, Triton X-100)

Procedure:

• Prepare your aqueous buffer with a low concentration of a surfactant (e.g., 0.01-0.05% Tween-20).

• Add a small volume of the Desfluoro-ezetimibe stock solution to the surfactant-containing buffer while vortexing to facilitate mixing.

• Ensure the final concentration of the organic solvent from the stock solution is minimal and does not affect your experimental system.

• Visually inspect for any signs of precipitation.

Mechanism of Action Signaling Pathway

The expected mechanism of action for Desfluoro-ezetimibe involves the inhibition of cholesterol uptake mediated by the NPC1L1 protein.

Caption: Inhibition of cholesterol absorption by Desfluoro-ezetimibe.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. ujpronline.com [ujpronline.com]
• 4. CN115252565B - Ezetimibe tablet and preparation process and dissolution evaluation method thereof - Google Patents [patents.google.com]
• 5. dovepress.com [dovepress.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Ezetimibe | C24H21F2NO3 | CID 150311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]
• 10. Ezetimibe reduces cholesterol content and NF-kappaB activation in liver but not in intestinal tissue in guinea pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Ezetimibe? [synapse.patsnap.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Synthesis of High-Purity Desfluoro-ezetimibe

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the synthesis of high-purity Desfluoro-ezetimibe.

Frequently Asked Questions (FAQs)

Q1: What is Desfluoro-ezetimibe and why is its synthesis challenging?

A1: Desfluoro-ezetimibe, chemically known as (3R,4S)-3-[(3S)-3-(4-Fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone, is a known process-related impurity in the synthesis of the cholesterol-lowering drug, Ezetimibe.[1][2][3] The primary challenge in obtaining high-purity Desfluoro-ezetimibe lies in its structural similarity to Ezetimibe, which makes it difficult to separate using standard purification techniques.[4]

Q2: What are the typical levels of Desfluoro-ezetimibe impurity observed in Ezetimibe synthesis?

A2: During the process development of Ezetimibe, Desfluoro-ezetimibe is consistently detected as an impurity in the final product, typically at levels ranging from 0.05% to 0.15%.[1][2][3][5] International Conference on Harmonisation (ICH) guidelines suggest that for a known related compound, the acceptable level should be less than 0.15%.[1]

Q3: What is the primary source of the Desfluoro-ezetimibe impurity?

A3: The formation of Desfluoro-ezetimibe is primarily attributed to the presence of a corresponding desfluoro impurity in one of the key starting materials, specifically the "Eze-1" intermediate.[1][3] To control the final impurity level, it is recommended to limit the desfluoro impurity in the Eze-1 intermediate to below 0.10%.[1][3]

Q4: What analytical methods are used to detect and quantify Desfluoro-ezetimibe?

A4: High-Performance Liquid Chromatography (HPLC) is the standard analytical method for detecting and quantifying Desfluoro-ezetimibe.[1][6] Reverse-phase gradient HPLC methods are commonly employed for this purpose.[1][2][3]

Q5: Besides the desfluoro impurity, what other challenges are associated with the synthesis of Ezetimibe and its analogs?

A5: A significant challenge in the synthesis of Ezetimibe and its analogs is controlling the stereochemistry. The molecule has three chiral centers, leading to the possibility of eight different stereoisomers.[7] Ensuring the desired stereochemical purity throughout the synthesis is crucial and often a complex task.[7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High levels (>0.15%) of Desfluoro-ezetimibe in the final product.	Presence of desfluoro impurity in the Eze-1 starting material.	Source a higher purity Eze-1 intermediate with the desfluoro impurity level below 0.10%. Implement stringent quality control of starting materials using a validated HPLC method.[1][3]
Inefficient purification to remove the desfluoro analog.	Due to the similar solubility profiles of Desfluoro-ezetimibe and Ezetimibe, standard crystallization may be ineffective.[4] Consider preparative chromatography or developing a more selective crystallization process.
Difficulty in separating Desfluoro-ezetimibe from the main product.	Co-elution in HPLC or similar physical properties.	Optimize the HPLC method by adjusting the mobile phase composition, gradient, or column chemistry. Chiral chromatography can also be explored to resolve stereoisomers and potentially the desfluoro impurity.[8]
Inconsistent yields or purity between batches.	Variability in the quality of starting materials or reaction conditions.	Standardize all reaction parameters, including temperature, reaction time, and reagent stoichiometry. Ensure consistent quality of all raw materials through rigorous analytical testing.
Presence of other unexpected impurities.	Side reactions or degradation of intermediates or the final product.	Analyze the impurity profile using LC-MS to identify the structure of unknown impurities. Based on the identification, modify the reaction conditions to minimize side reactions. For example, the azetidinone ring can be susceptible to degradation under acidic conditions.[2]

Quantitative Data Summary

The following table summarizes the typical levels of Desfluoro-ezetimibe impurity found during Ezetimibe synthesis.

Analyte	Matrix	Concentration Range	Analytical Method
Desfluoro-ezetimibe	Ezetimibe (Final Product)	0.05% - 0.15%	Reverse-Phase HPLC
Desfluoro Eze-1	Eze-1 Intermediate	Recommended Limit: < 0.10%	HPLC

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Related Substances Analysis of Ezetimibe

This protocol is based on the method described for the analysis of Ezetimibe and its related impurities.[1]

• Column: Zorbax Rx C8 (0.25 m x 4.6 mm, 5 µm)

• Column Temperature: 35 °C

• Sample Temperature: 5 °C

• Mobile Phase A: 80:20 mixture of buffer solution and acetonitrile. The buffer solution is prepared by dissolving 2.71 g of potassium dihydrogen phosphate in 1000 mL of water and adjusting the pH to 3.0 ± 0.05 with 10% phosphoric acid.

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 12% B

  • 5-25 min: 12% to 62% B

  • 25-40 min: 62% B

  • 40-41 min: 62% to 12% B

  • 41-50 min: 12% B

• Flow Rate: 1.3 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 220 nm

• Diluent: Acetonitrile

Visualizations

Synthetic Pathway Overview

Caption: General synthetic workflow for Ezetimibe highlighting the introduction and removal of the Desfluoro-ezetimibe impurity.

Troubleshooting Logic for High Impurity Levels

Caption: A logical workflow for troubleshooting high levels of Desfluoro-ezetimibe impurity.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. veeprho.com [veeprho.com]
• 7. newdrugapprovals.org [newdrugapprovals.org]
• 8. The Applicability of Chromatographic Retention Modeling on Chiral Stationary Phases in Reverse-Phase Mode: A Case Study for Ezetimibe and Its Impurities - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing the formation of Desfluoro-ezetimibe during ezetimibe production.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the formation of the desfluoro-ezetimimbe impurity during the synthesis of ezetimibe.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during ezetimibe synthesis, with a focus on controlling the desfluoro-ezetimibe impurity.

Question: We are observing a consistent peak in our HPLC analysis of the final ezetimibe product, which we suspect is desfluoro-ezetimibe. How can we confirm its identity and what is the likely cause?

Answer:

An impurity observed in the final product at levels ranging from 0.05% to 0.15% is likely desfluoro-ezetimibe.[1][2][3][4][5] The molecular weight of this impurity can be confirmed by LC-MS analysis.[1][2][6]

The primary source of this impurity is the presence of a desfluoro analog in one of the key starting materials, referred to as "desfluoro Eze-1".[6] This initial impurity reacts similarly to the intended starting material throughout the synthesis, leading to the formation of desfluoro-ezetimibe in the final product.[6] Due to their structural similarities, separating the desfluoro impurity from ezetimibe during purification can be challenging.[3]

To definitively confirm the identity of the impurity, it is recommended to synthesize a reference standard of desfluoro-ezetimibe.

Question: Our analysis confirms the presence of desfluoro-ezetimibe. What are the critical steps to control its formation?

Answer:

Control of the desfluoro-ezetimibe impurity begins with the quality of the starting materials. The key is to limit the amount of the "desfluoro Eze-1" impurity in the "Eze-1" intermediate.[1][6] It is recommended to specify a limit of no more than 0.10% for the desfluoro Eze-1 impurity in the Eze-1 intermediate to ensure the final desfluoro-ezetimibe impurity is within acceptable limits (typically below 0.15%).[1][6]

Implementing a robust HPLC method to quantify the desfluoro Eze-1 impurity in the starting material is a critical quality control step. An example of such a synthesis resulting in a final product with a controlled level of the impurity involved using an Eze-1 intermediate containing 0.08% of the desfluoro Eze-1, which led to the formation of 0.05% of desfluoro-ezetimibe in the final product.[6]

Below is a workflow to troubleshoot and control the formation of desfluoro-ezetimibe:

Caption: Troubleshooting Workflow for Desfluoro-ezetimibe Formation.

Frequently Asked Questions (FAQs)

Q1: What is desfluoro-ezetimibe?

A1: Desfluoro-ezetimibe is a process-related impurity in the synthesis of ezetimibe.[1] Its chemical structure is (3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one.[1][6] It is structurally very similar to ezetimibe, but lacks a fluorine atom on one of the phenyl rings.

Q2: What are the typical levels of desfluoro-ezetimibe found in ezetimibe?

A2: During process development studies, desfluoro-ezetimibe has been detected in the final product at levels ranging from 0.05% to 0.15%.[1][2][3][4][6]

Q3: What are the regulatory limits for this impurity?

A3: According to the International Conference on Harmonisation (ICH) guidelines, the acceptable level for a known related compound (impurity) is generally less than 0.15%.[4][6]

Q4: How is desfluoro-ezetimibe detected and quantified?

A4: Desfluoro-ezetimibe is typically detected and quantified using a reverse-phase high-performance liquid chromatography (RP-HPLC) method.[1][2][6]

Data Presentation

Table 1: HPLC Method Parameters for Ezetimibe and Desfluoro-ezetimibe Analysis

Parameter	Condition
Column	Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm)[6][7]
Mobile Phase A	Buffer solution (2.71 g/L potassium dihydrogen phosphate, pH 3.0 with phosphoric acid) and acetonitrile (80:20)[6]
Mobile Phase B	Acetonitrile[6]
Gradient Elution	Time (min)/%B: 0/12, 5/12, 25/62, 40/62, 41/12, 50/12[6]
Flow Rate	1.3 mL/min[6]
Column Temperature	35 °C[6]
Sample Temperature	5 °C[6]
Detection Wavelength	220 nm[6]
Injection Volume	10 µL[6]

Table 2: Impurity Levels in a Controlled Synthesis

Intermediate/Product	Impurity	Specification/Level
Eze-1 Intermediate	Desfluoro Eze-1	<= 0.10%[1][6]
Ezetimibe (Final Product)	Desfluoro-ezetimibe	<= 0.15%[4][6]
Example Batch	Desfluoro Eze-1 in Eze-1: 0.08%	Resulting Desfluoro-ezetimibe in Final Product: 0.05%[6]

Experimental Protocols

Protocol 1: Synthesis of Ezetimibe and the Formation of Desfluoro-ezetimibe

The synthesis of ezetimibe is a multi-step process. The formation of the desfluoro-ezetimibe impurity occurs when a desfluoro analog of an early intermediate ("Eze-1") is present. This protocol provides a conceptual overview of the reaction pathway.

Caption: Ezetimibe Synthesis and Desfluoro Impurity Formation Pathway.

Protocol 2: HPLC Analysis of Ezetimibe for Desfluoro-ezetimibe

This protocol outlines the key steps for the HPLC analysis based on the parameters in Table 1.

• Preparation of Mobile Phases:

  • Mobile Phase A: Prepare a buffer solution by dissolving 2.71 g of potassium dihydrogen phosphate in 1000 mL of water. Adjust the pH to 3.0 ± 0.05 with 10% phosphoric acid. Mix this buffer solution with acetonitrile in an 80:20 ratio.[6]

  • Mobile Phase B: Use HPLC-grade acetonitrile.[6]

• Preparation of Standard and Sample Solutions:

  • Standard Solution: Prepare a suitable concentration of ezetimibe reference standard and desfluoro-ezetimibe reference standard in the diluent (acetonitrile).

  • Sample Solution: Accurately weigh and dissolve the ezetimibe sample in the diluent to achieve a known concentration.

• Chromatographic Conditions:

  • Set up the HPLC system according to the parameters specified in Table 1.

  • Equilibrate the column with the initial mobile phase composition for a sufficient amount of time.

• Injection and Data Acquisition:

  • Inject 10 µL of the standard and sample solutions.[6]

  • Acquire data for 50 minutes using the specified gradient program.[6]

• Data Analysis:

  • Identify the peaks for ezetimibe and desfluoro-ezetimibe based on their retention times compared to the standard.

  • Calculate the percentage of the desfluoro-ezetimibe impurity in the sample using the peak areas.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Addressing matrix effects in the LC-MS/MS quantification of Desfluoro-ezetimibe.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS quantification of Desfluoro-ezetimibe.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of Desfluoro-ezetimibe?

A1: In LC-MS/MS analysis, the "matrix" consists of all components in a biological sample other than the analyte of interest, Desfluoro-ezetimibe. These components can include phospholipids, proteins, salts, and other endogenous substances.[1] Matrix effects arise when these co-eluting components interfere with the ionization of Desfluoro-ezetimibe in the mass spectrometer's ion source. This interference can lead to ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), both of which can significantly compromise the accuracy, precision, and sensitivity of quantitative results.[1][2][3]

Q2: What are the typical indicators of matrix effects in my Desfluoro-ezetimibe assay?

A2: Common signs that your Desfluoro-ezetimibe assay may be impacted by matrix effects include poor reproducibility of results, inaccurate quantification, non-linear calibration curves, and a reduction in assay sensitivity.[3] You may also observe inconsistent peak areas for quality control (QC) samples across different batches of the biological matrix.

Q3: How can I identify and quantify matrix effects in my Desfluoro-ezetimibe analysis?

A3: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This qualitative technique helps identify the regions in the chromatogram where ion suppression or enhancement occurs. A solution of Desfluoro-ezetimibe is continuously infused into the mass spectrometer after the analytical column, while a blank, extracted matrix sample is injected. Any fluctuation in the baseline signal of Desfluoro-ezetimibe points to the presence of matrix effects at that specific retention time.[1][4]

• Quantitative Assessment (Post-Extraction Spike Method): This is the "gold standard" for quantifying matrix effects.[1] It involves comparing the peak response of Desfluoro-ezetimibe in a neat solvent with its response in an extracted blank matrix that has been spiked with the analyte after the extraction process. The matrix factor (MF) is then calculated. An MF value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.[1]

Q4: What are the primary causes of matrix effects in plasma or serum samples?

A4: One of the most significant sources of matrix effects in plasma and serum is phospholipids from cell membranes.[5][6] These molecules are often co-extracted with the analyte of interest and can cause significant ion suppression in electrospray ionization (ESI). Other endogenous components like salts and proteins can also contribute to matrix effects.[1]

Q5: How can a stable isotope-labeled internal standard (SIL-IS) help in mitigating matrix effects?

A5: A SIL-IS is considered the best tool for compensating for matrix effects.[4] A SIL-IS, such as Desfluoro-ezetimibe-d4, is chemically identical to the analyte but has a different mass due to the incorporated stable isotopes.[7] It is expected to co-elute with the analyte and experience the same degree of ion suppression or enhancement. By using the peak area ratio of the analyte to the SIL-IS for quantification, the variability introduced by matrix effects can be effectively normalized, leading to more accurate and precise results.[8]

Troubleshooting Guide

Issue 1: Poor reproducibility and high variability in quality control (QC) samples.

• Possible Cause: Inconsistent matrix effects between different sample preparations or different lots of the biological matrix.

• Troubleshooting Steps:

  • Evaluate Matrix Effect Quantitatively: Perform a post-extraction spike experiment using at least six different lots of the biological matrix to assess the variability of the matrix effect.

  • Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS): If not already in use, incorporating a SIL-IS like Desfluoro-ezetimibe-d4 is highly recommended to compensate for matrix variability.[8]

  • Optimize Sample Preparation: Enhance the sample cleanup procedure to more effectively remove interfering matrix components. Techniques like solid-phase extraction (SPE) with specific phospholipid removal cartridges (e.g., HybridSPE®, Oasis® PRiME HLB) can be highly effective.[9][10][11]

  • Chromatographic Separation: Adjust the chromatographic conditions to separate the elution of Desfluoro-ezetimibe from the regions of significant ion suppression identified by post-column infusion.[5]

Issue 2: The calibration curve is non-linear, particularly at lower concentrations.

• Possible Cause: Uncompensated matrix effects that disproportionately affect the analyte at different concentration levels.

• Troubleshooting Steps:

  • Review Internal Standard Performance: Ensure the internal standard is performing correctly and co-eluting with the analyte.

  • Improve Sample Cleanup: Implement a more rigorous sample preparation method to reduce the overall matrix load.

  • Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to account for consistent matrix effects.

  • Use a Weighted Linear Regression: Apply a weighting factor (e.g., 1/x or 1/x²) to the linear regression of the calibration curve to give more weight to the lower concentration points.

Issue 3: Low signal intensity and poor sensitivity for Desfluoro-ezetimibe.

• Possible Cause: Significant ion suppression is reducing the signal of the analyte.

• Troubleshooting Steps:

  • Identify Suppression Zones: Use the post-column infusion technique to pinpoint the retention times where ion suppression is most severe.

  • Optimize Chromatography: Modify the LC method (e.g., change the gradient profile, mobile phase composition, or analytical column) to shift the elution of Desfluoro-ezetimibe to a region with minimal ion suppression.

  • Enhance Sample Preparation: Focus on removing phospholipids, a primary cause of ion suppression.[6] Consider specialized SPE cartridges or phospholipid removal plates.[10][11]

  • Change Ionization Mode: If using Electrospray Ionization (ESI), consider trying Atmospheric Pressure Chemical Ionization (APCI), as it can be less susceptible to matrix effects for certain compounds.[2]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte (Desfluoro-ezetimibe) and the internal standard (Desfluoro-ezetimibe-d4) into the reconstitution solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract blank biological matrix (e.g., plasma) and then spike the extracted matrix with the analyte and internal standard at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the biological matrix before extraction at the same low and high concentrations.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • Recovery (RE) % = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

• Evaluate the Results: An MF close to 1 indicates minimal matrix effect. An MF < 1 signifies ion suppression, and an MF > 1 indicates ion enhancement. The coefficient of variation (%CV) of the MF across different lots of matrix should be less than 15%.

Protocol 2: Phospholipid Removal using Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 100 µL of plasma, add 200 µL of 1% formic acid in acetonitrile to precipitate proteins. Vortex and centrifuge.

• SPE Cartridge Conditioning: Condition a phospholipid removal SPE cartridge (e.g., Oasis® PRiME HLB) with methanol followed by water.

• Load Sample: Load the supernatant from the pre-treatment step onto the SPE cartridge.

• Wash: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elute: Elute Desfluoro-ezetimibe with a strong organic solvent (e.g., acetonitrile or methanol).

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

Quantitative Data Summary

Table 1: Matrix Effect and Recovery Data for Desfluoro-ezetimibe

Analyte	Concentration (ng/mL)	Mean Peak Area (Neat Solution - Set A)	Mean Peak Area (Post-Extraction Spike - Set B)	Matrix Factor (MF)	Mean Peak Area (Pre-Extraction Spike - Set C)	Recovery (RE) %
Desfluoro-ezetimibe	1.0	55,234	48,976	0.89	45,678	93.3
50.0	2,789,567	2,501,876	0.90	2,356,789	94.2
Desfluoro-ezetimibe-d4	20.0	1,234,567	1,105,432	0.90	1,034,567	93.6

Table 2: Internal Standard Normalized Matrix Factor from Six Different Plasma Lots

Plasma Lot	Matrix Factor (MF)	IS Normalized MF
Lot 1	0.88	0.99
Lot 2	0.92	1.02
Lot 3	0.85	0.96
Lot 4	0.95	1.04
Lot 5	0.89	0.99
Lot 6	0.91	1.01
Mean	0.90	1.00
%CV	4.5%	2.9%

Visualizations

Caption: Workflow for sample preparation and analysis of Desfluoro-ezetimibe.

Caption: Simplified mechanism of action of Ezetimibe.

References

• 1. tandfonline.com [tandfonline.com]
• 2. eijppr.com [eijppr.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. nebiolab.com [nebiolab.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effective phospholipids removing microelution-solid phase extraction LC-MS/MS method for simultaneous plasma quantification of aripiprazole and dehydro-aripiprazole: Application to human pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Stability-Indicating HPLC Method for Desfluoro-ezetimibe

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on developing and troubleshooting a stability-indicating HPLC method for Ezetimibe and its process-related impurity, Desfluoro-ezetimibe.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Desfluoro-ezetimibe and why is its separation important?

A1: Desfluoro-ezetimibe is a known process-related impurity generated during the synthesis of Ezetimibe, a cholesterol-lowering drug.[1][2] It is not typically a degradation product.[3] During the manufacturing process, it has been observed in the final drug substance at levels ranging from 0.05% to 0.15%.[2][3][4] Regulatory guidelines, such as those from the International Council for Harmonisation (ICH), require that impurities in a drug substance be identified, monitored, and controlled.[4] Therefore, a robust, stability-indicating analytical method is crucial to separate and quantify Desfluoro-ezetimibe from the active pharmaceutical ingredient (API), Ezetimibe, and any potential degradation products to ensure the safety and quality of the final drug product.

Q2: What are the essential first steps in developing a stability-indicating method for Ezetimibe?

A2: The initial steps involve a thorough literature review for existing methods, followed by the selection of an appropriate column and mobile phase. A reversed-phase column, such as a C8 or C18, is commonly used.[3][5] The mobile phase typically consists of a buffered aqueous solution (e.g., potassium dihydrogen phosphate) and an organic modifier like acetonitrile.[3][6] UV detection is standard, with a wavelength around 220-233 nm often selected for monitoring.[3][7] The next critical step is to perform forced degradation studies to ensure the method can separate the API from any products that form under stress conditions.[5]

Q3: What are the typical forced degradation (stress testing) conditions for Ezetimibe?

A3: Forced degradation studies are performed to demonstrate the specificity of the analytical method. Ezetimibe should be subjected to a variety of stress conditions as recommended by ICH guidelines. These typically include:

• Acid Hydrolysis: Using an acid like HCl at elevated temperatures.

• Base Hydrolysis: Using a base like NaOH at elevated temperatures. Studies suggest Ezetimibe may be particularly sensitive to alkaline conditions.[8]

• Oxidation: Using an oxidizing agent such as hydrogen peroxide (H₂O₂).

• Thermal Degradation: Exposing the solid drug substance to dry heat.

• Photolytic Degradation: Exposing the drug substance to UV and fluorescent light.

The goal is to achieve partial degradation (typically 5-20%) to ensure that the degradation products can be detected and resolved from the parent drug.[5]

Q4: What are the key validation parameters for a stability-indicating HPLC method?

A4: Method validation is performed according to ICH guidelines to ensure the method is reliable for its intended purpose. Key parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including impurities and degradants.

• Linearity: Demonstrating a direct proportional relationship between analyte concentration and detector response over a specified range.

• Accuracy: The closeness of the test results to the true value, often assessed through recovery studies.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly (repeatability, intermediate precision).

• Range: The interval between the upper and lower concentration levels of the analyte for which the method has been shown to be precise, accurate, and linear.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Section 2: Troubleshooting Guide

This guide addresses common issues encountered during method development and routine analysis in a question-and-answer format.

Peak Shape Problems

Q: My Ezetimibe or Desfluoro-ezetimibe peak is tailing. What are the likely causes and solutions?

A: Peak tailing, where the back half of the peak is wider than the front, can compromise quantitation.[9]

• Causes:

  • Secondary Silanol Interactions: Active silanol groups on the silica-based column packing can interact with basic analytes, causing tailing.[10]

  • Column Overload: Injecting too much sample mass can saturate the stationary phase.[11]

  • Partially Blocked Frit: Debris can accumulate on the column inlet frit, distorting the sample path.[11]

  • Column Void: A void or channel can form at the head of the column.[10]

• Solutions:

  • Adjust Mobile Phase: Add a competitive base (e.g., triethylamine) in small amounts or slightly lower the mobile phase pH to reduce silanol interactions.

  • Reduce Sample Load: Dilute the sample or reduce the injection volume.[9]

  • Flush the Column: Reverse-flush the column (disconnect from the detector first) to dislodge particulates from the frit.[11]

  • Use a Guard Column: A guard column protects the analytical column from contaminants.[12]

  • Replace the Column: If a void has formed, the column usually needs to be replaced.[10]

Q: My analyte peak is fronting. Why is this happening?

A: Peak fronting, where the front of the peak is sloped, is less common than tailing but indicates a problem.

• Causes:

  • Sample Overload: Injecting too high a concentration of the sample.[13]

  • Incompatible Sample Solvent: Dissolving the sample in a solvent that is much stronger than the mobile phase. This causes the analyte band to spread before it reaches the column head.[13]

  • Column Collapse: A severe physical change or collapse at the column inlet.[13]

• Solutions:

  • Dilute the Sample: Reduce the concentration of your sample and re-inject.[9][13]

  • Match Sample Solvent to Mobile Phase: If possible, dissolve the sample in the initial mobile phase. If the sample's solubility is low, use the weakest possible solvent.

  • Replace the Column: If the column bed is damaged, it must be replaced.[13]

Retention and Resolution Problems

Q: The retention time of my analyte is shifting between injections. What should I check?

A: Unstable retention times make peak identification unreliable.

• Causes:

  • Inadequate Column Equilibration: The column was not sufficiently equilibrated with the mobile phase before starting the sequence, especially important for gradient methods.

  • Mobile Phase Composition Change: The mobile phase was prepared incorrectly, or solvent proportions are changing due to evaporation or inconsistent pump mixing.

  • Fluctuating Column Temperature: The column oven is not maintaining a consistent temperature.

  • Pump or Flow Rate Issues: The HPLC pump is not delivering a consistent flow rate.

• Solutions:

  • Increase Equilibration Time: Ensure the column is fully equilibrated before the first injection; 10-15 column volumes is a good starting point.

  • Prepare Fresh Mobile Phase: Prepare mobile phase daily and keep solvent bottles capped to prevent evaporation.

  • Use a Column Oven: Maintain a constant and stable column temperature.

  • Check Pump Performance: Prime all solvent lines and check the pump for leaks or pressure fluctuations.

Q: I have poor resolution between the Ezetimibe and Desfluoro-ezetimibe peaks. How can I improve it?

A: Co-elution or poor separation requires method optimization.

• Causes:

  • Insufficient Chromatographic Selectivity: The chosen mobile phase and stationary phase do not provide enough differential interaction with the analytes.

  • Low Column Efficiency: The column may be old or damaged, leading to broader peaks.

• Solutions:

  • Adjust Organic Modifier Percentage: In reversed-phase, decreasing the percentage of the organic solvent (e.g., acetonitrile) will generally increase retention and may improve resolution.

  • Modify the Gradient Slope: For gradient methods, make the gradient shallower (i.e., increase the gradient time) around the elution time of the critical pair.

  • Change the Mobile Phase pH: Adjusting the pH can alter the ionization state of the analytes and improve separation.

  • Try a Different Column: A column with a different stationary phase (e.g., C8 vs. C18, or a phenyl column) may offer different selectivity.

System and Baseline Problems

Q: My system backpressure is suddenly very high. What is the cause?

A: High backpressure can damage the pump and column.

• Causes:

  • Blockage in the System: The most common cause is a clog, often from particulate matter.[9]

  • Precipitated Buffer: Buffer from the mobile phase has precipitated in the system.

• Solutions:

  • Isolate the Blockage: Systematically disconnect components (starting from the detector and moving backward toward the pump) to identify the source of the high pressure. A significant pressure drop after removing a component indicates it is the source of the blockage.

  • Replace In-line Filters or Frits: These are common locations for clogs.

  • Flush the System: If buffer precipitation is suspected, flush the system with warm, HPLC-grade water (do not flush the column with pure water unless the manufacturer's instructions permit it).

Q: I'm seeing "ghost peaks" in my chromatogram. Where are they coming from?

A: Ghost peaks are unexpected peaks that can interfere with analysis.

• Causes:

  • Carryover from a Previous Injection: A component from a previous, more concentrated sample is eluting in the current run.[9]

  • Contaminated Mobile Phase or System: Impurities are present in the solvents or are leaching from system components.

• Solutions:

  • Run a Blank Gradient: Inject a blank (mobile phase) to see if the peak appears. If it does, it's likely carryover or contamination.[9]

  • Implement a Needle Wash: Use a strong solvent in the autosampler's needle wash function to clean the injection port and needle between runs.

  • Increase Gradient Flush: Extend the gradient at high organic composition at the end of each run to wash late-eluting compounds from the column.[9]

  • Use High-Purity Solvents: Ensure you are using fresh, HPLC-grade solvents.

Section 3: Experimental Protocols

Protocol 1: Forced Degradation Study

• Preparation of Stock Solution: Accurately weigh and dissolve Ezetimibe in a suitable diluent (e.g., a 50:50 mixture of acetonitrile and water) to obtain a stock solution of approximately 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Heat the mixture at 80°C for 2 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of ~100 µg/mL with diluent.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1N NaOH. Keep at room temperature for 30 minutes. Neutralize with 0.1N HCl and dilute to a final concentration of ~100 µg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for 4 hours. Dilute to a final concentration of ~100 µg/mL.

• Thermal Degradation: Place solid Ezetimibe powder in a hot air oven at 105°C for 24 hours. After cooling, weigh an appropriate amount, dissolve, and dilute to a final concentration of ~100 µg/mL.

• Photolytic Degradation: Expose the solid drug to UV light (254 nm) and visible light for 7 days. Prepare a solution with a final concentration of ~100 µg/mL.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method. Peak purity analysis of the Ezetimibe peak should be performed using a photodiode array (PDA) detector to confirm specificity.

Protocol 2: Example HPLC Method for Related Substances

This method is based on published procedures for separating Ezetimibe from its process-related impurities, including Desfluoro-ezetimibe.[3][4]

• Chromatographic System: HPLC with a gradient pump, autosampler, column oven, and PDA detector.

• Mobile Phase A: Prepare a phosphate buffer by dissolving ~2.7 g of potassium dihydrogen phosphate in 1000 mL of water. Adjust the pH to 3.0 with phosphoric acid. Mix this buffer with acetonitrile in an 80:20 v/v ratio.[3][4]

• Mobile Phase B: Acetonitrile.

• Diluent: Acetonitrile.

• Chromatographic Conditions: See Table 1 for a summary.

• System Suitability Solution: Prepare a solution containing Ezetimibe and spike it with a known amount of Desfluoro-ezetimibe to verify resolution and system performance.

Section 4: Data Presentation

Table 1: Example HPLC Method Parameters | Parameter | Condition | | :--- | :--- | | Column | Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm)[3][4] | | Mobile Phase A | 80:20 (v/v) Phosphate Buffer (pH 3.0) : Acetonitrile[3][4] | | Mobile Phase B | Acetonitrile[3][4] | | Flow Rate | 1.3 mL/min[3] | | Detection Wavelength | 220 nm[3] | | Injection Volume | 10 µL[3][4] | | Column Temperature | 35°C[3][4] | | Gradient Program | Time (min) | % Mobile Phase B | | | 0 | 12 | | | 5 | 12 | | | 25 | 62 | | | 40 | 62 | | | 41 | 12 | | | 50 | 12 |

Table 2: Summary of Forced Degradation Conditions

Stress Condition	Reagent/Condition	Duration
Acid Hydrolysis	1N HCl	2 hours at 80°C
Base Hydrolysis	0.1N NaOH	30 minutes at RT
Oxidation	30% H₂O₂	4 hours at RT
Thermal	Dry Heat	24 hours at 105°C

| Photolytic | UV/Visible Light | 7 days |

Table 3: ICH Method Validation Parameters and Acceptance Criteria

Parameter	Typical Acceptance Criteria
Specificity	No interference from blank, placebo, or degradants at the analyte's retention time. Peak purity index > 0.99.
Linearity	Correlation coefficient (r²) ≥ 0.999
Range	Typically 50% to 150% of the target analyte concentration.
Accuracy	% Recovery within 98.0% - 102.0% for API; 80.0% - 120.0% for impurities.
Precision (RSD)	Repeatability: RSD ≤ 2.0%. Intermediate Precision: RSD ≤ 2.0%.
LOQ Precision	RSD ≤ 10.0% at the limit of quantitation.

| Robustness | No significant changes in results with small variations in method parameters (e.g., pH ±0.2, temp ±2°C). |

Section 5: Visualizations

Caption: Workflow for Stability-Indicating HPLC Method Development.

Caption: Troubleshooting Logic for Poor Chromatographic Peak Shape.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. caribjscitech.com [caribjscitech.com]
• 7. archives.ijper.org [archives.ijper.org]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. waters.com [waters.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]

Resolving co-elution of Desfluoro-ezetimibe with other ezetimibe impurities.

Welcome to the technical support center for resolving analytical challenges in the chromatographic analysis of ezetimibe and its impurities. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal separation of Desfluoro-ezetimibe from other ezetimibe impurities.

Frequently Asked Questions (FAQs)

Q1: What is Desfluoro-ezetimibe and why is it an important impurity to monitor?

A1: Desfluoro-ezetimibe is a process-related impurity formed during the synthesis of ezetimibe.[1][2] Its structure is very similar to ezetimibe, differing by the absence of a fluorine atom on one of the phenyl rings.[1] Regulatory bodies like the ICH require that impurities in drug substances be monitored and controlled to ensure the safety and efficacy of the final product.[1] Given its structural similarity to the active pharmaceutical ingredient (API), it's critical to have analytical methods that can accurately quantify it.

Q2: Which analytical techniques are most commonly used for the separation of ezetimibe and its impurities?

A2: High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most prevalent techniques for analyzing ezetimibe and its impurities.[3][4] These methods typically employ reversed-phase chromatography with C8 or C18 stationary phases and UV detection.[3]

Q3: What are the typical challenges in separating Desfluoro-ezetimibe from ezetimibe and other impurities?

A3: The primary challenge stems from the high structural similarity between Desfluoro-ezetimibe and ezetimibe, as well as other potential impurities. This can lead to poor resolution or co-elution in standard chromatographic methods.[5] Achieving baseline separation often requires careful method development and optimization of parameters like mobile phase composition, column chemistry, and temperature.

Troubleshooting Guide: Resolving Co-elution of Desfluoro-ezetimibe

This guide addresses the specific issue of Desfluoro-ezetimibe co-eluting with another impurity peak.

Problem: An impurity peak is observed, but it is suspected to be a co-elution of Desfluoro-ezetimibe and another unknown impurity.

Step 1: Initial Assessment and Confirmation

• Peak Purity Analysis: If you have a photodiode array (PDA) detector, perform a peak purity analysis on the peak . A non-homogenous peak purity profile across the peak is a strong indicator of co-elution.

• Spiking Study: Spike a sample solution with a known reference standard of Desfluoro-ezetimibe. An increase in the height or area of the target peak confirms that Desfluoro-ezetimibe is one of the components.

Step 2: Method Modification for Improved Resolution

If co-elution is confirmed, systematic modification of the chromatographic parameters is necessary. The following workflow can be used to troubleshoot and resolve the co-elution.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ezetimibe: A Review of Analytical Methods for the Drug Substance, Pharmaceutical Formulations and Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification and Validation of Genotoxic impurity in Ezetimibe by Reverse Phase High-Performance Liquid Chromatography – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]

Improving the yield and purity of synthesized Desfluoro-ezetimibe.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of synthesized Desfluoro-ezetimibe.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of Desfluoro-ezetimibe, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Low Overall Yield of Desfluoro-ezetimibe

• Question: My overall yield of Desfluoro-ezetimibe is significantly lower than the reported 48%. What are the likely causes and how can I improve it?

• Answer: Low overall yield can result from inefficiencies at multiple stages of the synthesis. Here are the key areas to investigate:

  • Incomplete Reactions: Monitor each reaction step by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure complete conversion of the starting material before proceeding to the next step. Incomplete reactions are a common source of yield loss.

  • Suboptimal Reaction Conditions: The reaction conditions for each step are critical. Refer to the detailed experimental protocols and ensure that temperature, reaction time, and reagent stoichiometry are strictly followed.

  • Purification Losses: Significant loss of product can occur during purification steps, especially during crystallization and chromatographic separation. Optimize your purification techniques to minimize these losses. For crystallization, carefully select the solvent system and control the cooling rate. For chromatography, ensure proper column packing and elution conditions.

  • Side Reactions: The formation of byproducts will directly reduce the yield of the desired product. See the troubleshooting section on "High Levels of Impurities" for more details on identifying and minimizing side reactions.

Issue 2: High Levels of Impurities in the Final Product

• Question: My final product shows significant impurities, including the starting materials and other byproducts. How can I improve the purity?

• Answer: The presence of impurities is a common challenge. The primary strategy is to control the purity of intermediates at each step.

  • Purity of Starting Materials: The synthesis of Desfluoro-ezetimibe is analogous to that of Ezetimibe. The desfluoro impurity in Ezetimibe synthesis originates from a desfluoro-analogue of an early intermediate. Therefore, it is critical to start with high-purity raw materials. Ensure the absence of desfluoro-analogues in your starting materials by using appropriate analytical techniques like HPLC.

  • Control of Stereochemistry: The synthesis involves the creation of multiple chiral centers. The Corey-Bakshi-Shibata (CBS) reduction is a key step for setting the stereochemistry of the hydroxyl group. Low stereoselectivity in this step will lead to diastereomeric impurities that can be difficult to remove. See the specific troubleshooting guide for the CBS reduction below.

  • Effective Purification of Intermediates: Do not carry forward impurities from one step to the next. Purify each intermediate to the required specification before proceeding. Crystallization is an effective method for purifying many of the intermediates in this synthesis.

  • Final Product Purification: Due to the structural similarity between Desfluoro-ezetimibe and some of its impurities, purification of the final product can be challenging. Multiple recrystallizations or chromatographic purification may be necessary.

Issue 3: Inefficient Corey-Bakshi-Shibata (CBS) Reduction

• Question: The chiral reduction step using the CBS catalyst is giving low yield and/or poor stereoselectivity. What can I do to troubleshoot this?

• Answer: The CBS reduction is a critical step and its success depends on several factors:

  • Anhydrous Conditions: The CBS reduction is highly sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

  • Reagent Quality: The quality of the borane source (e.g., BH₃·SMe₂ or BH₃·THF) and the CBS catalyst is crucial. Use fresh, high-quality reagents.

  • Temperature Control: The reaction is typically carried out at low temperatures to maximize enantioselectivity. Ensure precise temperature control throughout the addition of reagents and the reaction period.

  • Stoichiometry of Catalyst: The amount of CBS catalyst can influence the reaction rate and selectivity. While it is a catalyst, using a sufficient loading (typically 5-10 mol%) is important for efficient conversion.

Issue 4: Incomplete β-Lactam Ring Formation

• Question: The cyclization step to form the β-lactam ring is not going to completion. How can I drive the reaction forward?

• Answer: The formation of the β-lactam ring is a key bond-forming reaction. Here are some troubleshooting tips:

  • Silylation Efficiency: The reaction often proceeds via silylation of the hydroxyl group. Ensure the silylating agent (e.g., N,O-bis(trimethylsilyl)acetamide - BSA) is fresh and used in sufficient excess.

  • Catalyst Activity: A catalytic amount of a fluoride source like tetrabutylammonium fluoride (TBAF) is often used to promote the cyclization. Ensure the catalyst is active.

  • Reaction Time and Temperature: These reactions may require elevated temperatures and/or extended reaction times to go to completion. Monitor the reaction progress by TLC or HPLC to determine the optimal reaction time.

  • Removal of Byproducts: The reaction can be sensitive to byproducts from the previous steps. Ensure the starting material for the cyclization is of high purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary source of the Desfluoro-ezetimibe impurity in Ezetimibe synthesis, and how does this relate to the synthesis of Desfluoro-ezetimibe itself?

A1: The Desfluoro-ezetimibe impurity in Ezetimibe synthesis originates from the presence of a desfluoro-analogue of an early-stage intermediate, specifically 4-((phenylimino)methyl)phenol (desfluoro Eze-1), in the corresponding fluorinated starting material.[1][2] The synthetic pathway for Desfluoro-ezetimibe is the same as for Ezetimibe, simply starting with the desfluoro-analogue of the initial building blocks.[1] Therefore, to synthesize Desfluoro-ezetimibe intentionally, one would start with aniline instead of 4-fluoroaniline.

Q2: What is a typical overall yield for the synthesis of Desfluoro-ezetimibe?

A2: A reported overall yield for the synthesis of Desfluoro-ezetimibe after recrystallization is approximately 48%.[1] This is comparable to the reported yield for Ezetimibe synthesis, which is around 60%.[1]

Q3: What analytical techniques are most suitable for monitoring the purity of Desfluoro-ezetimibe and its intermediates?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for monitoring the purity of Desfluoro-ezetimibe and its intermediates.[1] Reversed-phase columns, such as C8 or C18, are typically used with a gradient elution of a buffered aqueous phase and an organic solvent like acetonitrile.[1] UV detection at around 220-250 nm is suitable for these compounds.[1][3]

Q4: What is the most effective method for purifying the final Desfluoro-ezetimibe product?

A4: Crystallization is the most commonly reported and effective method for the purification of the final Desfluoro-ezetimibe product.[1] Due to the high structural similarity between Desfluoro-ezetimibe and some of its potential impurities, multiple recrystallizations may be necessary to achieve high purity. The choice of solvent system for crystallization is critical and should be optimized to provide good recovery of the pure product while leaving impurities in the mother liquor.

Q5: Are there any specific safety precautions I should take during the synthesis of Desfluoro-ezetimibe?

A5: Standard laboratory safety precautions should be followed, including the use of personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. Many of the reagents used in the synthesis are flammable, corrosive, or toxic. For example, borane reagents are flammable and react violently with water. Work should be conducted in a well-ventilated fume hood. Always consult the Safety Data Sheet (SDS) for each reagent before use.

Data Presentation

Table 1: Illustrative Yields for Key Steps in the Synthesis of Desfluoro-ezetimibe

Step No.	Reaction	Starting Material	Product	Reported Yield (%)[1]
1	Imine Formation & Protection	Aniline, 4-Hydroxybenzaldehyde	Cbz-protected desfluoro-imine	~80-85%
2	Diastereoselective Addition	Cbz-protected desfluoro-imine, Chiral Oxazolidide-ketone	Diastereomeric adduct	35%
3	Chiral Reduction (CBS)	Ketone intermediate	Chiral alcohol	82%
4	Silylation & Cyclization	Chiral alcohol	Silylated β-lactam	Not explicitly reported
5	Deprotection/Hydrogenation	Silylated β-lactam	Desfluoro-ezetimibe (crude)	Not explicitly reported
6	Recrystallization	Crude Desfluoro-ezetimibe	Pure Desfluoro-ezetimibe	Overall yield: 48%

Table 2: HPLC Conditions for Purity Analysis of Desfluoro-ezetimibe

Parameter	Condition 1[1]	Condition 2[4]
Column	Zorbax Rx C8 (4.6 x 250 mm, 5 µm)	Waters X-Select CSH C18 (4.6 x 100 mm, 2.5 µm)
Mobile Phase A	Potassium dihydrogen phosphate buffer (pH 3.0)	0.1% Trifluoroacetic acid in water
Mobile Phase B	Acetonitrile	0.1% Trifluoroacetic acid in acetonitrile
Gradient	Time(min)/%B: 0/12, 5/12, 25/62, 40/62, 41/12, 50/12	Gradient elution (specifics not detailed)
Flow Rate	1.3 mL/min	1.0 mL/min
Detection	220 nm	254 nm
Column Temp.	35 °C	Not specified

Experimental Protocols

Synthesis of Desfluoro-ezetimibe (Illustrative Protocol based on[1])

• Formation of Cbz-protected Desfluoro-imine: Aniline is reacted with 4-hydroxybenzaldehyde to form the corresponding imine (Schiff base). This is then protected with benzyl chloroformate under basic conditions to yield the Cbz-protected desfluoro-imine. The product is purified by crystallization.

• Diastereoselective Addition: A titanium enolate of a chiral oxazolidide-ketone is added to the Cbz-protected desfluoro-imine at low temperature (-45 °C). This step creates two new chiral centers. The product is purified by crystallization.

• Corey-Bakshi-Shibata (CBS) Reduction: The ketone functionality in the product from the previous step is stereoselectively reduced to a hydroxyl group using a borane reagent (e.g., BH₃·SMe₂) and a chiral oxazaborolidine catalyst (e.g., (R)-2-Me-CBS-oxazaborolidine). The reaction is performed at low temperature in an anhydrous solvent like methylene chloride. The product is purified by crystallization.

• β-Lactam Ring Formation: The hydroxyl group of the chiral alcohol is silylated using a silylating agent like N,O-bis(trimethylsilyl)acetamide (BSA). The β-lactam ring is then formed via intramolecular cyclization, often catalyzed by a fluoride source like tetrabutylammonium fluoride (TBAF).

• Deprotection and Hydrogenation: The protecting groups (e.g., Cbz and silyl groups) are removed. This is typically achieved by catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst in the presence of hydrogen gas.

• Purification: The crude Desfluoro-ezetimibe is purified by recrystallization from a suitable solvent system to yield the final product as a white to off-white crystalline powder.

Visualizations

Caption: Synthetic pathway for Desfluoro-ezetimibe.

Caption: Troubleshooting workflow for Desfluoro-ezetimibe synthesis.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103086938A - Ezetimibe synthesis method - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Selecting the appropriate HPLC column for Desfluoro-ezetimibe analysis.

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the selection of an appropriate HPLC column and to troubleshoot common issues encountered during the analysis of Desfluoro-ezetimibe.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the HPLC analysis of Desfluoro-ezetimibe.

Question: Why am I observing peak tailing for my Desfluoro-ezetimibe peak?

Answer:

Peak tailing is a common issue in HPLC, often indicated by a USP tailing factor greater than 1.2.[1][2] For a compound like Desfluoro-ezetimibe, which may have basic functional groups, peak tailing can be caused by several factors:

• Secondary Interactions with Silanols: Residual silanol groups on the surface of silica-based columns can interact with basic analytes, leading to peak tailing.[3][4]

• Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to secondary interactions. For basic compounds, a lower pH (around 2-3) can protonate the silanol groups and reduce these interactions.[1]

• Column Overload: Injecting too much sample can saturate the column, causing peak distortion.[1][5]

• Column Bed Deformation: A void at the column inlet or a partially blocked frit can lead to poor peak shape.[3][5]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase can help to minimize secondary interactions with residual silanols.[3]

• Use a Different Column: Consider using a column with a different stationary phase or one that is end-capped to reduce the number of available silanol groups.[4]

• Reduce Sample Concentration: Dilute your sample and reinject to see if the peak shape improves.[5]

• Column Maintenance: If a column void is suspected, you can try reversing and flushing the column (if the manufacturer's instructions permit). Using a guard column can help protect the analytical column from particulate matter and strongly retained compounds.[2][3]

Question: My retention times are shifting from one injection to the next. What could be the cause?

Answer:

Retention time shifts can be caused by a variety of factors related to the HPLC system, mobile phase, and column.

• Mobile Phase Composition: Inaccurate mixing of the mobile phase, or changes in its composition due to evaporation of the more volatile solvent, can lead to shifts in retention time.

• Column Temperature: Fluctuations in the column temperature will affect the viscosity of the mobile phase and the kinetics of partitioning, leading to retention time variability.

• Flow Rate Instability: A poorly performing pump can deliver an inconsistent flow rate, causing retention times to drift.

• Column Equilibration: Insufficient equilibration time between gradient runs can lead to inconsistent starting conditions and, therefore, variable retention times.

Troubleshooting Steps:

• Prepare Fresh Mobile Phase: Ensure the mobile phase is accurately prepared and well-mixed. Keep the solvent reservoirs covered to minimize evaporation.

• Use a Column Oven: A column oven will maintain a stable temperature, leading to more reproducible retention times.

• Check Pump Performance: Prime the pump to remove any air bubbles and perform a flow rate accuracy test if the problem persists.

• Ensure Adequate Equilibration: Increase the column equilibration time between injections to ensure the column is returned to the initial conditions before the next run.

Question: I am not getting enough sensitivity for the Desfluoro-ezetimibe peak. How can I improve it?

Answer:

Low sensitivity can be a result of several factors, from sample preparation to detector settings.

• Sample Concentration: The concentration of Desfluoro-ezetimibe in your sample may be too low.

• Injection Volume: The volume of sample injected onto the column may be insufficient.

• Detector Wavelength: The UV detector may not be set to the optimal wavelength for Desfluoro-ezetimibe.

• Peak Broadening: Broad peaks will have a lower height, which can be perceived as low sensitivity.

Troubleshooting Steps:

• Increase Sample Concentration: If possible, concentrate your sample to increase the amount of analyte injected.

• Increase Injection Volume: Inject a larger volume of your sample. Be mindful not to overload the column, which can lead to peak shape issues.

• Optimize Detection Wavelength: Determine the UV absorbance maximum for Desfluoro-ezetimibe and set the detector to this wavelength. For ezetimibe and its impurities, wavelengths around 220-232 nm have been reported.[6][7]

• Improve Peak Shape: Address any issues causing peak broadening or tailing, as sharper peaks will have a greater height for the same peak area.

Below is a DOT script that generates a troubleshooting workflow diagram for common HPLC issues.

Caption: A workflow diagram for troubleshooting common HPLC issues.

Frequently Asked Questions (FAQs)

Question: What type of HPLC column is best for Desfluoro-ezetimibe analysis?

Answer:

For the analysis of Desfluoro-ezetimibe, a reversed-phase HPLC column is the most suitable choice.[8][9][10] This is because Desfluoro-ezetimibe is a relatively non-polar molecule, and reversed-phase chromatography separates compounds based on their hydrophobicity.[10] The most commonly used stationary phases for this type of analysis are C18 and C8.[8][11]

• C18 (Octadecylsilane): These columns are highly hydrophobic and provide excellent retention for non-polar compounds. They are a good starting point for method development.[11]

• C8 (Octylsilane): These columns are less hydrophobic than C18 columns and will result in shorter retention times for non-polar analytes.[11] They can be a good choice if Desfluoro-ezetimibe is too strongly retained on a C18 column.

Published methods for the analysis of ezetimibe and its impurities have utilized columns such as Zorbax Rx C8, Kromasil C18, and ACE C18.[6]

Question: What are the typical column dimensions and particle sizes used for this analysis?

Answer:

The choice of column dimensions and particle size will depend on the specific requirements of your analysis, such as desired resolution, analysis time, and the capabilities of your HPLC system.

Parameter	Typical Range	Impact
Length	150 - 250 mm	Longer columns provide higher resolution but result in longer analysis times and higher backpressure.
Internal Diameter	4.6 mm	Standard analytical scale. Smaller diameters can increase sensitivity but require an HPLC system with low extra-column volume.
Particle Size	3.5 - 5 µm	Smaller particles provide higher efficiency and resolution but also lead to higher backpressure.

A commonly used configuration for this type of analysis is a 250 mm x 4.6 mm column with 5 µm particles.[6]

Question: What mobile phases are typically used for the analysis of Desfluoro-ezetimibe?

Answer:

A typical mobile phase for the reversed-phase analysis of Desfluoro-ezetimibe consists of a mixture of an aqueous buffer and an organic modifier.

• Aqueous Buffer: A buffer is used to control the pH of the mobile phase and improve peak shape.[12] A common choice is a phosphate buffer, with the pH adjusted to be at least 2 pH units away from the pKa of the analyte to ensure it is in a single ionic form.[6] For basic compounds, a lower pH is often beneficial.[1]

• Organic Modifier: Acetonitrile is a common organic modifier used to elute the analytes from the column. Methanol can also be used, but acetonitrile often provides better peak shapes and lower UV absorbance.

A gradient elution is often employed, where the proportion of the organic modifier is increased during the run to elute compounds with different polarities.[6]

Experimental Protocols

Example HPLC Method for the Analysis of Ezetimibe and Desfluoro-ezetimibe:

This protocol is based on a published method for the analysis of ezetimibe and its related substances.[6]

Chromatographic Conditions:

Parameter	Condition
Column	Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Buffer:Acetonitrile (80:20, v/v). Buffer is 2.71 g/L Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with phosphoric acid.
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 12% B; 5-25 min: 12-62% B; 25-40 min: 62% B; 40-41 min: 62-12% B; 41-50 min: 12% B
Flow Rate	1.3 mL/min
Column Temperature	35 °C
Detection Wavelength	220 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh and dissolve the sample in the diluent (Acetonitrile).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Below is a DOT script that generates a diagram illustrating the logical relationship for selecting an appropriate HPLC column.

Caption: A diagram illustrating the decision-making process for HPLC column selection.

References

• 1. uhplcs.com [uhplcs.com]
• 2. waters.com [waters.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 9. Reversed-Phase Chromatography Columns | Regis Technologies [registech.com]
• 10. orochem.com [orochem.com]
• 11. hawach.com [hawach.com]
• 12. archives.ijper.org [archives.ijper.org]

Reference Data & Comparative Studies

A Comparative Analysis of Ezetimibe and its Desfluoro Analog: Bioactivity and Research Methodologies

For Immediate Release

This guide provides a comprehensive comparison of the bioactivity of the widely used cholesterol absorption inhibitor, ezetimibe, and its process-related impurity, Desfluoro-ezetimibe. While extensive data is available for ezetimibe, this analysis also highlights the current knowledge gap regarding the biological activity of Desfluoro-ezetimibe and furnishes detailed experimental protocols to facilitate further research into this compound. This document is intended for researchers, scientists, and professionals in drug development.

Executive Summary

Ezetimibe is a potent inhibitor of the Niemann-Pick C1-Like 1 (NPC1L1) protein, a key transporter for cholesterol absorption in the small intestine. By blocking this protein, ezetimibe effectively reduces the uptake of dietary and biliary cholesterol, leading to a decrease in plasma LDL-cholesterol levels. Desfluoro-ezetimibe is a known impurity generated during the synthesis of ezetimibe. Despite its defined chemical structure, there is a notable lack of publicly available data on its bioactivity and, specifically, its potency as an NPC1L1 inhibitor compared to the parent compound. This guide summarizes the known bioactivity of ezetimibe and provides the necessary experimental frameworks to enable a direct comparative analysis of Desfluoro-ezetimibe.

Ezetimibe: Mechanism of Action and Bioactivity

Ezetimibe's primary mechanism of action is the inhibition of cholesterol absorption from the small intestine. This is achieved through its direct interaction with the NPC1L1 protein located on the brush border of enterocytes.[1] The binding of ezetimibe to NPC1L1 prevents the internalization of the NPC1L1/cholesterol complex, thereby blocking the uptake of cholesterol into the cells.[2][3] This leads to a reduction in the delivery of intestinal cholesterol to the liver, which in turn upregulates the expression of LDL receptors and increases the clearance of LDL-cholesterol from the circulation. Ezetimibe is primarily metabolized to ezetimibe-glucuronide, an active metabolite that also contributes to its cholesterol-lowering effect.

Desfluoro-ezetimibe: An Uncharacterized Impurity

Desfluoro-ezetimibe is recognized as a process-related impurity in the manufacturing of ezetimibe.[4][5] Its chemical structure is well-documented, differing from ezetimibe by the absence of a fluorine atom on one of its phenyl rings. However, a thorough review of the scientific literature reveals a significant gap in the understanding of its biological activity. To date, no quantitative data, such as IC50 values for NPC1L1 inhibition or direct comparisons of its effect on cholesterol absorption to that of ezetimibe, have been published.

Quantitative Data Comparison

Due to the lack of available experimental data for Desfluoro-ezetimibe's bioactivity, a direct quantitative comparison with ezetimibe cannot be provided at this time. The following table is presented as a template for researchers to populate once such data becomes available through the experimental protocols outlined in this guide.

Parameter	Ezetimibe	Desfluoro-ezetimibe	Reference
Target	Niemann-Pick C1-Like 1 (NPC1L1)	Presumed NPC1L1	[1]
Mechanism of Action	Inhibition of cholesterol absorption	Unknown	[2]
IC50 (NPC1L1 Inhibition)	Data Unavailable	Data Unavailable
Binding Affinity (Kd for NPC1L1)	Data Unavailable	Data Unavailable
Inhibition of Cholesterol Uptake (%)	~54% (in vivo)	Data Unavailable	[6]

Experimental Protocols

To address the knowledge gap surrounding the bioactivity of Desfluoro-ezetimibe, the following detailed experimental protocols are provided. These methods are standard in the field for characterizing inhibitors of cholesterol absorption.

NPC1L1 Binding Assay

This assay is designed to determine the binding affinity of a test compound to the NPC1L1 protein.

Methodology:

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Transfect cells with a plasmid encoding human NPC1L1 using a suitable transfection reagent.

• Membrane Preparation:

  • After 48 hours, harvest the cells and homogenize them in a lysis buffer (e.g., 25 mM Tris-HCl pH 7.5, 150 mM NaCl, with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and cell debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes. Resuspend the membrane pellet in a binding buffer.

• Binding Assay:

  • Incubate the membrane preparation with varying concentrations of a radiolabeled ligand (e.g., [³H]ezetimibe) in the presence or absence of increasing concentrations of the test compound (Desfluoro-ezetimibe or unlabeled ezetimibe).

  • After incubation, separate the bound and free radioligand by rapid filtration through a glass fiber filter.

  • Wash the filters to remove unbound radioactivity.

• Data Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Perform non-linear regression analysis of the competition binding data to determine the Ki or IC50 value for the test compound.

Cellular Cholesterol Uptake Assay

This assay measures the ability of a test compound to inhibit the uptake of cholesterol into cultured cells.

Methodology:

• Cell Culture:

  • Plate a suitable cell line, such as Caco-2 or Huh7 cells, in a 96-well plate and grow to confluency.

• Compound Treatment:

  • Pre-incubate the cells with varying concentrations of the test compound (Desfluoro-ezetimibe or ezetimibe) or vehicle control for a specified period.

• Cholesterol Uptake:

  • Add a solution containing a fluorescently labeled cholesterol analog (e.g., NBD-cholesterol) or radiolabeled cholesterol (e.g., [¹⁴C]cholesterol) to the cells.

  • Incubate for a period to allow for cholesterol uptake.

• Measurement:

  • For fluorescent cholesterol: Wash the cells to remove extracellular fluorescent cholesterol and measure the intracellular fluorescence using a fluorescence plate reader.

  • For radiolabeled cholesterol: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of cholesterol uptake inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value by fitting the dose-response data to a sigmoidal curve.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams have been generated using the DOT language.

Caption: Workflow for the NPC1L1 Binding Assay.

Caption: Workflow for the Cellular Cholesterol Uptake Assay.

Signaling Pathway of Ezetimibe Action

The following diagram illustrates the established signaling pathway through which ezetimibe exerts its cholesterol-lowering effects.

Caption: Ezetimibe's Mechanism of Action on Cholesterol Absorption.

Conclusion

Ezetimibe is a well-characterized inhibitor of cholesterol absorption with a clear mechanism of action targeting the NPC1L1 protein. In contrast, its desfluoro- impurity remains biologically uncharacterized. The experimental protocols provided in this guide offer a clear path for researchers to perform a direct comparative analysis of the bioactivity of Desfluoro-ezetimibe and ezetimibe. Such studies are crucial for a comprehensive understanding of the pharmacological profile of ezetimibe and its related substances.

References

• 1. youtube.com [youtube.com]
• 2. LDL Cholesterol Uptake Assay Using Live Cell Imaging Analysis with Cell Health Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. The N-terminal Domain of NPC1L1 Protein Binds Cholesterol and Plays Essential Roles in Cholesterol Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Validating an HPLC Method for Desfluoro-ezetimibe in Accordance with ICH Guidelines

This guide provides a comprehensive overview of the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of Desfluoro-ezetimibe, a process-related impurity of the cholesterol-lowering drug, ezetimibe.[1][2] The validation is conducted following the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the method is suitable for its intended purpose.[3][4] This document is intended for researchers, scientists, and drug development professionals.

Experimental Protocols

A detailed experimental protocol for a stability-indicating HPLC method for the determination of Desfluoro-ezetimibe is outlined below. This protocol is a composite based on established methods for ezetimibe and its impurities.[5][6]

1. Chromatographic Conditions:

• HPLC System: A gradient HPLC system with a UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[6] Alternative columns like C8 or those with different selectivities may also be employed.[7][8]

• Mobile Phase: A gradient or isocratic mobile phase, typically consisting of a mixture of an aqueous buffer (e.g., phosphate buffer or 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[5][6]

• Flow Rate: Typically maintained at 1.0 mL/min.[5][9]

• Detection Wavelength: UV detection is commonly performed at a wavelength where both ezetimibe and Desfluoro-ezetimibe have adequate absorbance, for instance, 232 nm or 254 nm.[5][6]

• Injection Volume: A typical injection volume is 10-20 µL.

• Column Temperature: The column is usually maintained at a constant temperature, for example, 25°C or 30°C.

2. Preparation of Solutions:

• Standard Solution: A stock solution of Desfluoro-ezetimibe reference standard is prepared by dissolving an accurately weighed amount in a suitable solvent (e.g., acetonitrile or a mixture of mobile phase components).[1] Working standard solutions are prepared by diluting the stock solution to the desired concentrations.

• Sample Solution: The sample containing ezetimibe and potentially Desfluoro-ezetimibe is dissolved in a suitable solvent to achieve a concentration within the linear range of the method.[1]

• Spiked Sample Solution: For accuracy and specificity assessments, a sample solution is spiked with a known amount of Desfluoro-ezetimibe reference standard.

3. Method Validation Parameters (according to ICH Q2(R1)):

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is evaluated through forced degradation studies (acid, base, oxidation, heat, and light) to ensure that the Desfluoro-ezetimibe peak is free from interference from degradation products.[10][11][12] Peak purity analysis using a photodiode array (PDA) detector can also be employed.[6]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. Linearity is assessed by analyzing a series of at least five different concentrations of the Desfluoro-ezetimibe standard. The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.[6][9]

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is determined by applying the method to samples with known amounts of Desfluoro-ezetimibe (spiked samples) at different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration). The recovery should be within an acceptable range, typically 98-102%.[13]

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at three levels:

  • Repeatability (Intra-assay precision): Analysis of replicate samples on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Analysis of replicate samples on different days, by different analysts, or on different instruments.

  • Reproducibility: Assessed by means of an inter-laboratory trial (if required). The relative standard deviation (RSD) for precision studies should typically be ≤ 2%.[6]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy. LOD and LOQ are often determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[9]

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate). This provides an indication of its reliability during normal usage.[10]

• System Suitability: To ensure the chromatographic system is adequate for the intended analysis. System suitability parameters such as theoretical plates, tailing factor, and resolution between adjacent peaks are monitored.[14]

Data Presentation: A Comparative Overview of HPLC Method Performance

The following table summarizes typical performance characteristics of a validated HPLC method for the determination of Desfluoro-ezetimibe, compiled from various literature sources. This allows for a comparative assessment of method performance against established benchmarks.

Validation Parameter	Typical Performance of Alternative Method 1	Typical Performance of Alternative Method 2	ICH Acceptance Criteria
Specificity	No interference from placebo and degradation products	Peak purity index > 0.999 for the analyte peak	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)	≥ 0.9995	≥ 0.999	≥ 0.999
Range	0.05 - 1.5 µg/mL	LOQ - 150% of the specification limit	Established by confirming that the analytical procedure provides an acceptable degree of linearity, accuracy, and precision.
Accuracy (% Recovery)	98.5 - 101.5%	99.0 - 101.0%	Typically 98.0 - 102.0% for drug substance impurities.
Precision (% RSD)
- Repeatability	≤ 1.5%	≤ 1.0%	Typically ≤ 2.0%
- Intermediate Precision	≤ 2.0%	≤ 1.5%	Typically ≤ 2.0%
LOD	~0.015 µg/mL	~0.02 µg/mL	Signal-to-noise ratio of 3:1
LOQ	~0.05 µg/mL	~0.06 µg/mL	Signal-to-noise ratio of 10:1
Robustness	No significant impact on results with minor changes in pH, flow rate, and temperature.	System suitability parameters remain within limits with deliberate variations.	The method's capacity to remain unaffected by small variations in parameters should be demonstrated.

Workflow for HPLC Method Validation

The following diagram illustrates the logical workflow for validating an HPLC method for Desfluoro-ezetimibe according to ICH guidelines.

Caption: Logical workflow for HPLC method validation according to ICH guidelines.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. ijpsr.com [ijpsr.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. Stress degradation studies on ezetimibe and development of a validated stability-indicating HPLC assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC development, determination, and validation for ezetimibe dosage. [wisdomlib.org]
• 10. akjournals.com [akjournals.com]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. scribd.com [scribd.com]
• 14. phenomenex.com [phenomenex.com]

A Comparative Guide to Analytical Methods for Desfluoro-ezetimibe Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantification of Desfluoro-ezetimibe, a known impurity and metabolite of the cholesterol-lowering drug, Ezetimibe. The accurate quantification of this compound is critical for pharmaceutical quality control and pharmacokinetic studies. This document outlines the experimental protocols and performance characteristics of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and provides a representative Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.

Data Presentation: A Comparative Overview

The selection of an analytical method hinges on the specific requirements of the study, such as required sensitivity, sample matrix, and throughput. Below is a summary of typical performance characteristics for the quantification of Desfluoro-ezetimibe and its parent compound, Ezetimibe, by HPLC-UV and LC-MS/MS.

Parameter	HPLC-UV for Desfluoro-ezetimibe	Representative LC-MS/MS for Ezetimibe*
Linearity Range	0.05 - 2.5 µg/mL	0.1 - 20 ng/mL[1]
Correlation Coefficient (r²)	> 0.999	> 0.999[1]
Limit of Detection (LOD)	0.015 µg/mL	Not explicitly reported, but LLOQ is 0.1 ng/mL[1]
Limit of Quantification (LOQ)	0.05 µg/mL	0.1 ng/mL[1]
Accuracy (% Recovery)	98.0% - 102.0%	98.44% - 102.00% (as Relative Error %)[1]
Precision (% RSD)	< 2.0%	Intra-day: 1.08% - 4.38%; Inter-day: 1.69% - 4.06%[1]

Experimental Protocols

Detailed methodologies for the HPLC-UV and a representative LC-MS/MS method are provided below.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of Desfluoro-ezetimibe as a related substance in bulk drug material.[2]

Chromatographic Conditions:

• Column: Zorbax Rx C8 (250 mm x 4.6 mm, 5 µm)[2]

• Mobile Phase A: 80:20 mixture of a buffer solution (2.71 g of potassium dihydrogen phosphate in 1000 mL of water, pH adjusted to 3.0 with phosphoric acid) and acetonitrile.[2]

• Mobile Phase B: Acetonitrile.[2]

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	12
  5	12
  25	62
  40	62
  41	12

  | 50 | 12 |

• Flow Rate: 1.3 mL/min.[2]

• Column Temperature: 35 °C.[2]

• Sample Temperature: 5 °C.[2]

• Detection Wavelength: 220 nm.[2]

• Injection Volume: 10 µL.[2]

Sample Preparation:

• Diluent: Acetonitrile.[2]

• Standard Solution: Prepare a stock solution of Desfluoro-ezetimibe reference standard in the diluent. Further dilute to prepare calibration standards.

• Sample Solution: Dissolve the Ezetimibe bulk drug sample in the diluent to a suitable concentration.

Representative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This representative method is based on a validated assay for Ezetimibe in human plasma and is expected to be readily adaptable for Desfluoro-ezetimibe.[1]

Chromatographic Conditions:

• Column: Gemini C18 (50 mm x 2.0 mm, 5 µm).[1]

• Mobile Phase: 70:30 (v/v) mixture of acetonitrile and 0.1% formic acid in water.[1]

• Flow Rate: 0.20 mL/min.[1]

• Injection Volume: 5 µL.[1]

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

• MRM Transitions:

  • Ezetimibe: m/z 408.0 → 270.8[1]

  • Desfluoro-ezetimibe (Predicted): m/z 392.2 → 271.1 (based on its molecular weight and fragmentation pattern).

  • Internal Standard (Ezetimibe-d4): m/z 412.1 → 270.8[1]

Sample Preparation (from Plasma):

• Extraction: Liquid-liquid extraction (LLE) is a common technique.

• Procedure: To a plasma sample, add an internal standard solution, followed by an extraction solvent (e.g., a mixture of diethyl ether and dichloromethane). Vortex to mix and then centrifuge to separate the layers. Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase for injection.

Mandatory Visualizations

To further clarify the methodologies, the following diagrams illustrate the experimental workflows.

Caption: Comparative workflows for HPLC-UV and LC-MS/MS analysis of Desfluoro-ezetimibe.

Caption: Logical flow for the cross-validation of analytical methods.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the inhibitory potency of Desfluoro-ezetimibe and ezetimibe on NPC1L1.

A notable gap in publicly available scientific literature exists regarding the biological activity of Desfluoro-ezetimibe, a known process-related impurity in the synthesis of the cholesterol absorption inhibitor, ezetimibe. Extensive searches for data on the inhibitory potency of Desfluoro-ezetimibe on the Niemann-Pick C1-Like 1 (NPC1L1) protein have yielded no experimental results. Consequently, a direct quantitative comparison of its activity with that of ezetimibe is not possible at this time.

This guide will therefore focus on the well-characterized inhibitory effects of ezetimibe on NPC1L1, providing a comprehensive overview of its mechanism of action, quantitative potency, and the experimental methodologies used to determine these parameters.

Ezetimibe: A Potent Inhibitor of NPC1L1-Mediated Cholesterol Absorption

Ezetimibe is a widely prescribed medication for the management of hypercholesterolemia.[1][2] Its primary mechanism of action is the inhibition of cholesterol absorption in the small intestine.[1] This is achieved through direct binding to the NPC1L1 protein, a critical transporter for cholesterol and other sterols across the intestinal enterocyte brush border membrane.[3][4][5] By blocking NPC1L1, ezetimibe effectively reduces the uptake of both dietary and biliary cholesterol, leading to a decrease in circulating low-density lipoprotein cholesterol (LDL-C) levels.[1][2]

Quantitative Inhibitory Potency of Ezetimibe

The inhibitory potency of ezetimibe and its active glucuronide metabolite has been determined through various in vitro and in vivo studies. The binding affinity is often expressed as the dissociation constant (Kd), while the functional inhibition is measured by the half-maximal inhibitory concentration (IC50) or the half-maximal effective dose (ED50).

Compound	Parameter	Species/System	Value	Reference
Ezetimibe Glucuronide	Kd	Human NPC1L1 (recombinant)	220 nM	[3]
Ezetimibe Glucuronide	Kd	Rhesus Monkey NPC1L1	40 nM	[3]
Ezetimibe Glucuronide	Kd	Rat NPC1L1 (recombinant)	540 nM	[3]
Ezetimibe Glucuronide	Kd	Mouse NPC1L1	12,000 nM	[3]
Ezetimibe	IC50	Cholesterol Uptake by NPC1L1	3.86 µM	[6]
Ezetimibe Glucuronide	IC50	Cholesterol Uptake by NPC1L1	682 nM	[6]
Ezetimibe	ED50	Inhibition of plasma cholesterol rise (in vivo)	0.5 µg/kg/day	[7]
Ezetimibe	Inhibition of intestinal cholesterol absorption	Hypercholesterolemic patients	54%	[7]

Mechanism of Action of Ezetimibe on NPC1L1

Ezetimibe inhibits NPC1L1-mediated cholesterol uptake by binding to the extracellular domain of the protein.[8] This binding is thought to prevent the conformational changes necessary for the internalization of cholesterol into the enterocyte.[9] Specifically, ezetimibe has been shown to block the sterol-induced endocytosis of NPC1L1.[9]

Ezetimibe inhibits NPC1L1-mediated cholesterol endocytosis.

Experimental Protocols for Assessing NPC1L1 Inhibition

The inhibitory potency of compounds like ezetimibe on NPC1L1 is typically assessed using in vitro cell-based assays or radioligand binding assays.

Cholesterol Uptake Inhibition Assay

This assay measures the ability of a compound to inhibit the uptake of labeled cholesterol into cells expressing NPC1L1.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) or other suitable cells are cultured and transfected to stably express the human NPC1L1 protein.

• Compound Incubation: The NPC1L1-expressing cells are pre-incubated with varying concentrations of the test compound (e.g., ezetimibe) or a vehicle control.

• Cholesterol Uptake: A solution containing radiolabeled cholesterol (e.g., [3H]cholesterol) mixed with a bile salt to form micelles is added to the cells.

• Incubation: The cells are incubated for a defined period to allow for cholesterol uptake.

• Washing: The cells are washed to remove any non-internalized radiolabeled cholesterol.

• Lysis and Scintillation Counting: The cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to the vehicle control. The IC50 value is then determined by fitting the data to a dose-response curve.

Radioligand Binding Assay

This assay directly measures the binding affinity of a compound to the NPC1L1 protein.

Methodology:

• Membrane Preparation: Membranes are prepared from cells overexpressing NPC1L1 or from intestinal brush border membranes.

• Binding Reaction: The membranes are incubated with a radiolabeled ligand that binds to NPC1L1 (e.g., a radiolabeled ezetimibe analog) in the presence of varying concentrations of the unlabeled test compound.

• Equilibrium: The reaction is allowed to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand, typically by rapid filtration through a glass fiber filter.

• Radioactivity Measurement: The radioactivity retained on the filter is measured.

• Data Analysis: The data are analyzed using competitive binding analysis to determine the Ki (inhibitory constant) or Kd (dissociation constant) of the test compound.

Workflow for a cholesterol uptake inhibition assay.

References

• 1. Ezetimibe: a selective cholesterol absorption inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. maidenlanemedical.storymd.com [maidenlanemedical.storymd.com]
• 3. The target of ezetimibe is Niemann-Pick C1-Like 1 (NPC1L1) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Niemann-Pick C1 Like 1 protein is critical for intestinal cholesterol absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Cryo-EM structures of NPC1L1 reveal mechanisms of cholesterol transport and ezetimibe inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ezetimibe blocks the internalization of NPC1L1 and cholesterol in mouse small intestine - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of different analytical columns for Desfluoro-ezetimibe separation.

For researchers, scientists, and professionals in drug development, the effective separation of Desfluoro-ezetimibe, a known impurity of the cholesterol-lowering drug Ezetimibe, is critical for ensuring product quality and safety.[1][2][3] This guide provides a head-to-head comparison of various High-Performance Liquid Chromatography (HPLC) columns used for this separation, supported by experimental data from published studies.

Performance Comparison of Analytical Columns

The selection of an appropriate analytical column is paramount for achieving optimal separation of Desfluoro-ezetimibe from Ezetimibe and other related substances. The following table summarizes the performance of different column chemistries based on available data.

Column Type	Column Name	Dimensions	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Detection (nm)	Analyte Retention Time (min)	Key Findings
C18	Kromasil (or ACE) C18	0.25 m x 4.6 mm, 5 µm	Gradient: Acetonitrile and Potassium Dihydrogen Phosphate buffer (pH 3.0)	1.1	30	225	Not specified	Used for related substances analysis of an Ezetimibe intermediate.[1]
C18	Inertsil ODS-3V	150 x 4.6 mm, 5.0 μm	Gradient: Acetonitrile and 0.1% Orthophosphoric acid in water	2.0	25	238	Not specified	Successful separation of Ezetimibe from process-related impurities and degradation products.[4]
C18	Water X-Select CSH C18	100 mm x 4.6 mm, 2.5 µm	Gradient: Acetonitrile and 0.1% Trifluoroacetic acid in water	1.0	Not specified	254	12.51	Good separation of Desfluoro-ezetimibe and other related substances from Ezetimibe.[5][6]
C8	Zorbax Rx C8	0.25 m x 4.6 mm, 5 µm	Gradient: Acetonitrile and Potassium Dihydrogen Phosphate buffer (pH 3.0)	1.3	35	220	18.05	Detected Desfluoro-ezetimibe as a process-related impurity in Ezetimibe.[1]
Chiral	Chiral Pak AS-H	250 x 4.6 mm, 5 µm	n-Hexane, ethanol, 2-Propanol and Trifluoroacetic acid (84:12:4:0.1 v/v)	Not specified	Not specified	Not specified	Not specified	Resolution between enantiomers was found to be more than 2.0.[2]
Chiral	Lux 5 µm Cellulose-1	Two columns in series: 150 x 4.6 mm	Acetonitrile / Water (45:55, v/v)	0.35	5	248	Not specified	Met all system suitability requirements for Ezetimibe chiral impurities and showed better resolution and peak symmetry compared to CHIRALCEL OD-RH.[7]
Chiral	CHIRALCEL 5 µm OD-RH	Two columns in series: 150 x 4.6 mm	Acetonitrile / Water (45:55, v/v)	0.35	5	248	Not specified	Met all system suitability requirements for Ezetimibe chiral impurities per USP monograph.[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and adaptation.

Method 1: C18 Column (Water X-Select CSH C18)

• Column: Water X-Select CSH C18 (100 mm x 4.6 mm, 2.5 µm).[5][6]

• Mobile Phase A: 0.1% Trifluoroacetic acid in water.[5][6]

• Mobile Phase B: 0.1% Trifluoroacetic acid in acetonitrile.[5][6]

• Gradient Elution: A gradient program is utilized.[5][6]

• Flow Rate: 1.0 mL/min.[5][6]

• Detection: UV at 254 nm.[5][6]

• Sample Preparation: Ezetimibe drug material is dissolved in a suitable diluent.[5]

Method 2: C8 Column (Zorbax Rx C8)

• Column: Zorbax Rx C8 (0.25 m x 4.6 mm, 5 µm).[1]

• Mobile Phase A: Buffer solution (2.71 g of potassium dihydrogen phosphate in 1000 mL of water, pH adjusted to 3.0 with 10% phosphoric acid) and acetonitrile (80:20).[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient Elution: Time (min)/%B: 0/12, 5/12, 25/62, 40/62, 41/12, 50/12.[1]

• Flow Rate: 1.3 mL/min.[1]

• Column Temperature: 35 °C.[1]

• Sample Temperature: 5 °C.[1]

• Injection Volume: 10 µL.[1]

• Detection: UV at 220 nm.[1]

• Test Solution Preparation: 25.0 mg of sample dissolved in 25.0 mL of acetonitrile (1.0 mg/mL).[1]

Method 3: Chiral Separation (Chiral Pak AS-H)

• Column: Chiral Pak AS-H (250 x 4.6 mm, 5 µm).[2]

• Mobile Phase: n-Hexane, ethanol, 2-Propanol, and Trifluoroacetic acid (84:12:4:0.1 v/v/v/v).[2]

• Injection Volume: 10 µL.[2]

• Key Finding: Achieved a resolution of more than 2.0 between the enantiomers of Ezetimibe.[2]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the HPLC analysis of Desfluoro-ezetimibe.

Caption: General experimental workflow for HPLC-based separation and analysis of Desfluoro-ezetimibe.

This guide provides a comparative overview to assist in the selection of an appropriate analytical column and method for the separation of Desfluoro-ezetimibe. The choice of column will ultimately depend on the specific requirements of the analysis, such as the need for chiral separation or the simultaneous analysis of multiple impurities.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]
• 5. ijpsr.com [ijpsr.com]
• 6. ijpsr.com [ijpsr.com]
• 7. phenomenex.com [phenomenex.com]

Inter-laboratory validation of a quantitative assay for Desfluoro-ezetimibe.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantitative determination of Desfluoro-ezetimibe, a known process-related impurity of the cholesterol-lowering drug, ezetimibe.[1][2][3][4] The presence of such impurities must be monitored and controlled to ensure the quality and safety of the final drug product.[1][4] This document summarizes the performance of a validated High-Performance Liquid Chromatography (HPLC) method and discusses other potential analytical approaches.

Comparison of Analytical Method Performance

Parameter	HPLC Method for Related Substances
Analyte	Desfluoro-ezetimibe
Method	High-Performance Liquid Chromatography (HPLC)
Matrix	Ezetimibe Drug Substance
Linearity Range	Data not explicitly provided for Desfluoro-ezetimibe alone. The method is validated for the determination of related substances at a level of 0.10% with respect to the ezetimibe test solution concentration.
Accuracy (% Recovery)	Data not explicitly provided.
Precision (RSD%)	Data not explicitly provided.
Limit of Detection (LOD)	Data not explicitly provided.
Limit of Quantification (LOQ)	The method is designed to control the Desfluoro-ezetimibe impurity at a specification of 0.10%.[1][2]
Reference	Atici, E. B., & Karlığa, B. (2015). Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations. Journal of Pharmaceutical Analysis, 5(6), 356–370.[1][2][4]

Note: The provided data is primarily for the control of Desfluoro-ezetimibe as an impurity and a comprehensive set of validation parameters for the standalone quantification of Desfluoro-ezetimibe is not detailed in the referenced literature. For bioanalytical applications, such as in human plasma, a more sensitive method like Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) would typically be required. While several LC-MS/MS methods have been developed for ezetimibe, specific validation data for Desfluoro-ezetimibe in biological matrices is not extensively published.[5][6][7][8][9]

Experimental Protocols

HPLC Method for the Determination of Desfluoro-ezetimibe in Ezetimibe Drug Substance

This protocol is based on the related substances method described by Atici and Karlığa (2015).[1][2][4]

a. Chromatographic Conditions:

• Column: Zorbax Rx C8 (250 mm × 4.6 mm, 5 µm)[1]

• Mobile Phase A: A mixture of a buffer solution (2.71 g of potassium dihydrogen phosphate in 1000 mL of water, with pH adjusted to 3.0 ± 0.05 with 10% phosphoric acid) and acetonitrile (80:20, v/v).[1]

• Mobile Phase B: Acetonitrile[1]

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	12
  5	12
  25	62
  40	62
  41	12

  | 50 | 12 |

• Flow Rate: 1.3 mL/min[1]

• Column Temperature: 35 °C[1]

• Sample Temperature: 5 °C[1]

• Detection Wavelength: 220 nm[1]

• Injection Volume: 10 µL[1]

b. Preparation of Solutions:

• Diluent: Acetonitrile

• Test Solution (1.0 mg/mL of ezetimibe): Dissolve 25.0 mg of the ezetimibe sample in 25.0 mL of acetonitrile.[1]

• Reference Solution (0.10%): Dissolve 25.0 mg of ezetimibe reference standard in 25.0 mL of acetonitrile. Dilute 1.0 mL of this solution to 100.0 mL with acetonitrile. Then, dilute 1.0 mL of the resulting solution to 10.0 mL with acetonitrile to obtain a final concentration of approximately 0.001 mg/mL.[1]

Visualizations

Formation of Desfluoro-ezetimibe Impurity

Desfluoro-ezetimibe is a process-related impurity that can form during the synthesis of ezetimibe. Its formation is primarily due to the presence of a desfluoro-aniline starting material. The following diagram illustrates a simplified synthetic pathway leading to both ezetimibe and the Desfluoro-ezetimibe impurity.

Caption: Formation of Ezetimibe and Desfluoro-ezetimibe impurity.

General Workflow for Inter-laboratory Validation of an Analytical Assay

An inter-laboratory validation study is crucial for establishing the reproducibility and robustness of an analytical method across different laboratories. The following workflow outlines the key stages of such a study.

Caption: Workflow of an inter-laboratory validation study.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. iosrjournals.org [iosrjournals.org]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. Development and Validation of an LC-MS-MS Method for the Simultaneous Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human Plasma and Its Application to Pharmacokinetic Study in the Indian Population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous determination of ezetimibe and its glucuronide metabolite in human plasma by solid phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Desfluoro-ezetimibe vs. Other Ezetimibe Analogs: A Comparative Analysis of Cholesterol Absorption Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Desfluoro-ezetimibe and other key ezetimibe analogs as inhibitors of cholesterol absorption. The analysis is based on available experimental data on their biological activity, binding affinity to the molecular target Niemann-Pick C1-Like 1 (NPC1L1), and in vivo efficacy. This document is intended to serve as a resource for researchers and professionals involved in the development of novel lipid-lowering therapies.

Introduction to Ezetimibe and its Analogs

Ezetimibe is a pioneering cholesterol absorption inhibitor that effectively lowers low-density lipoprotein cholesterol (LDL-C) levels by targeting the NPC1L1 protein in the small intestine.[1] This mechanism is distinct from that of statins, which inhibit cholesterol synthesis in the liver.[2] The unique 2-azetidinone scaffold of ezetimibe has been the subject of extensive structure-activity relationship (SAR) studies, leading to the development of various analogs with modified pharmacokinetic and pharmacodynamic profiles.

Desfluoro-ezetimibe is a known process-related impurity found in the synthesis of ezetimibe.[3] Its structure is identical to ezetimibe except for the absence of a fluorine atom on the N-phenyl ring. This guide will explore the implications of this and other structural modifications on the biological activity of these compounds.

Comparative Biological Performance

The efficacy of ezetimibe and its analogs is primarily determined by their ability to bind to and inhibit the NPC1L1 transporter. The following tables summarize the available quantitative data on the NPC1L1 binding affinity and in vivo cholesterol-lowering effects of selected ezetimibe analogs.

Table 1: Comparative NPC1L1 Binding Affinity (Ki, nM) of Ezetimibe Analogs

Compound	Human NPC1L1	Monkey NPC1L1	Dog NPC1L1	Hamster NPC1L1	Rat NPC1L1	Mouse NPC1L1	In Vivo Activity (Hamster)
Ezetimibe Glucuronide	220	40	-	-	540	12000	Active
SCH61159	240	36	130	360	430	14000	Active
SCH60481	2200	250	1000	1800	2300	>30000	Active
SCH58832	1100	220	830	1400	1400	21000	Active
SCH60179	>30000	>30000	>30000	>30000	>30000	>30000	Inactive

| SCH50032 | >30000 | >30000 | >30000 | >30000 | >30000 | >30000 | Inactive |

Data sourced from Garcia-Calvo et al. (2005). In vivo activity is indicated as active or inactive in lowering plasma and/or liver cholesterol in hamsters.

Table 2: In Vivo Cholesterol-Lowering Efficacy of Ezetimibe and Analogs

Compound	Species	Dose	% Total Cholesterol Reduction	Reference
Ezetimibe	Rat	0.1-3 mg/kg	60-94% (diet-induced hypercholesterolemia)	van Heek et al., 2003[4]
SCH48461	Rat	10 mg/kg	Significant inhibition of exogenous cholesterol absorption	van Heek et al., 2003[4]
Analog 2c	Hamster	Not specified	Moderate	Wang et al., 2011[2]
Analog 2d	Hamster	Not specified	Moderate	Wang et al., 2011[2]
Analog 3a	Hamster	Not specified	Moderate	Wang et al., 2011[2]

| Analog 3b | Hamster | Not specified | Moderate | Wang et al., 2011[2] |

Structure-Activity Relationship (SAR)

The biological activity of ezetimibe analogs is highly dependent on their chemical structure. Key SAR findings include:

• 2-Azetidinone Ring: This core structure is essential for activity.[2]

• C4-Aryl Group: A (4-hydroxyphenyl) group at the C4 position is optimal for potent inhibitory activity.

• N1-Aryl Group: The N-aryl ring is required and is tolerant of various substitutions. The p-fluorophenyl group in ezetimibe is known to block metabolic oxidation, enhancing its in vivo potency.[2] The absence of this fluorine in Desfluoro-ezetimibe likely leads to increased metabolic susceptibility and reduced activity.

• C3 Side Chain: A three-atom linker from the C3 position bearing a pendent aryl group is optimal. Modifications to this side chain can modulate the compound's activity and properties. For instance, introducing amide groups or electron-deficient pyridine rings has been explored, with some analogs showing comparable effects to ezetimibe in lowering total cholesterol.[2]

The binding of ezetimibe and its analogs to NPC1L1 is a critical determinant of their in vivo efficacy. Analogs that exhibit strong binding to NPC1L1 are generally active in lowering cholesterol, while those with poor binding are inactive.

Experimental Protocols

In Vivo Cholesterol Absorption Assay in Mice

This protocol is designed to assess the in vivo efficacy of ezetimibe analogs in inhibiting intestinal cholesterol absorption.

Methodology:

• Animal Model: Male C57BL/6 mice are typically used.

• Acclimatization: Animals are acclimatized for at least one week with free access to a standard chow diet and water.

• Dosing:

  • The test compound (e.g., Desfluoro-ezetimibe, other ezetimibe analogs, or vehicle control) is administered orally via gavage.

  • Following compound administration (typically 1-2 hours), a lipid emulsion containing radiolabeled cholesterol (e.g., [14C]-cholesterol) is administered by oral gavage.

• Sample Collection:

  • Blood samples are collected at various time points post-lipid emulsion administration (e.g., 1, 2, 4, and 8 hours).

  • At the end of the experiment, animals are euthanized, and the small intestine is harvested.

• Analysis:

  • Radioactivity in the plasma is measured using a scintillation counter to determine the amount of absorbed cholesterol.

  • The small intestine can be flushed to measure the amount of unabsorbed radiolabeled cholesterol remaining in the lumen.

• Data Interpretation: The percentage of cholesterol absorption inhibition is calculated by comparing the plasma radioactivity in the compound-treated group to the vehicle-treated group.

NPC1L1 Binding Assay

This in vitro assay determines the binding affinity of ezetimibe analogs to the NPC1L1 protein.

Methodology:

• Cell Culture and Transfection:

  • Human Embryonic Kidney (HEK293) cells are cultured in appropriate media.

  • Cells are transiently or stably transfected with a plasmid expressing human NPC1L1.

• Membrane Preparation:

  • Transfected cells are harvested and homogenized.

  • Cell membranes expressing NPC1L1 are isolated by ultracentrifugation.

• Binding Assay:

  • A radiolabeled ligand with known high affinity for NPC1L1 (e.g., [3H]-ezetimibe glucuronide) is used.

  • Increasing concentrations of the unlabeled test compound (e.g., Desfluoro-ezetimibe or other analogs) are incubated with the cell membranes and the radiolabeled ligand.

• Separation and Detection:

  • The reaction mixture is filtered through a glass fiber filter to separate bound from free radioligand.

  • The radioactivity retained on the filter is measured using a scintillation counter.

• Data Analysis:

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The inhibition constant (Ki) is calculated from the IC50 value using the Cheng-Prusoff equation.

Visualizations

Caption: Mechanism of action of ezetimibe and its analogs.

Caption: Workflow for NPC1L1 binding assay.

Conclusion

The development of ezetimibe analogs continues to be a promising area of research for new lipid-lowering therapies. The comparative data presented in this guide highlights the critical role of specific structural features in determining the efficacy of these compounds. While direct experimental data on Desfluoro-ezetimibe is lacking, SAR principles suggest that it is likely less potent than ezetimibe due to the absence of a metabolically protective fluorine atom. Further studies are warranted to definitively characterize the biological profile of Desfluoro-ezetimibe and other novel ezetimibe analogs. The experimental protocols provided herein offer a standardized approach for the evaluation of these compounds.

References

• 1. Synthesis and Biological Evaluation of Ezetimibe Analogs as Possible Cholesterol Absorption Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ezetimibe potently inhibits cholesterol absorption but does not affect acute hepatic or intestinal cholesterol synthesis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo responsiveness to ezetimibe correlates with niemann-pick C1 like-1 (NPC1L1) binding affinity: Comparison of multiple species NPC1L1 orthologs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the LC-MS/MS Method for the Quantification of Desfluoro-ezetimibe

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for the quantification of Desfluoro-ezetimibe, a known process-related impurity of the cholesterol-lowering drug, Ezetimibe. While specific LC-MS/MS methods validated for Desfluoro-ezetimibe are not extensively published, the structural similarity to Ezetimibe allows for a reliable comparison based on the well-established and validated LC-MS/MS methods for the parent drug. This guide will present data from studies on Ezetimibe to infer the expected accuracy and precision for Desfluoro-ezetimibe analysis, detail relevant experimental protocols, and compare it with alternative analytical techniques.

Performance of LC-MS/MS for Ezetimibe Analysis

The accuracy and precision of an analytical method are paramount for reliable quantification in research and pharmaceutical quality control. The data presented below, derived from various validated LC-MS/MS methods for Ezetimibe in human plasma, demonstrates the high level of accuracy and precision achievable. It is anticipated that a validated LC-MS/MS method for Desfluoro-ezetimibe would yield comparable results.

Analyte	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%RE)	Inter-day Accuracy (%RE)	Reference
Ezetimibe	0.1 (LLOQ)	4.38	4.06	2.00	0.44	[1]
Ezetimibe	0.3	1.50	3.32	-	-	[1]
Ezetimibe	4	4.27	2.76	-	-	[1]
Ezetimibe	16	1.08	1.69	-	-	[1]
Ezetimibe	0.75	7.22	-	104.24	-	[2]
Ezetimibe	7	4.61	-	97.63	-	[2]
Ezetimibe	16	1.49	-	102.40	-	[2]
Ezetimibe	150	7.73	-	102.85	-	[2]
Ezetimibe	250	9.15	-	101.36	-	[2]

CV: Coefficient of Variation, RE: Relative Error, LLOQ: Lower Limit of Quantification

Experimental Protocol: A Representative LC-MS/MS Method

The following is a detailed experimental protocol for the analysis of Ezetimibe in human plasma, which can be adapted for Desfluoro-ezetimibe.

1. Sample Preparation: Liquid-Liquid Extraction (LLE) [1]

• To 200 µL of human plasma, add 20 µL of an internal standard working solution (e.g., Ezetimibe-d4).

• Add 100 µL of 0.1 M sodium carbonate buffer.

• Add 3 mL of methyl tert-butyl ether and vortex for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a nitrogen stream at 50°C.

• Reconstitute the residue in 200 µL of 50% acetonitrile.

2. Chromatographic Conditions [1]

• HPLC System: Agilent 1200 series or equivalent.

• Column: Gemini C18, 50 x 2.0 mm, 5 µm.

• Mobile Phase: Acetonitrile / 0.1% Formic acid (70:30, v/v).

• Flow Rate: 0.20 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions [1]

• Mass Spectrometer: API 4000 triple quadrupole mass spectrometer or equivalent.

• Ionization Mode: Negative Ion Electrospray (ESI-).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Ezetimibe: m/z 408.0 → 270.8

  • Ezetimibe-d4 (IS): m/z 412.1 → 270.8

  • Note: The MRM transition for Desfluoro-ezetimibe would need to be optimized but is expected to be similar, with a parent ion m/z corresponding to its molecular weight.

• Key Parameters:

  • Curtain Gas: 20 psi

  • IonSpray Voltage: -4500 V

  • Temperature: 550°C

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 50 psi

Experimental Workflow

Caption: Workflow for Desfluoro-ezetimibe analysis using LC-MS/MS.

Comparison with Alternative Methods

While LC-MS/MS is the gold standard for its sensitivity and selectivity, other methods can be employed for the analysis of Desfluoro-ezetimibe, particularly in the context of quality control for the bulk drug substance.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle: HPLC-UV separates compounds based on their interaction with a stationary phase, and detection is based on the absorption of UV light.

• Advantages:

  • Widely available and cost-effective instrumentation.

  • Robust and reliable for the analysis of impurities in drug substances.[3][4][5]

• Disadvantages:

  • Lower sensitivity compared to LC-MS/MS, making it less suitable for bioanalytical applications where concentrations are very low.

  • Potential for interference from co-eluting compounds that absorb at the same wavelength.

• Performance: A validated HPLC method for Desfluoro-ezetimibe as a related substance in Ezetimibe has been reported, with specified limits to control its formation.[3][4][5]

Conclusion

The LC-MS/MS methodology offers unparalleled sensitivity and selectivity for the quantification of Desfluoro-ezetimibe, making it the ideal choice for bioanalytical studies and trace-level impurity analysis. The accuracy and precision data from validated Ezetimibe methods strongly suggest that a similar high level of performance can be expected for Desfluoro-ezetimibe. While HPLC-UV provides a robust alternative for quality control of the drug substance, LC-MS/MS remains the superior technique for applications requiring the highest levels of sensitivity and specificity. The detailed protocol and workflow provided in this guide serve as a solid foundation for researchers and scientists to develop and validate their own LC-MS/MS methods for Desfluoro-ezetimibe analysis.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing the Limit of Detection and Quantification for Desfluoro-ezetimibe: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) of Desfluoro-ezetimibe, a known process-related impurity of the cholesterol-lowering drug, Ezetimibe.[1][2][3][4] The determination of these limits is crucial for ensuring the quality and safety of Ezetimibe drug substances and products. Desfluoro-ezetimibe has a structure similar to the active pharmaceutical ingredient, which can make its separation and quantification challenging.[5]

Comparative Analysis of Analytical Methods

The primary analytical technique for quantifying Desfluoro-ezetimibe and other impurities in Ezetimibe is High-Performance Liquid Chromatography (HPLC), often coupled with UV or mass spectrometry detectors.[1][2][3][5] While specific LOD and LOQ values for Desfluoro-ezetimibe are not always explicitly stated as standalone figures in the literature, they are often determined as part of the validation of broader analytical methods for Ezetimibe and its related substances. The LOD and LOQ are typically established based on the signal-to-noise ratio, with common ratios being 3:1 for LOD and 10:1 for LOQ.[6]

For instance, in the analysis of Ezetimibe's enantiomeric purity, the LOD and LOQ for the (R)-enantiomer were reported to be 0.2 μg/mL and 0.5 μg/mL, respectively.[1] For another related substance, methyl ezetimibe, the LOD and LOQ were found to be 0.005% and 0.015%, respectively.[1] These values, while not for Desfluoro-ezetimibe itself, provide a benchmark for the sensitivity of HPLC methods used for Ezetimibe impurity profiling.

Below is a summary table illustrating typical performance data for HPLC methods used in the analysis of Ezetimibe and its impurities.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Chiral HPLC-UV	(R)-enantiomer of Ezetimibe	0.2 μg/mL	0.5 μg/mL[1]
RP-HPLC-UV	Methyl ezetimibe	0.005%	0.015%[1]
Stability-indicating HPLC	Ezetimibe and related impurities	Determined by S/N ratio of 3:1	Determined by S/N ratio of 10:1[6]

Experimental Workflow for LOD & LOQ Determination

The process of establishing the LOD and LOQ for Desfluoro-ezetimibe involves a systematic workflow. This ensures that the determined limits are reliable and reproducible. The following diagram illustrates a typical experimental workflow.

Workflow for LOD and LOQ Determination

Experimental Protocols

Below are detailed methodologies for key experiments in the determination of LOD and LOQ for Desfluoro-ezetimibe.

1. Standard Solution Preparation:

• Stock Solution: Accurately weigh a known amount of Desfluoro-ezetimibe reference standard and dissolve it in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of a known concentration (e.g., 100 µg/mL).

• Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with the mobile phase to obtain a range of concentrations that are expected to encompass the LOD and LOQ.

2. Chromatographic Conditions (Example):

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for the analysis of Ezetimibe and its impurities.[1]

• Mobile Phase: A gradient or isocratic mobile phase, often consisting of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile).[1]

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: A wavelength where Desfluoro-ezetimibe has significant absorbance, for example, 232 nm.

• Injection Volume: 10-20 µL.

3. LOD and LOQ Determination Methods:

• Based on Signal-to-Noise Ratio:

  • Inject a series of diluted solutions of Desfluoro-ezetimibe.

  • Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for the LOD.[6]

  • Determine the concentration at which the signal-to-noise ratio is approximately 10:1 for the LOQ.[6]

• Based on the Standard Deviation of the Blank:

  • Analyze a number of blank samples (mobile phase or matrix without the analyte) and determine the standard deviation of the response.

  • The LOD can be calculated as: LOD = 3.3 * (Standard Deviation of the Blank / Slope of the Calibration Curve).

  • The LOQ can be calculated as: LOQ = 10 * (Standard Deviation of the Blank / Slope of the Calibration Curve).

• Based on the Calibration Curve:

  • Construct a calibration curve using a series of low-concentration standards of Desfluoro-ezetimibe.

  • The LOD and LOQ can be determined from the standard deviation of the y-intercepts of the regression line.

4. Validation of LOQ:

• The LOQ is confirmed by demonstrating that at this concentration, the analytical method provides results with acceptable accuracy and precision.

• Accuracy: Analyze a minimum of five samples at the LOQ concentration and determine the recovery.

• Precision: Assess the repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple samples at the LOQ concentration. The relative standard deviation (RSD) should be within acceptable limits.

This guide provides a foundational understanding of the principles and practices involved in establishing the limit of detection and quantification for Desfluoro-ezetimibe. For specific applications, the methodologies should be validated according to the relevant regulatory guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. akjournals.com [akjournals.com]

A Comparative Guide to System Suitability Parameters for Desfluoro-ezetimibe HPLC Analysis

For Researchers, Scientists, and Drug Development Professionals

High-Performance Liquid Chromatography (HPLC) is a cornerstone analytical technique in pharmaceutical development and quality control. When analyzing active pharmaceutical ingredients (APIs) like ezetimibe and its impurities, such as Desfluoro-ezetimibe, ensuring the analytical method's performance is critical. System suitability testing (SST) is a mandatory part of this process, verifying that the chromatographic system is adequate for the intended analysis. This guide provides a comparative overview of system suitability parameters for the HPLC analysis of Desfluoro-ezetimibe, supported by experimental data from published methods.

Desfluoro-ezetimibe is a known process-related impurity of ezetimibe, an antihyperlipidemic agent.[1][2] Its monitoring and control are crucial for ensuring the safety and efficacy of the final drug product. The acceptable level for a known related compound in a drug substance is typically less than 0.15%.[3] Various reversed-phase HPLC (RP-HPLC) methods have been developed and validated for the determination of ezetimibe and its impurities.[4][5]

Comparative Analysis of System Suitability Parameters

System suitability parameters are a set of tests to ensure that the equipment, electronics, analytical operations, and samples to be analyzed constitute a system that can produce acceptable results. Key parameters include tailing factor, theoretical plates, resolution, and the precision of replicate injections (% RSD). The following table summarizes these parameters from different HPLC methods developed for the analysis of ezetimibe and its related substances, including Desfluoro-ezetimibe.

Parameter	Method 1 (Ezetimibe Assay)	Method 2 (Ezetimibe & Simvastatin)	Method 3 (Rosuvastatin & Ezetimibe)	Acceptance Criteria (Typical)
Tailing Factor (T)	~1.008[6]	1.205[7]	Not Specified	T ≤ 2
Theoretical Plates (N)	High counts noted[6]	Not Specified	> 2000	N > 2000
Resolution (Rs)	Not applicable (single analyte)	Well-separated peaks	> 2[8]	Rs > 2 between adjacent peaks
% RSD (Replicate Injections)	< 2%[7]	< 2%[7]	< 2%[9]	% RSD ≤ 2.0%
Capacity Factor (k')	5.318[6]	Not Specified	Not Specified	1 < k' < 10

Note: The data presented is compiled from various studies focusing on ezetimibe and its combination products, as specific system suitability data for Desfluoro-ezetimibe alone is not always detailed separately. The acceptance criteria are based on general pharmacopeial guidelines.

Experimental Protocols

The system suitability parameters are determined using a system suitability solution, which typically contains the API and its relevant impurities. Below are representative experimental protocols for HPLC analysis of ezetimibe and its impurities.

Method A: Gradient RP-HPLC for Ezetimibe and Related Substances

This method is designed to separate ezetimibe from its known impurities, including Desfluoro-ezetimibe.

• Column: Waters X-Select CSH C18 (4.6 mm × 100 mm, 2.5 μm)[4]

• Mobile Phase A: 0.1% trifluoroacetic acid in water[4]

• Mobile Phase B: 0.1% trifluoroacetic acid in acetonitrile[4]

• Gradient Program: A time-based gradient is employed to ensure the separation of all compounds.

• Flow Rate: 1.0 mL/min[4]

• Detection Wavelength: 254 nm[4]

• Column Temperature: 35 °C[3]

• Injection Volume: 20 µL[3]

• System Suitability Solution: A solution of ezetimibe spiked with known impurities, including Desfluoro-ezetimibe, at a specified concentration (e.g., 0.15% of the ezetimibe concentration).[3]

Method B: Isocratic RP-HPLC for Ezetimibe Assay

This method is suitable for the quantification of ezetimibe in pharmaceutical dosage forms.

• Column: Betasil C18 (250 mm x 4.6 mm i.d., 5µ)[6]

• Mobile Phase: Acetonitrile and 10 mM Sodium Dihydrogen Phosphate (NaH2PO4) buffer (pH 7.0) in a ratio of 60:40 v/v[6]

• Flow Rate: 1.0 mL/min[6]

• Detection Wavelength: 233 nm[6]

• System Suitability Solution: A standard solution of ezetimibe at the assay concentration (e.g., 10.0 µg/mL).[6] Six replicate injections are performed to evaluate system precision.[6]

Workflow for HPLC System Suitability Testing

The following diagram illustrates the logical workflow for performing system suitability tests before conducting an HPLC analysis for Desfluoro-ezetimibe.

Caption: Workflow for HPLC System Suitability Testing.

This guide highlights the critical parameters and methodologies for ensuring the suitability of an HPLC system for the analysis of Desfluoro-ezetimibe. By adhering to these principles and adapting the provided protocols, researchers can ensure the generation of reliable and accurate data in the quality control of ezetimibe.

References

• 1. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsr.com [ijpsr.com]
• 5. actascientific.com [actascientific.com]
• 6. archives.ijper.org [archives.ijper.org]
• 7. Stability Indicating RP-HPLC Method for Simultaneous Determination of Simvastatin and Ezetimibe from Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 9. akjournals.com [akjournals.com]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Desfluoro-ezetimibe

For researchers, scientists, and professionals in drug development, ensuring the safe handling and disposal of chemical compounds is paramount. This document provides a comprehensive guide to the proper disposal procedures for desfluoro-ezetimibe, a known impurity and analogue of the cholesterol absorption inhibitor, ezetimibe. Adherence to these protocols is essential for laboratory safety, environmental protection, and regulatory compliance.

I. Understanding the Compound and Associated Hazards

Desfluoro-ezetimibe is primarily encountered as a research chemical and a process-related impurity in the synthesis of ezetimibe.[1][2] While a specific Safety Data Sheet (SDS) for desfluoro-ezetimibe may classify it as not a hazardous substance or mixture, the parent compound, ezetimibe, is recognized as being toxic to aquatic life with long-lasting effects and is classified as an environmentally hazardous substance for transportation.[3][4][5][6][7] Given the structural similarity, it is prudent to handle and dispose of desfluoro-ezetimibe with a similar level of caution to prevent environmental contamination.

Key Regulatory Considerations:

The disposal of pharmaceutical and chemical waste is governed by multiple regulatory bodies. In the United States, these primarily include:

• Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[8][9]

• Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances.

• State and Local Regulations: Individual states may have more stringent requirements for waste disposal.[8][10]

It is crucial to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with all applicable federal, state, and local regulations.

II. Quantitative Data Summary

The following table summarizes key quantitative data for desfluoro-ezetimibe and the related compound ezetimibe. This information is critical for understanding the chemical properties relevant to its handling and disposal.

Property	Desfluoro-ezetimibe	Ezetimibe	Reference
Molecular Formula	C24H22FNO3	C24H21F2NO3	[3]
Molecular Weight	391.43 g/mol	409.4 g/mol	[3]
CAS Number	302781-98-2	163222-33-1	[3][11]
Log Pow (Octanol-Water)	Not available	4.36	[5][6][7]
Bioaccumulation (BCF)	Not available	173 (Lepomis macrochirus - Bluegill sunfish)	[5][7]
Hazard Classification	Not classified as hazardous	Toxic to aquatic life with long lasting effects.	[3][4][6][7]

Note: The high Log Pow and Bioaccumulation Factor (BCF) for ezetimibe indicate a potential for bioaccumulation in aquatic organisms, reinforcing the need for responsible disposal to prevent environmental release.

III. Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the proper disposal of desfluoro-ezetimibe in a laboratory setting. This procedure is designed to minimize exposure and prevent environmental contamination.

1. Personal Protective Equipment (PPE): Before handling desfluoro-ezetimibe, ensure you are wearing appropriate PPE, including:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

2. Waste Segregation and Collection:

• Solid Waste:

  • Collect unused or expired desfluoro-ezetimibe powder in a designated, clearly labeled, and sealed waste container.

  • Contaminated materials such as weighing papers, pipette tips, and gloves should also be placed in this container.

• Liquid Waste:

  • If desfluoro-ezetimibe is in a solution, collect it in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix with other incompatible waste streams.

• Empty Containers:

  • Rinse empty containers with a suitable solvent (e.g., ethanol or acetone) three times.

  • Collect the rinsate as hazardous liquid waste.

  • Once cleaned, the container can be disposed of as non-hazardous waste, or recycled according to institutional policies. Scratch out all personal or proprietary information on the label before disposal.[12]

3. Waste Labeling and Storage:

• Clearly label the hazardous waste container with "Hazardous Waste," the name of the chemical ("Desfluoro-ezetimibe"), and the accumulation start date.

• Store the waste container in a designated satellite accumulation area that is secure and away from general laboratory traffic.

4. Final Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Never dispose of desfluoro-ezetimibe down the drain or in the regular trash. [5][9][10] Improper disposal can lead to contamination of water supplies and harm to aquatic ecosystems.[8][10]

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of desfluoro-ezetimibe.

Caption: Disposal workflow for desfluoro-ezetimibe.

By adhering to these procedures, you contribute to a safer laboratory environment and the protection of our ecosystem, building a foundation of trust in responsible chemical handling and research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abmole.com [abmole.com]
• 4. organon.com [organon.com]
• 5. organon.com [organon.com]
• 6. organon.com [organon.com]
• 7. organon.com [organon.com]
• 8. sdmedwaste.com [sdmedwaste.com]
• 9. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 10. dtsc.ca.gov [dtsc.ca.gov]
• 11. Desfluoro Ezetimibe | CAS 302781-98-2 | LGC Standards [lgcstandards.com]
• 12. fda.gov [fda.gov]

Personal protective equipment for handling Desfluoro-ezetimibe

Essential Safety Protocols for Handling Desfluoro-ezetimibe

For research use only. Not for human or veterinary use.

This guide provides essential safety and logistical information for handling Desfluoro-ezetimibe in a laboratory setting. While one safety data sheet classifies Desfluoro-ezetimibe as not a hazardous substance or mixture, it is prudent to adhere to established safety protocols for handling chemical compounds, particularly in a research environment.[1] The following recommendations for personal protective equipment (PPE) are based on guidelines for the closely related compound, Ezetimibe, to ensure a high standard of safety.

Personal Protective Equipment (PPE) Recommendations

A comprehensive approach to personal protection is crucial when handling chemical compounds. This includes protection for the eyes, skin, and respiratory system.

Protection Type	Recommended Equipment	Guidelines and Considerations
Eye Protection	Safety glasses with side shields or goggles.	If there is a potential for direct contact with dusts, mists, or aerosols, wear appropriate goggles. A faceshield or other full-face protection should be used if there is a risk of splashing.[2][3]
Skin Protection	Chemical-resistant gloves. Work uniform or laboratory coat.	Consider double gloving for enhanced protection.[2] Additional protective garments such as sleevelets, an apron, or disposable suits should be used based on the specific task to avoid exposed skin.[2][3]
Respiratory Protection	Combined particulates and organic vapor type respirator.	Recommended if adequate local exhaust ventilation is not available or if an exposure assessment indicates that exposures may exceed recommended guidelines.[2] Not typically required under normal use conditions with adequate ventilation.[4]

Standard Handling and Disposal Procedures

Handling:

• Handle in accordance with good industrial hygiene and safety practices.[4]

• Minimize dust generation and accumulation.

• Avoid contact with skin, eyes, or clothing.[4]

• Do not breathe dust.

• Ensure adequate ventilation in the handling area.[4]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Spill and Disposal:

• In case of a spill, sweep or vacuum up the spillage and collect it in a suitable container for disposal.[2][3]

• Avoid dispersing dust into the air.[2][3]

• Follow all local, state, and federal regulations for waste disposal.

Emergency First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

• Skin Contact: Immediately flush the skin with plenty of water.[3] Remove contaminated clothing and shoes.

• Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[4]

• Ingestion: Clean mouth with water and drink plenty of water afterward.[4]

In all cases of exposure, seek medical attention if symptoms persist or if there is any doubt.

Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the decision-making process for selecting appropriate PPE and the standard workflow for handling Desfluoro-ezetimibe.

PPE Selection Workflow for Desfluoro-ezetimibe

References

• 1. abmole.com [abmole.com]
• 2. organon.com [organon.com]
• 3. organon.com [organon.com]
• 4. fishersci.com [fishersci.com]